1,2-Dibromopropane

• CAS: 78-75-1

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to 1,2-Dibromopropane: Physical and Chemical Properties

Introduction

1,2-Dibromopropane, also known as propylene (B89431) dibromide, is a halogenated aliphatic compound with the chemical formula C₃H₆Br₂.[1][2] It is a colorless to pale yellow liquid with a sweetish odor.[2][3][4] This organobromide is the simplest chiral hydrocarbon containing two bromine atoms and is utilized in various chemical applications, including organic synthesis and as a solvent.[1][5][6] Its utility as an intermediate in the synthesis of pharmaceuticals and agrochemicals makes a thorough understanding of its physical and chemical properties essential for professionals in drug development and chemical research.[6]

Identifiers and Molecular Structure

A clear identification of 1,2-Dibromopropane is crucial for regulatory and safety purposes.

Identifier	Value
IUPAC Name	1,2-dibromopropane[3]
CAS Number	78-75-1[3]
Molecular Formula	C₃H₆Br₂[3][6]
Molecular Weight	201.89 g/mol [3][6]
Canonical SMILES	CC(CBr)Br[3]
InChI Key	XFNJYAKDBJUJAJ-UHFFFAOYSA-N[3]
UN Number	1993[3]
EC Number	201-139-1[3]

Physical Properties

The physical properties of 1,2-Dibromopropane are summarized in the table below, providing a comprehensive overview for handling and experimental design.

Property	Value
Appearance	Colorless to pale yellow liquid[2][6]
Odor	Sweetish[2][4]
Density	1.937 g/mL at 25 °C[5]
Boiling Point	140-142 °C[5][6]
Melting Point	-55 °C[6]
Vapor Pressure	1.33 kPa (at 35.7 °C)[7]
Vapor Density	7 (relative to air)[8]
Solubility in Water	0.25% at 20 °C[7]
Solubility in Organic Solvents	Soluble in ethanol, ether, chloroform, and acetone[3][7]
Refractive Index	n20/D 1.519[5]
Flash Point	50 °C[9]
Octanol/Water Partition Coefficient (logP)	2.43[7][10]

Chemical Properties and Reactivity

1,2-Dibromopropane is a reactive compound, and its chemical behavior is largely dictated by the two bromine atoms.

• Stability : It is a stable compound under normal conditions but can decompose when exposed to high temperatures, light, or heat.[5][7] When heated to decomposition, it emits toxic fumes of hydrogen bromide.[3][4]

• Reactivity : As a halogenated aliphatic compound, it is moderately reactive.[5] It is incompatible with strong oxidizing agents, strong bases, and magnesium.[5][7]

• Decomposition : The thermal decomposition of 1,2-Dibromopropane has been studied and is understood to proceed via a dual mechanism involving unimolecular elimination and a radical-chain process.[11][12] The primary products of thermal decomposition are various bromopropenes and hydrogen bromide.[11][12]

• Hydrolysis : The hydrolysis half-life of 1,2-dibromopropane at 25°C and a pH of 7 is theoretically 320 days.[7]

• Biodegradability : In the air, with a hydroxyl radical concentration of 5.00×10⁵/cm³, the theoretical degradation half-life is 37 days.[7]

Experimental Protocols

Synthesis of 1,2-Dibromopropane

A common laboratory-scale synthesis of 1,2-Dibromopropane involves the bromination of propene.

• Reaction : Propene reacts with bromine, typically in the presence of an inert solvent like tetrachloromethane, to yield 1,2-Dibromopropane.[13] This is an electrophilic addition reaction.[13]

  CH₃CH=CH₂ + Br₂ → CH₃CHBrCH₂Br

• Industrial Synthesis from Propylene : A method for synthesizing 1,2-dibromopropane from propylene involves mixing water and a bromination catalyst, adding bromine, and then dichloromethane (B109758).[14] The organic phase is then added dropwise to a dichloromethane solution of propylene.[14] The reaction is maintained at a temperature between 15 and 39 °C for 2 to 24 hours.[14] Post-reaction, the mixture is washed with water, unreacted bromine is removed, and the solution is neutralized.[14] Dichloromethane is distilled off, followed by distillation at 120 to 150 °C to obtain the final product.[14]

Determination of Physical Properties

Standard analytical methods are employed to determine the physical properties of 1,2-Dibromopropane.

• Boiling Point : Determined by distillation at atmospheric pressure, collecting the fraction that boils between 140-142 °C.[15]

• Melting Point : Determined using a standard melting point apparatus.

• Density : Measured using a pycnometer or a density meter at a specified temperature (e.g., 25 °C).

• Refractive Index : Measured using a refractometer at a specified temperature (e.g., 20 °C) and wavelength (e.g., the D-line of sodium).

• Purity Assay : Purity is typically determined by gas chromatography (GC).[6]

Visualizations

Synthesis of 1,2-Dibromopropane from Propene

References

• 1. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. 1,2-Dibromopropane | 78-75-1 [chemicalbook.com]
• 6. chemimpex.com [chemimpex.com]
• 7. bdmaee.net [bdmaee.net]
• 8. 1,2-DIBROMOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 1,2-DIBROMOPROPANE – Palchem [palchem.com]
• 10. 1,2-dibromopropane [stenutz.eu]
• 11. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 13. homework.study.com [homework.study.com]
• 14. CN103288586A - Method for synthesizing 1,2-dibromopropane by utilizing propylene - Google Patents [patents.google.com]
• 15. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]

1,2-Dibromopropane CAS number 78-75-1

An In-depth Technical Guide to 1,2-Dibromopropane (CAS: 78-75-1)

This guide provides a comprehensive technical overview of 1,2-Dibromopropane, also known as propylene (B89431) dibromide, tailored for researchers, scientists, and professionals in drug development. It covers its chemical and physical properties, synthesis methodologies, industrial applications, toxicological profile, and analytical techniques.

1,2-Dibromopropane is a halogenated aliphatic hydrocarbon.[1] It is the simplest chiral hydrocarbon containing two bromine atoms.[2] Its chemical structure consists of a propane (B168953) chain with bromine atoms attached to the first and second carbon atoms.

• IUPAC Name : 1,2-dibromopropane[3]

• Synonyms : Propylene dibromide, Propylene bromide[3][4]

• CAS Number : 78-75-1[5]

• Molecular Formula : C₃H₆Br₂[4][6]

• SMILES : CC(Br)CBr[2][3]

Physical and Chemical Properties

1,2-Dibromopropane is a colorless to light yellow, non-flammable liquid.[4][7][8] It is slightly soluble or insoluble in water but miscible with many organic solvents like ethanol, ether, acetone, and chloroform.[5][8][9]

Property	Value	Reference(s)
Molecular Weight	201.89 g/mol	[4][5][6]
Appearance	Colorless to light yellow liquid	[4][7][9]
Melting Point	-55 °C / -67 °F	[4][5][7]
Boiling Point	140 - 142 °C @ 760 mmHg	[4][5][10]
Density	1.937 g/mL at 25 °C	[10][11]
Vapor Pressure	1.33 kPa at 35.7 °C	[9]
Flash Point	50 °C / 122 °F (closed cup)	[2]
Water Solubility	Slightly soluble / Insoluble (0.25% at 20°C)	[5][8][9]
Refractive Index (n20/D)	1.519 - 1.521	[5][10][12]
Viscosity	1.623 cP at 20 °C	[4]
Octanol/Water Partition Coefficient (logP)	2.43	[9]

Synthesis and Experimental Protocols

1,2-Dibromopropane can be synthesized through several methods, most commonly via the bromination of propene or bromopropane.

Synthesis from Propene

This method involves an electrophilic addition reaction where bromine is added across the double bond of propene.[13][14]

Experimental Protocol:

• Reaction Setup : The reaction is typically carried out in the presence of an inert organic solvent such as tetrachloromethane or dichloromethane.[13][15]

• Bromination : Propene is reacted with a cold bromine solution.[13] The (C=C) double bond breaks, and a bromine atom attaches to each carbon of the former double bond.[13]

• Catalyst (Optional) : A bromination catalyst, such as tetraethylammonium (B1195904) bromide or Tetrabutylammonium bromide, can be used to improve reaction conditions and product purity.[15]

• Reaction Conditions : A mixture of propene and bromine is passed through a glass reactor.[6] For example, with a molar ratio of 3.6:1 (propane:bromine), 100% of the bromine can be converted with a selectivity to 1,2-dibromopropane of greater than 99%.[6] The reaction can be performed at temperatures ranging from 15 °C to 39 °C for 2 to 24 hours.[15]

• Work-up : After the reaction, the mixture is washed with water to remove impurities. Unreacted bromine can be removed by washing with a 5% sodium thiosulfate (B1220275) solution.[6][15] The organic layer is then neutralized.[15]

• Purification : The solvent is removed by distillation (e.g., at 25-50 °C for dichloromethane).[15] The final product is purified by fractional distillation, collecting the fraction at 139-142 °C.[6]

Synthesis from Bromopropane

This method involves the direct bromination of bromopropane.[6]

Experimental Protocol:

• Reaction Setup : Mix bromopropane with iron powder, which acts as a catalyst.

• Bromination : Heat the mixture to 40-50°C and slowly add bromine.

• Reflux : After the addition of bromine is complete, continue to reflux the mixture for 2 hours.

• Work-up : Filter off the iron slag. The filtrate is then washed several times with water, once with a 5% sodium carbonate solution, and once with a 5% sodium thiosulfate solution to remove free bromine.

• Drying and Purification : Dry the organic layer with anhydrous calcium chloride. Purify the final product by fractional distillation, collecting the 139-142 °C fraction.[6]

Applications

1,2-Dibromopropane is a versatile intermediate and building block in various sectors of the chemical industry. Its bifunctional nature, owing to the two bromine atoms, allows for multiple reactive points to build complex molecules.[16]

• Pharmaceuticals : It serves as an intermediate in the synthesis of heterocyclic compounds and as a precursor for creating chiral centers in drug molecules, which is critical for selective biological activity.[7][16]

• Agrochemicals : It is used in the manufacturing of fungicides and herbicides.[16] It can also react with nitrogen-containing compounds to form quaternary ammonium (B1175870) salts used as disinfectants or soil conditioners.[16]

• Polymers & Resins : The compound is utilized as a crosslinking agent for thermoset resins like epoxy resins and polyurethane foams.[7][16] Its bromine content also makes it a useful modifier for fire-retardant polymers.[16]

• Performance Chemicals : It is a building block for specialty organobromine compounds, including flame retardants, lubricants, and surfactants.[11][16]

• Research Applications : It is used as a solvent in non-polar chemical reactions and as an internal standard for the determination of other compounds by gas chromatography-mass spectrometry.[7]

Core applications of 1,2-Dibromopropane.

Toxicology and Metabolism

The toxicology of 1,2-dibromopropane has been investigated in animal models. It is harmful if swallowed, inhaled, or in contact with skin, and causes irritation to the eyes, skin, and respiratory system.[10]

Acute Toxicity

In studies with female BALB/c mice, oral administration of 1,2-dibromopropane at doses of 300 and 600 mg/kg resulted in reduced spleen and thymus weights and suppressed antibody response.[17] It also caused a significant elevation in serum alanine (B10760859) aminotransferase and aspartate aminotransferase 24 hours after treatment, indicating hepatotoxicity.[17] The hepatic content of glutathione (B108866) was also reduced by 1,2-DBP.[17] The oral LD50 in rats is reported as 741 mg/kg.[2]

Metabolism

The biotransformation of 1,2-dibromopropane in rats primarily involves conjugation with glutathione, leading to the formation of mercapturic acids that are excreted in the urine.[3] Following oral administration to male Wistar rats, four distinct mercapturic acids were identified in the urine by GC/MS.[3] These metabolites account for approximately 36% of the administered dose within 24 hours.[3]

The identified mercapturic acids are:[3]

• N-acetyl-S-(2-oxopropyl)-L-cysteine (I)

• N-acetyl-S-(2-hydroxypropyl)-L-cysteine (II)

• N-acetyl-S-(1-carboxyethyl)-L-cysteine (III)

• N-acetyl-S-(2-bromo-2-propenyl)-L-cysteine (IV)

Simplified metabolic pathway of 1,2-Dibromopropane in rats.

Analytical Methods

The determination of 1,2-dibromopropane in various matrices is typically performed using gas chromatography (GC) coupled with a sensitive detector, such as an electron capture detector (ECD) or a mass spectrometer (MS). While specific EPA methods often cite related compounds like 1,2-dibromoethane (B42909) (EDB) and 1,2-dibromo-3-chloropropane (B7766517) (DBCP), a similar protocol is applicable.[18][19]

General Experimental Protocol (Microextraction and GC)

This protocol is adapted from EPA Method 8011 for similar analytes.[18]

• Sample Preparation (Microextraction) :

  • Take a precise volume of the aqueous sample (e.g., 35 mL).

  • Add a small volume of an immiscible organic solvent (e.g., 2 mL of hexane).

  • Shake vigorously to extract the analyte from the aqueous phase into the organic solvent.

  • Allow the layers to separate. An internal standard may be added prior to extraction for quantification.

• GC Analysis :

  • Inject a small aliquot (e.g., 2 µL) of the hexane (B92381) extract into the gas chromatograph.

  • The GC is equipped with a capillary column suitable for separating halogenated hydrocarbons.

  • Use a temperature program to separate the components of the extract. For example, an initial temperature of 40°C held for 4 minutes, followed by a ramp of 8°C/min up to 190°C.[18]

• Detection :

  • A linearized electron capture detector (ECD) is highly sensitive to halogenated compounds and suitable for trace analysis.[18]

  • For confirmation and more definitive identification, a mass spectrometer (MS) can be used. The MS identifies compounds based on their unique mass spectra.

• Quantification :

  • Prepare calibration standards of 1,2-dibromopropane in the extraction solvent.

  • Analyze the standards under the same GC conditions to create a calibration curve.

  • Calculate the concentration of the analyte in the original sample by comparing its peak area to the calibration curve.

General workflow for GC-based analysis of 1,2-Dibromopropane.

Safety and Handling

Proper safety precautions are essential when handling 1,2-Dibromopropane due to its hazardous properties.[4] It is a flammable liquid and vapor.[4]

Hazard Type	Precaution / PPE	Reference(s)
Inhalation	Harmful if inhaled. Use only outdoors or in a well-ventilated area. If exposure is likely, use a NIOSH/MSHA-approved respirator with an organic vapor cartridge.	[4][10][20]
Skin Contact	Causes skin irritation. Wear protective gloves (e.g., nitrile rubber) and protective clothing. Take off immediately all contaminated clothing and wash before reuse.	[4][10]
Eye Contact	Causes eye irritation. Wear safety glasses with side-shields or goggles. Ensure eyewash stations are available.	[10][20]
Ingestion	Harmful if swallowed. Do not eat, drink, or smoke when using this product. If swallowed, call a POISON CENTER or doctor immediately.	[4][10]
Fire & Explosion	Flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces. Use explosion-proof electrical equipment. Use CO₂, dry chemical, or foam for extinction.	[4][8]
Storage	Store in a well-ventilated, cool, dry place. Keep container tightly closed. Store locked up. Keep away from strong oxidizing agents, strong bases, and strong reducing agents.	[4][10]
Spill & Disposal	Absorb spill with inert material (sand, silica (B1680970) gel). Place in suitable, closed containers for disposal. Dispose of contents/container to an approved waste disposal plant.	[1][4]

References

• 1. 1,2-DIBROMOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 3. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. Propylene Dibromide [drugfuture.com]
• 6. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Propylene dibromide(78-75-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. bdmaee.net [bdmaee.net]
• 10. chembk.com [chembk.com]
• 11. anantafinechem.com [anantafinechem.com]
• 12. CAS # 78-75-1, 1,2-Dibromopropane, Propylene dibromide - chemBlink [chemblink.com]
• 13. homework.study.com [homework.study.com]
• 14. brainly.com [brainly.com]
• 15. CN103288586A - Method for synthesizing 1,2-dibromopropane by utilizing propylene - Google Patents [patents.google.com]
• 16. 1,2-Dibromopropane Exporter | 1,2-Dibromopropane Exporting Company | 1,2-Dibromopropane International Distributor [multichemexports.com]
• 17. Acute effects of 2-bromopropane and 1,2-dibromopropane on hepatotoxic and immunotoxic parameters in female BALB/c mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. epa.gov [epa.gov]
• 19. epa.gov [epa.gov]
• 20. fishersci.com [fishersci.com]

Synthesis of 1,2-Dibromopropane from Propylene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 1,2-dibromopropane from propylene (B89431), a key reaction in organic chemistry. The document outlines the underlying electrophilic addition mechanism, provides a comprehensive experimental protocol, and presents key quantitative data for reproducibility and optimization.

Core Synthesis and Mechanism

The synthesis of 1,2-dibromopropane from propylene proceeds via an electrophilic addition reaction. The double bond of the propylene molecule acts as a nucleophile, attacking the bromine molecule. This reaction typically occurs in an inert solvent, such as dichloromethane (B109758) or tetrachloromethane, to yield the desired vicinal dihalide.[1][2]

The mechanism involves the formation of a cyclic bromonium ion intermediate, which is then attacked by a bromide ion. This anti-addition of the two bromine atoms to the double bond is a key stereochemical feature of this reaction.[1][2][3]

Reaction Pathway

Caption: Electrophilic addition of bromine to propylene proceeds through a cyclic bromonium ion intermediate.

Quantitative Data Summary

The following table summarizes the quantitative data from a representative synthesis protocol.[4]

Parameter	Value
Propylene	38 g
Dichloromethane (solvent)	4000 g
Bromination Catalyst (Tetraethylammonium bromide) to Bromine Molar Ratio	0.8 : 1
Water to Bromination Catalyst Mass Ratio	10-20 : 1
Reaction Temperature	15 - 39 °C
Reaction Time	2 - 24 hours
Product Yield	96.6% - 98.3%
Product Purity	99.35% - 99.54%
Final Product Moisture Content	97 - 123 ppm

Experimental Protocol

This section provides a detailed methodology for the synthesis of 1,2-dibromopropane from propylene, based on a patented method.[4]

Materials:

• Propylene

• Bromine

• Dichloromethane

• Tetraethylammonium bromide (or other suitable bromination catalyst)

• Water

• 10% Sodium sulfite (B76179) solution

• 10% Sodium carbonate solution (yellow soda ash)

• Anhydrous calcium chloride

Procedure:

• Catalyst and Bromine Preparation:

  • In a suitable container, mix water and the bromination catalyst in a mass ratio of 10-20:1.

  • Add bromine to this mixture.

  • After 20-40 minutes, add dichloromethane and allow the mixture to stand and separate into two phases.

  • Collect the organic phase.

• Reaction:

  • Prepare a solution of propylene in dichloromethane.

  • Slowly add the prepared organic phase containing the bromine and catalyst to the propylene solution over a period of 100-140 minutes.

  • Maintain the reaction temperature between 15 °C and 39 °C and allow the reaction to proceed for 2 to 24 hours.

• Work-up and Purification:

  • After the reaction is complete, wash the mixture with water.

  • Remove any unreacted bromine by washing with a 10% aqueous solution of sodium sulfite.

  • Neutralize the mixture by washing with a 10% aqueous solution of sodium carbonate until the pH is 7.

  • Remove the dichloromethane solvent by distillation at a temperature of 25-50 °C.

  • Further distill the remaining crude product at 120-150 °C to collect the 1,2-dibromopropane fraction.

  • Dry the collected product over anhydrous calcium chloride.

Experimental Workflow

Caption: A generalized workflow for the synthesis and purification of 1,2-dibromopropane.

References

• 1. homework.study.com [homework.study.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. CN103288586A - Method for synthesizing 1,2-dibromopropane by utilizing propylene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Molecular Structure and Chirality of 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane is a halogenated hydrocarbon with the chemical formula C₃H₆Br₂. Its structure and chirality are of significant interest in stereochemistry and as a building block in organic synthesis. This guide provides a comprehensive overview of its molecular structure, chiral properties, and the experimental methodologies used for its characterization.

Molecular Structure

1,2-Dibromopropane consists of a three-carbon propane (B168953) chain with two bromine atoms substituted on the first and second carbon atoms. The presence of these substituents, particularly on the second carbon, gives rise to its key chemical properties, including its chirality.

Nomenclature and Identifiers

The systematic and common identifiers for 1,2-Dibromopropane are summarized in the table below.

Identifier	Value
IUPAC Name	1,2-Dibromopropane
CAS Number	78-75-1
Molecular Formula	C₃H₆Br₂
Molecular Weight	201.89 g/mol
SMILES Notation	CC(Br)CBr
InChI Key	XFNJYAKDBJUJAJ-UHFFFAOYSA-N

Structural Representations

The three-dimensional arrangement of atoms in 1,2-Dibromopropane can be represented using various projections.

• Fischer Projection: This projection is useful for visualizing the stereochemistry at the chiral center. The horizontal lines represent bonds coming out of the plane, and the vertical lines represent bonds going into the plane.

• Newman Projection: This projection illustrates the conformation of the molecule by viewing it along the C1-C2 bond axis. Different staggered and eclipsed conformations exist due to rotation around this single bond.

Chirality and Enantiomers

The second carbon atom in 1,2-Dibromopropane is bonded to four different groups: a hydrogen atom (H), a methyl group (-CH₃), a bromomethyl group (-CH₂Br), and a bromine atom (Br). This makes the C2 carbon a chiral center (or stereocenter).

Due to the presence of this single chiral center, 1,2-Dibromopropane is a chiral molecule and exists as a pair of non-superimposable mirror images called enantiomers . These enantiomers are designated as (R)-1,2-Dibromopropane and (S)-1,2-Dibromopropane based on the Cahn-Ingold-Prelog priority rules. As it contains only one chiral center, 1,2-Dibromopropane cannot be a meso compound.

The relationship between the chiral center and the resulting enantiomers is depicted in the following logical diagram.

Caption: Logical diagram illustrating how the chiral center in 1,2-Dibromopropane leads to the existence of enantiomers and optical activity.

Optical Activity

Enantiomers have identical physical properties such as boiling point, melting point, and solubility in achiral solvents. However, they differ in their interaction with plane-polarized light. Each enantiomer of 1,2-Dibromopropane will rotate the plane of polarized light to an equal but opposite degree. This property is known as optical activity .

Experimental Protocols

Determination of Optical Activity (Polarimetry)

This protocol describes the general procedure for measuring the optical rotation of a chiral substance like 1,2-Dibromopropane.

Objective: To measure the observed rotation of a sample of 1,2-Dibromopropane and calculate its specific rotation.

Materials:

• Polarimeter

• Sodium lamp (or other monochromatic light source)

• Polarimeter cell (1 dm)

• Volumetric flask (e.g., 10 mL)

• Analytical balance

• A suitable achiral solvent (e.g., ethanol, chloroform)

• Sample of 1,2-Dibromopropane

Procedure:

• Sample Preparation:

  • Accurately weigh a known mass (e.g., 0.1 - 1.0 g) of the 1,2-Dibromopropane sample.

  • Dissolve the sample in a suitable achiral solvent in a volumetric flask and dilute to the mark to achieve a known concentration (c) in g/mL.

• Instrument Calibration:

  • Turn on the polarimeter and the light source, allowing them to warm up and stabilize.

  • Fill the polarimeter cell with the pure solvent (blank).

  • Place the cell in the polarimeter and take a reading. This is the zero or blank reading.

• Sample Measurement:

  • Rinse the polarimeter cell with a small amount of the prepared sample solution and then fill the cell, ensuring no air bubbles are present.

  • Place the sample cell in the polarimeter.

  • Observe the rotation of the analyzer until the light intensity is at a minimum or the fields of view are equally illuminated.

  • Record the observed angle of rotation (α_obs).

• Calculation of Specific Rotation:

  • The specific rotation ([α]) is calculated using the following formula: [α] = α_obs / (l * c) where:

    • α_obs is the observed rotation in degrees.

    • l is the path length of the polarimeter cell in decimeters (dm).

    • c is the concentration of the sample in g/mL.

  • The temperature and wavelength of the light source should also be recorded.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain the ¹H and ¹³C NMR spectra of 1,2-Dibromopropane for structural elucidation.

Materials:

• NMR spectrometer (e.g., 300 or 500 MHz)

• 5 mm NMR tubes

• Deuterated solvent (e.g., CDCl₃)

• 1,2-Dibromopropane sample

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 1,2-Dibromopropane in about 0.5-0.7 mL of a suitable deuterated solvent in an NMR tube.

  • Add a small amount of TMS as an internal reference (0 ppm).

• ¹H NMR Spectroscopy:

  • Insert the NMR tube into the spectrometer.

  • Acquire the ¹H NMR spectrum. The spectrum is expected to show distinct signals for the protons on C1, C2, and C3, with characteristic chemical shifts and spin-spin coupling patterns.

• ¹³C NMR Spectroscopy:

  • Acquire the ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a greater number of scans may be required. The spectrum should show three distinct signals corresponding to the three carbon atoms in the molecule.

Infrared (IR) Spectroscopy

Objective: To obtain the IR spectrum of 1,2-Dibromopropane to identify its functional groups and characteristic vibrations.

Materials:

• Fourier Transform Infrared (FTIR) spectrometer

• Salt plates (e.g., NaCl or KBr)

• 1,2-Dibromopropane sample (as a neat liquid)

Procedure:

• Sample Preparation:

  • Place a drop of the neat liquid 1,2-Dibromopropane onto one salt plate.

  • Carefully place the second salt plate on top to create a thin liquid film.

• Spectrum Acquisition:

  • Place the salt plates in the sample holder of the FTIR spectrometer.

  • Record the IR spectrum, typically in the range of 4000-400 cm⁻¹.

  • The spectrum will show characteristic absorption bands for C-H and C-Br bonds.

Summary of Spectroscopic Data

Spectroscopic Technique	Expected Features for 1,2-Dibromopropane
¹H NMR	Signals corresponding to the methyl (-CH₃), methine (-CHBr-), and methylene (B1212753) (-CH₂Br) protons with distinct chemical shifts and coupling patterns.
¹³C NMR	Three distinct signals for the three carbon atoms.
IR Spectroscopy	Absorption bands for C-H stretching and bending, and C-Br stretching vibrations.

Conclusion

1,2-Dibromopropane is a chiral molecule of fundamental importance in stereochemistry. Its single chiral center gives rise to a pair of enantiomers that exhibit optical activity. The structural and chiral properties of 1,2-Dibromopropane can be thoroughly investigated using a combination of polarimetry and spectroscopic techniques such as NMR and IR spectroscopy. The detailed experimental protocols provided in this guide offer a framework for the characterization of this and similar chiral molecules, which is crucial for applications in research and development, particularly in the pharmaceutical industry.

An In-depth Technical Guide to the Physicochemical Properties of 1,2-Dibromopropane

This technical guide provides a comprehensive overview of the boiling and melting points of 1,2-Dibromopropane (also known as propylene (B89431) dibromide), an organobromine compound with the chemical formula CH₃CHBrCH₂Br. A thorough understanding of these fundamental physical properties is critical for its safe handling, storage, and application in experimental design and chemical synthesis, particularly for researchers, scientists, and professionals in drug development.

Quantitative Data Summary: Melting and Boiling Points

The melting and boiling points of 1,2-Dibromopropane have been extensively documented in chemical literature. The data presented below is compiled from various reliable sources to provide a comparative summary. These values are essential for predicting the compound's physical state at different temperatures and for planning purification procedures like distillation.

Physical Property	Value Range (°C)	Specific Values (°C)	Value (°F)	Value (K)	Citations
Melting Point	-55	-67	~218.15	[1][2]
-55.2	-67.4	217.95	[3][4]
-55.5	-67.8	217.7	[5]
Boiling Point	139 to 143	282 to 289	412 to 416	[5]
140 to 142	284 to 288	413 to 415	[4][6][7]
140	284	413.15	[3]
141	285.8	414.15	[1][2]

Experimental Protocols for Determination

The precise determination of melting and boiling points is fundamental to verifying the purity and identity of a substance. Standard laboratory methodologies are employed to ascertain these values for 1,2-Dibromopropane.

Melting Point Determination (Capillary Tube Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid state. For a pure crystalline solid, this occurs over a narrow temperature range. The capillary tube method is a standard technique for this measurement.[8][9]

• Sample Preparation: A sample of 1,2-Dibromopropane is first frozen. A small amount of the solidified, dry sample is finely powdered and packed into a thin-walled capillary tube (sealed at one end) to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a heating block or bath within a melting point apparatus (such as a Mel-Temp or Thiele tube). The apparatus is equipped with a calibrated thermometer or a digital temperature sensor.

• Heating and Observation: The sample is heated at a steady, slow rate, typically 1-2°C per minute, as the expected melting point is approached.[9]

• Data Recording: The melting range is recorded from the temperature at which the first drop of liquid is observed (T1) to the temperature at which the entire sample becomes a clear liquid (T2).[8] For pure 1,2-Dibromopropane, this range is expected to be narrow, typically less than 1°C. A broader range often indicates the presence of impurities.[8]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure, causing the liquid to transition into a vapor.[8] Distillation is the most common and accurate method for determining the boiling point of a liquid.[9]

• Apparatus Setup: A small volume of 1,2-Dibromopropane is placed in a distillation flask, along with a few boiling chips to prevent bumping and ensure smooth boiling. A condenser is attached to the side arm of the flask, and a thermometer is positioned so that the top of its bulb is level with the bottom of the side arm leading to the condenser. This placement ensures the accurate measurement of the vapor temperature in equilibrium with the boiling liquid.[9]

• Heating: The flask is gently heated. As the liquid boils, its vapor rises, envelops the thermometer bulb, and then flows into the condenser.

• Data Recording: The temperature is recorded when it stabilizes. This stable temperature, observed while the vapor is continuously condensing and dripping from the thermometer bulb, is the boiling point of the liquid at the prevailing atmospheric pressure. It is crucial to note the atmospheric pressure during the measurement, as boiling point is pressure-dependent.[8]

Physical State Transitions of 1,2-Dibromopropane

The physical state of 1,2-Dibromopropane is dictated by its temperature relative to its melting and boiling points. The following diagram illustrates this relationship based on the compiled data.

Caption: State transitions of 1,2-Dibromopropane with temperature.

References

• 1. 1,2-Dibromopropane | 78-75-1 | TCI Deutschland GmbH [tcichemicals.com]
• 2. 1,2-dibromopropane [stenutz.eu]
• 3. 1,2-dibromopropane [chemister.ru]
• 4. bdmaee.net [bdmaee.net]
• 5. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 6. 1,2-DIBROMOPROPANE – Palchem [palchem.com]
• 7. 1,2-Dibromopropane | 78-75-1 [chemicalbook.com]
• 8. alnoor.edu.iq [alnoor.edu.iq]
• 9. benchchem.com [benchchem.com]

A Comprehensive Technical Guide to the Solubility of 1,2-Dibromopropane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the solubility of 1,2-dibromopropane in various organic solvents. The information is intended to support researchers, scientists, and professionals in drug development and other chemical synthesis applications where 1,2-dibromopropane is utilized as a reagent or intermediate.

Introduction to 1,2-Dibromopropane

1,2-Dibromopropane (CH₃CHBrCH₂Br), also known as propylene (B89431) dibromide, is a halogenated hydrocarbon that exists as a colorless liquid at room temperature. Its molecular structure, featuring two bromine atoms on adjacent carbons, imparts a degree of polarity and influences its solubility characteristics. Understanding its behavior in different organic solvents is critical for its effective use in chemical reactions, purification processes, and formulation development.

Solubility Profile of 1,2-Dibromopropane

Based on available data, 1,2-dibromopropane is widely reported to be soluble or miscible in a range of common organic solvents. The principle of "like dissolves like" generally governs its solubility, with the compound showing high affinity for other non-polar or moderately polar organic liquids. While precise quantitative solubility data is not extensively available in published literature, the qualitative solubility is well-documented.

Data Presentation

The following table summarizes the qualitative solubility of 1,2-dibromopropane in several common organic solvents. The term "miscible" indicates that the substances are soluble in each other in all proportions.

Solvent	Chemical Formula	Qualitative Solubility
Ethanol	C₂H₅OH	Soluble[1], Miscible[2][3]
Diethyl Ether	(C₂H₅)₂O	Soluble[1][4], Miscible[3]
Chloroform	CHCl₃	Soluble[1][4]
Acetone	C₃H₆O	Miscible[2]
Benzene	C₆H₆	Miscible[4]
Toluene	C₇H₈	Soluble[5]
Carbon Tetrachloride	CCl₄	Slightly Soluble[1]

Note: The information presented is based on publicly available safety data sheets and chemical databases. For applications requiring precise concentrations, experimental determination of solubility is highly recommended.

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of 1,2-dibromopropane in organic solvents are not readily found in the literature, a general methodology based on standard laboratory practices can be employed. The following protocols describe a qualitative and a quantitative approach.

Qualitative Solubility Assessment

This method provides a rapid determination of whether a substance is soluble, sparingly soluble, or insoluble in a particular solvent at a given temperature.

Materials:

• 1,2-Dibromopropane

• Selected organic solvents

• Small test tubes or vials

• Vortex mixer

• Pipettes

Procedure:

• Add approximately 1 mL of the selected organic solvent to a clean, dry test tube.

• To this, add a small, measured amount of 1,2-dibromopropane (e.g., 0.1 mL).

• Cap the test tube and vortex the mixture for 30-60 seconds.

• Visually inspect the solution for any signs of undissolved droplets or phase separation.

• If the 1,2-dibromopropane has completely dissolved, it is considered soluble at that concentration.

• Continue adding 1,2-dibromopropane in small increments until saturation is reached (indicated by the persistence of undissolved droplets) to qualitatively assess the degree of solubility.

Quantitative Solubility Determination (Gravimetric Method)

This method allows for the determination of the solubility of 1,2-dibromopropane in a specific solvent at a controlled temperature.

Materials:

• 1,2-Dibromopropane

• Selected organic solvent

• Thermostatically controlled shaker or water bath

• Analytical balance

• Glass vials with screw caps

• Syringe filters (chemically compatible)

• Volumetric flasks and pipettes

Procedure:

• Prepare a series of vials containing a known volume of the selected organic solvent.

• Add an excess amount of 1,2-dibromopropane to each vial to create a saturated solution.

• Seal the vials and place them in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the mixtures for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours).

• After equilibration, allow the vials to stand undisturbed for a period to allow any undissolved 1,2-dibromopropane to settle.

• Carefully withdraw a known volume of the supernatant using a syringe and pass it through a syringe filter to remove any undissolved micro-droplets.

• Transfer the filtered, saturated solution to a pre-weighed container.

• Determine the mass of the saturated solution.

• Evaporate the solvent under controlled conditions (e.g., in a fume hood or using a rotary evaporator) until a constant weight of the 1,2-dibromopropane residue is achieved.

• Calculate the solubility as the mass of dissolved 1,2-dibromopropane per mass or volume of the solvent.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the solubility of a liquid compound like 1,2-dibromopropane in an organic solvent.

A generalized workflow for the experimental determination of solubility.

Logical Pathway for Solvent Selection

The choice of solvent is critical in chemical processes. The following diagram outlines the logical considerations for selecting an appropriate solvent for a reaction involving 1,2-dibromopropane.

A decision pathway for selecting a suitable organic solvent.

References

• 1. Water Solubility | Scymaris [scymaris.com]
• 2. oecd.org [oecd.org]
• 3. oecd.org [oecd.org]
• 4. 1,2-dibromopropane [chemister.ru]
• 5. filab.fr [filab.fr]

An In-depth Technical Guide to the Infrared Spectroscopy of 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the infrared (IR) spectroscopy analysis of 1,2-dibromopropane (CH₃CHBrCH₂Br), a chiral organobromine compound.[1] Understanding the vibrational characteristics of this molecule is crucial for its identification, purity assessment, and for studying its molecular structure and conformational isomers. This document presents key vibrational frequencies, a detailed experimental protocol for analysis, and a logical workflow for the spectroscopic process.

Molecular Structure and Conformational Analysis

1,2-Dibromopropane exists as a mixture of three conformers in the liquid state.[2] Computational and spectroscopic studies have identified these as the A, G, and G' conformers.[3] The 'A' conformer, with the bromine atoms in an anti (or trans) position, is the most stable and predominant form in the neat liquid and is the sole conformer in the low-temperature crystalline solid.[2] The higher-energy 'G' and 'G'' (gauche) conformers are also present in the liquid phase, contributing to the complexity of the IR spectrum.[2][3] At room temperature, the approximate composition of liquid 1,2-dibromopropane is 65% (A), 21% (G'), and 14% (G).[3]

Infrared Spectral Data

The infrared spectrum of 1,2-dibromopropane exhibits a series of absorption bands corresponding to the various vibrational modes of the molecule. The key to interpreting the spectrum lies in assigning these bands to specific molecular motions such as stretching, bending, and rocking of the C-H, C-C, and C-Br bonds. The region below 1500 cm⁻¹ is considered the fingerprint region and is unique for the identification of 1,2-dibromopropane.[4]

The following table summarizes the prominent infrared absorption bands for 1,2-dibromopropane observed in the liquid state and their corresponding vibrational assignments. These assignments are based on computational studies and analysis of the vibrational spectra.[2][3]

Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Conformer(s)
2975 - 2845	C-H stretching vibrations	A, G, G'
1470 - 1370	C-H deformation vibrations	A, G, G'
1314	CH₂ wagging or other deformation mode	G or G'
1243	CH wagging or other deformation mode	G or G'
1227	CH₃ rocking or other deformation mode	G or G'
1175 - 1140	C-C-C skeletal vibrations	A, G, G'
855	CH₂ rocking or other skeletal mode	G or G'
~550	C-Br stretching vibrations	A, G, G'
541	C-Br stretching or skeletal deformation	G or G'
461	Skeletal deformation (e.g., CCC bending)	G or G'

Note: The bands listed for the G or G' conformers are those that are present in the liquid state but absent in the low-temperature solid state where only the A conformer exists.[2]

Experimental Protocol: ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) coupled with Fourier Transform Infrared (FTIR) spectroscopy is a widely used and convenient method for analyzing liquid samples like 1,2-dibromopropane.[5] It requires minimal sample preparation and provides high-quality spectra.

Objective: To obtain the infrared spectrum of a liquid sample of 1,2-dibromopropane in the mid-infrared range (typically 4000-400 cm⁻¹).

Materials and Equipment:

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., with a diamond or germanium crystal).

• Sample of 1,2-dibromopropane (reagent grade or purified).

• Pipette or dropper.

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol).

• Lint-free wipes.

• Appropriate personal protective equipment (gloves, safety glasses).

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and computer are powered on and have stabilized.

  • Verify that the ATR accessory is correctly installed in the sample compartment.

• Background Spectrum Acquisition:

  • Before analyzing the sample, a background spectrum must be collected. This accounts for the absorbance of the ATR crystal, atmospheric water vapor, and carbon dioxide.

  • Ensure the ATR crystal surface is clean and dry.[6] Clean with a suitable solvent and a lint-free wipe if necessary.

  • Initiate the background scan using the instrument's software. Typically, 16 to 64 scans are co-added to improve the signal-to-noise ratio.[7]

• Sample Application:

  • Place a small drop (1-2 drops are usually sufficient) of 1,2-dibromopropane directly onto the center of the ATR crystal.[5][8]

  • Ensure the crystal is fully covered by the liquid sample.

• Sample Spectrum Acquisition:

  • Initiate the sample scan using the same parameters (e.g., number of scans, resolution) as the background scan.

  • The software will automatically ratio the sample spectrum against the previously collected background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • The resulting spectrum should show absorption bands corresponding to the vibrational modes of 1,2-dibromopropane.

  • Use the software tools to identify the wavenumbers of the major peaks.

  • Compare the obtained spectrum with a reference spectrum (e.g., from a spectral database like NIST or Coblentz Society) to confirm the identity of the compound.[9]

  • Assign the observed absorption bands to their corresponding vibrational modes based on established literature values (see table above).

• Cleaning:

  • After the measurement is complete, thoroughly clean the ATR crystal.

  • Wipe the 1,2-dibromopropane from the crystal surface with a lint-free wipe.

  • Clean the crystal with a wipe lightly dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.[5]

Workflow Visualization

The logical flow of the ATR-FTIR analysis process, from initial setup to final data interpretation, is illustrated in the diagram below.

Caption: ATR-FTIR Experimental Workflow.

References

• 1. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Vibrational spectrum, ab initio calculations, conformational stabilities and assignment of fundamentals of 1,2-dibromopropane [pubmed.ncbi.nlm.nih.gov]
• 4. C3H7Br CH3CHBrCH3 infrared spectrum of 2-bromopropane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of isopropyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. agilent.com [agilent.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. Propane, 1,2-dibromo- [webbook.nist.gov]

An In-depth Technical Guide to the Nuclear Magnetic Resonance (NMR) Spectra of 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,2-dibromopropane. It includes detailed data on chemical shifts, coupling constants, and splitting patterns, alongside established experimental protocols for data acquisition. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who utilize NMR spectroscopy for structural elucidation and chemical analysis.

Introduction to the NMR Spectroscopy of 1,2-Dibromopropane

1,2-Dibromopropane (CH₃CHBrCH₂Br) is a halogenated propane (B168953) derivative with a chiral center at the second carbon. Its structure gives rise to a distinct set of signals in both ¹H and ¹³C NMR spectra, providing a clear example of spin-spin coupling and the effect of electronegative substituents on chemical shifts. Understanding these spectra is fundamental for the identification and characterization of this and similar small organic molecules.

Quantitative NMR Data

The following tables summarize the ¹H and ¹³C NMR spectral data for 1,2-dibromopropane, compiled from various sources and presented for easy comparison.

¹H NMR Spectral Data

The ¹H NMR spectrum of 1,2-dibromopropane is characterized by a complex multiplet system due to the diastereotopic protons of the CH₂Br group and their coupling with the chiral center proton. The data presented here is for spectra recorded in various common deuterated solvents.

Solvent	Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
CCl₄	H-1 (CH₂)	3.47	Doublet of Doublets (dd)	J(H-1a, H-1b) = -9.63, J(H-1a, H-2) = 10.65
H-1' (CH₂)	3.81	Doublet of Doublets (dd)	J(H-1b, H-1a) = -9.63, J(H-1b, H-2) = 4.03
H-2 (CH)	4.14	Multiplet (m)	-
H-3 (CH₃)	1.83	Doublet (d)	J(H-3, H-2) = 6.39
DMSO-d₆	H-1 (CH₂)	3.14	Doublet of Doublets (dd)	J(H-1a, H-1b) = -10.09, J(H-1a, H-2) = 8.03
H-1' (CH₂)	3.85	Doublet of Doublets (dd)	J(H-1b, H-1a) = -10.09, J(H-1b, H-2) = 4.82
H-2 (CH)	4.34	Multiplet (m)	-
H-3 (CH₃)	1.68	Doublet (d)	J(H-3, H-2) = 6.45

Note: The assignments of H-1 and H-1' are interchangeable. The multiplicity of H-2 is complex due to coupling with three other protons.

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of 1,2-dibromopropane shows three distinct signals corresponding to the three non-equivalent carbon atoms in the molecule.

Carbon Atom	Chemical Shift (δ, ppm)
C-1 (-CH₂Br)	~39.8
C-2 (-CHBr-)	~47.5
C-3 (-CH₃)	~25.1

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and concentration.

Spin-Spin Coupling and Signal Splitting

The splitting patterns observed in the ¹H NMR spectrum of 1,2-dibromopropane are a direct consequence of spin-spin coupling between adjacent, non-equivalent protons. The following diagram illustrates these coupling relationships.

Spin-spin coupling network in 1,2-dibromopropane.

Experimental Protocols

The following sections detail the standard methodologies for the preparation of samples and the acquisition of NMR spectra for small organic molecules like 1,2-dibromopropane.

Sample Preparation

A standard protocol for preparing a liquid sample for NMR analysis is as follows:

• Sample Quantity : For ¹H NMR, dissolve 5-25 mg of 1,2-dibromopropane in a suitable deuterated solvent. For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended.

• Solvent : Use a high-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆, CCl₄). The typical volume is 0.6-0.7 mL.

• NMR Tube : Use a clean, dry, and unscratched 5 mm NMR tube.

• Dissolution : Add the deuterated solvent to the 1,2-dibromopropane in the NMR tube. Cap the tube and gently invert it several times to ensure complete dissolution and a homogeneous solution.

• Internal Standard : For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (B1202638) (TMS) can be added.

NMR Data Acquisition

The following is a generalized workflow for acquiring ¹H and ¹³C NMR spectra:

General workflow for NMR spectroscopy.

Key Acquisition Parameters:

• ¹H NMR:

  • Pulse Angle: 30-45°

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 8-16

• ¹³C NMR:

  • Pulse Program: Proton-decoupled (e.g., zgpg30)

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 128 or more, depending on concentration.

Conclusion

The ¹H and ¹³C NMR spectra of 1,2-dibromopropane provide a clear and instructive example of the principles of NMR spectroscopy. The well-resolved signals and distinct coupling patterns allow for unambiguous structural assignment. The data and protocols presented in this guide serve as a practical reference for the analysis of 1,2-dibromopropane and can be extrapolated to the structural elucidation of other small organic molecules. The detailed understanding of these spectra is an essential skill for professionals in chemical research and drug development.

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of 1,2-Dibromopropane

This guide provides a comprehensive overview of the electron ionization mass spectrometry (EI-MS) fragmentation pattern of 1,2-dibromopropane. It is intended for researchers, scientists, and professionals in drug development and related fields who utilize mass spectrometry for structural elucidation.

Introduction

1,2-Dibromopropane (C₃H₆Br₂) is a halogenated hydrocarbon with a molecular weight of approximately 201.89 g/mol .[1][2] Understanding its fragmentation behavior under electron ionization is crucial for its identification and characterization in complex matrices. The presence of two bromine atoms, each with two major isotopes (⁷⁹Br and ⁸¹Br), results in a characteristic isotopic pattern in the mass spectrum, which is a key feature for its identification.[3][4][5][6]

Experimental Protocol

The mass spectral data presented in this guide are typically obtained using a gas chromatography-mass spectrometry (GC-MS) system with an electron ionization source. The following protocol outlines a general procedure for the analysis of 1,2-dibromopropane.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., a quadrupole or magnetic sector instrument).

• Electron Ionization (EI) source.

Procedure:

• Sample Preparation: A dilute solution of 1,2-dibromopropane in a volatile organic solvent (e.g., methanol (B129727) or dichloromethane) is prepared.

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet.

• Gas Chromatography: The sample is vaporized and carried by an inert carrier gas (e.g., helium) through a capillary column (e.g., a non-polar column like DB-5ms) to separate the analyte from the solvent and any impurities. The oven temperature program is optimized to ensure good peak shape and separation.

• Ionization: As 1,2-dibromopropane elutes from the GC column, it enters the ion source of the mass spectrometer. Here, it is bombarded with a beam of high-energy electrons (typically 70-75 eV), causing the molecule to ionize and form a molecular ion (M⁺•).[7]

• Fragmentation: The energetically unstable molecular ions undergo fragmentation, breaking into smaller, charged fragments and neutral radicals.

• Mass Analysis: The positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

Typical Mass Spectrometer Parameters:

• Ionization Energy: 75 eV[7]

• Source Temperature: 220 °C[7]

• Mass Range: m/z 30-250

Mass Spectrum and Data

The electron ionization mass spectrum of 1,2-dibromopropane is characterized by a series of peaks corresponding to the molecular ion and its various fragments. The presence of two bromine atoms leads to a distinctive isotopic pattern for any bromine-containing fragment. The approximate natural abundance of the bromine isotopes is ⁷⁹Br (50.7%) and ⁸¹Br (49.3%).[3] Consequently, a fragment with one bromine atom will appear as a pair of peaks of nearly equal intensity separated by 2 m/z units (M⁺ and M⁺+2). A fragment with two bromine atoms will exhibit a triplet of peaks with an intensity ratio of approximately 1:2:1 (M⁺, M⁺+2, and M⁺+4).[3][4]

Table 1: Prominent Ions in the Mass Spectrum of 1,2-Dibromopropane

m/z	Proposed Fragment Ion	Relative Intensity (%)	Notes
41	[C₃H₅]⁺	100	Base Peak
121	[C₃H₆⁷⁹Br]⁺	~40	Loss of one Br radical
123	[C₃H₆⁸¹Br]⁺	~40	Isotopic partner to m/z 121
79	[⁷⁹Br]⁺	~15	Bromine cation
81	[⁸¹Br]⁺	~15	Isotopic partner to m/z 79
198	[C₃H₆⁷⁹Br₂]⁺•	~5	Molecular Ion (M⁺•)
200	[C₃H₆⁷⁹Br⁸¹Br]⁺•	~10	Molecular Ion (M⁺•+2)
202	[C₃H₆⁸¹Br₂]⁺•	~5	Molecular Ion (M⁺•+4)

Note: Relative intensities are approximate and can vary slightly between instruments.

Fragmentation Pathway

The fragmentation of 1,2-dibromopropane upon electron ionization is initiated by the removal of an electron to form the molecular ion, [C₃H₆Br₂]⁺•. The primary fragmentation pathways involve the cleavage of carbon-bromine and carbon-carbon bonds.

A logical workflow for the fragmentation process is depicted below:

Figure 1: Proposed Fragmentation Pathway of 1,2-Dibromopropane

Description of Fragmentation Pathways:

• Molecular Ion Formation: The initial event is the ionization of the 1,2-dibromopropane molecule, resulting in the molecular ion peak cluster at m/z 198, 200, and 202, corresponding to the different isotopic combinations of the two bromine atoms.

• Pathway 1: Loss of a Bromine Radical: A common fragmentation route for alkyl halides is the cleavage of the carbon-halogen bond. The loss of a bromine radical (Br•) from the molecular ion results in the formation of the bromonium ion [C₃H₆Br]⁺, observed at m/z 121 and 123.

• Pathway 2: α-Cleavage: Cleavage of the carbon-carbon bond alpha to a bromine atom can lead to the formation of the [CH₂Br]⁺ ion (m/z 93 and 95) and a neutral radical.

• Pathway 3: Further Fragmentation to the Base Peak: The ion at m/z 121/123 can subsequently lose a molecule of hydrogen bromide (HBr) to form the highly stable allyl cation [C₃H₅]⁺ at m/z 41. This is the most abundant ion in the spectrum, known as the base peak.

• Pathway 4: Formation of Bromine Cation: Direct cleavage can also lead to the formation of the bromine cation [Br]⁺, seen at m/z 79 and 81.

Conclusion

The mass spectrum of 1,2-dibromopropane is distinguished by the characteristic isotopic patterns of its bromine-containing ions. The fragmentation is dominated by the loss of a bromine radical followed by the elimination of HBr to form the stable allyl cation at m/z 41, which constitutes the base peak. Understanding this fragmentation pattern is essential for the accurate identification of 1,2-dibromopropane in analytical studies.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 3. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. whitman.edu [whitman.edu]
• 5. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. C3H7Br CH3CHBrCH3 mass spectrum of 2-bromopropane fragmentation pattern of m/z m/e ions for analysis and identification of isopropyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. 1,2-Dibromopropane(78-75-1) MS [m.chemicalbook.com]

The Discovery and History of 1,2-Dibromopropane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dibromopropane, also known as propylene (B89431) dibromide, is a halogenated hydrocarbon with the chemical formula CH₃CHBrCH₂Br. This document provides a comprehensive overview of the discovery, synthesis, and historical applications of this compound. It details the early synthetic methodologies and the evolution of its use from a laboratory curiosity to a chemical intermediate. The guide includes a compilation of its physicochemical properties, spectroscopic data, and a summary of its known metabolic pathways. Experimental protocols for its synthesis and characterization are also provided to serve as a valuable resource for researchers.

Introduction

The study of halogenated hydrocarbons was a significant area of research in the 19th century, as chemists sought to understand the structure and reactivity of organic molecules. The addition of halogens to unsaturated hydrocarbons became a fundamental reaction for both synthesis and analysis. 1,2-Dibromopropane emerged from this era of chemical exploration, and its study has contributed to our understanding of electrophilic addition reactions and the chemistry of vicinal dihalides. While not as commercially prominent as some other halogenated compounds, it remains a relevant molecule in organic synthesis and toxicological studies.

Discovery and Historical Context

The precise first synthesis of 1,2-dibromopropane is not definitively attributed to a single publication, as the reaction of propylene with bromine was a known general method for the characterization of unsaturated gases in the mid-19th century. Early investigations into the products of petroleum distillation and coal gasification led to the isolation and characterization of various olefins, including propylene. The reaction with bromine, which resulted in a significant increase in density and boiling point, was a common method to confirm the presence of a double bond.

While a specific "discovery" paper is not readily identifiable, the preparation of 1,2-dibromopropane would have been a logical extension of the work on the bromination of ethylene (B1197577) to produce 1,2-dibromoethane. The systematic study of the reactions of propylene likely led to the formation and isolation of 1,2-dibromopropane in multiple laboratories during the 1860s and 1870s.

Historically, its applications were primarily in the realm of organic synthesis as a starting material or intermediate. It has been used in the synthesis of various organic compounds, including those with chiral centers, and as a research chemical to study the mechanisms of dehydrohalogenation and nucleophilic substitution reactions.[1]

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 1,2-dibromopropane is presented below for easy reference and comparison.

Table 1: Physical Properties of 1,2-Dibromopropane

Property	Value	Reference(s)
Molecular Formula	C₃H₆Br₂	[2]
Molecular Weight	201.89 g/mol	[2]
Appearance	Colorless to yellow liquid	[3]
Melting Point	-55 °C	[2][4]
Boiling Point	140-142 °C	[2][4]
Density	1.937 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.519	[2]
Solubility	Insoluble in water; miscible with ethanol, ether, acetone, and chloroform.	[3][5]
Flash Point	50 °C (closed cup)	[2]

Table 2: Spectroscopic Data for 1,2-Dibromopropane

Spectroscopy Type	Key Data	Reference(s)
¹H NMR (in CDCl₃)	δ ~1.83 ppm (d, 3H, -CH₃), δ ~3.81 ppm (m, 1H, -CH₂Br), δ ~4.14 ppm (m, 1H, -CHBr-)	[6]
¹³C NMR (in CDCl₃)	δ ~25.0 ppm (-CH₃), δ ~37.5 ppm (-CH₂Br), δ ~45.0 ppm (-CHBr-)	[6]
Infrared (IR)	Data available, shows C-H and C-Br stretching and bending vibrations.	[7]
Mass Spectrometry (MS)	Molecular Ion (M⁺) m/z: 200, 202, 204 (isotopic pattern of two Br atoms)	[7]

Synthesis of 1,2-Dibromopropane

The most common and historically significant method for the synthesis of 1,2-dibromopropane is the electrophilic addition of bromine to propene.

General Reaction Scheme

Caption: Electrophilic addition of bromine to propene.

Experimental Protocol: Bromination of Propene

This protocol is a representative method based on established procedures for the bromination of alkenes.

Materials:

• Propene gas

• Bromine

• Tetrachloromethane (or other inert solvent)

• 5% Sodium thiosulfate (B1220275) solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Condenser

• Gas inlet tube

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a dropping funnel, condenser, and gas inlet tube, dissolve a known amount of bromine in tetrachloromethane. Cool the flask in an ice bath.

• Slowly bubble propene gas through the bromine solution with stirring. The disappearance of the red-brown color of bromine indicates the progress of the reaction. Continue adding propene until the color is discharged.

• Transfer the reaction mixture to a separatory funnel and wash with a 5% sodium thiosulfate solution to remove any unreacted bromine.

• Wash the organic layer with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent by distillation.

• Purify the resulting 1,2-dibromopropane by fractional distillation, collecting the fraction boiling at 140-142 °C.[8]

Historical and Modern Applications

Historically, 1,2-dibromopropane was primarily used as a laboratory reagent for organic synthesis. Its vicinal dibromo functionality allows for a variety of transformations, including:

• Dehydrobromination: Elimination of HBr to form bromopropenes.

• Nucleophilic Substitution: Reaction with nucleophiles to introduce new functional groups.

• Grignard Reagent Formation: Although challenging, it can be used to form organometallic reagents.

In more contemporary applications, 1,2-dibromopropane serves as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] It is also utilized in chiral synthesis, where its stereocenter can be exploited to produce enantiomerically pure compounds.[1] There is also research interest in its environmental fate and degradation processes.[1]

Metabolism and Toxicological Profile

1,2-Dibromopropane is known to be metabolized in mammals primarily through conjugation with glutathione (B108866) (GSH), a key step in the detoxification of xenobiotics. This process is followed by further enzymatic modifications, leading to the formation of mercapturic acids which are then excreted in the urine.

Metabolic Pathway of 1,2-Dibromopropane

The metabolic pathway involves an initial conjugation with glutathione, followed by enzymatic degradation to cysteine conjugates and subsequent N-acetylation to form mercapturic acids.

Caption: Metabolic pathway of 1,2-dibromopropane.

Studies in rats have shown that oral administration of 1,2-dibromopropane leads to the formation of several mercapturic acid derivatives, indicating a complex metabolic fate. The compound has also been shown to induce hepatotoxicity and immunotoxicity in animal models.

Conclusion

1,2-Dibromopropane, a product of the systematic exploration of organic reactions in the 19th century, continues to be a relevant molecule in chemical synthesis and toxicological research. While its initial discovery is not marked by a singular event, its history is intertwined with the development of fundamental concepts in organic chemistry. This guide provides a consolidated resource on its discovery, synthesis, properties, and biological interactions, serving the needs of researchers and professionals in the chemical and pharmaceutical sciences.

References

• 1. Comptes rendus hebdomadaires des séances de l'Académie des sciences / publiés... par MM. les secrétaires perpétuels | 1913-07-01 | Gallica [gallica.bnf.fr]
• 2. benchchem.com [benchchem.com]
• 3. historyofscience.com [historyofscience.com]
• 4. Berichte der Deutschen Chemischen Gesellschaft (in SafetyLit) [safetylit.org]
• 5. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 6. Comptes rendus hebdomadaires des séances de l'Académie des sciences / publiés... par MM. les secrétaires perpétuels | 1877-01-01 | Gallica [gallica.bnf.fr]
• 7. books.google.cn [books.google.cn]
• 8. Berichte der Deutschen Chemischen Gesellschaft archives [onlinebooks.library.upenn.edu]

An In-depth Technical Guide on the Thermochemical Properties of 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane (CH₃CHBrCH₂Br), also known as propylene (B89431) dibromide, is a halogenated hydrocarbon with significant applications in organic synthesis and as an intermediate in the production of various chemicals. A thorough understanding of its thermochemical properties is paramount for process design, safety analysis, and predicting its behavior in chemical and biological systems. This technical guide provides a comprehensive overview of the available thermochemical data for 1,2-dibromopropane, details of experimental methodologies for their determination, and visualizations of its key reaction pathways.

Thermochemical Data of 1,2-Dibromopropane

A compilation of the essential thermochemical data for 1,2-dibromopropane is presented below. These values have been collated from various reputable sources and are crucial for thermodynamic calculations.

Table 1: General and Physical Properties of 1,2-Dibromopropane

Property	Value	Source(s)
Molecular Formula	C₃H₆Br₂	[1]
Molar Mass	201.89 g/mol	[2]
Boiling Point	140-142 °C (at 760 mmHg)	[3]
Melting Point	-55.2 °C	[3]
Density	1.9224 g/cm³ (at 20°C)	[1]
Refractive Index (n_D)	1.5201 (at 20°C)	[1]

Table 2: Enthalpy and Heat Capacity Data for 1,2-Dibromopropane

Property	Value	Phase	Temperature (K)	Source(s)
Standard Molar Enthalpy of Formation (ΔfH⁰)	-113.6 kJ/mol	Liquid	298.15	[1]
Standard Molar Enthalpy of Formation (ΔfH⁰)	-71.6 kJ/mol	Gas	298.15	[1]
Liquid Phase Heat Capacity (Cp)	172.8 J/(mol·K)	Liquid	298	[4][5]
Enthalpy of Vaporization (ΔvapH)	42.43 kJ/mol	-	298.15	[6]

Note: Further research is required to obtain comprehensive data on the standard molar entropy and temperature-dependent heat capacities for both the liquid and gas phases of 1,2-dibromopropane.

Experimental Protocols for Thermochemical Data Determination

The determination of thermochemical data for organic compounds like 1,2-dibromopropane relies on precise calorimetric techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Formation by Bomb Calorimetry

The standard enthalpy of formation of 1,2-dibromopropane can be determined from its enthalpy of combustion, measured using a bomb calorimeter.

Experimental Workflow:

Workflow for Enthalpy of Formation Determination

Determination of Heat Capacity by Differential Scanning Calorimetry (DSC)

The heat capacity of liquid 1,2-dibromopropane as a function of temperature can be measured using a differential scanning calorimeter.

Experimental Workflow:

Workflow for Heat Capacity Determination

Key Signaling and Reaction Pathways

Understanding the reaction pathways of 1,2-dibromopropane is crucial for predicting its stability, degradation products, and metabolic fate.

Gas-Phase Thermal Decomposition

The thermal decomposition of 1,2-dibromopropane in the gas phase proceeds through a dual mechanism involving both unimolecular elimination and a radical-chain process. This leads to the formation of various bromopropenes and hydrogen bromide.[7]

Gas-Phase Thermal Decomposition of 1,2-Dibromopropane

Proposed Metabolic Pathway

Based on the metabolism of similar halogenated alkanes, the metabolic pathway of 1,2-dibromopropane is proposed to involve oxidation by cytochrome P450 enzymes and conjugation with glutathione (B108866) (GSH).

Proposed Metabolic Pathway of 1,2-Dibromopropane

Mechanism of Halide Export by Haloalkane Dehalogenase

Haloalkane dehalogenases are enzymes that catalyze the hydrolysis of haloalkanes. The release of the halide ion from the enzyme's active site is a critical step and can proceed through different routes involving conformational changes of the enzyme.

Halide Export Mechanism in Haloalkane Dehalogenase

Conclusion

This technical guide has provided a consolidated source of thermochemical data for 1,2-dibromopropane, outlined the standard experimental procedures for their determination, and visualized key reaction pathways. While significant data is available, further experimental work is needed to fully characterize the standard molar entropy and temperature-dependent heat capacities. The provided information serves as a valuable resource for researchers and professionals working with this compound, enabling more accurate modeling, process optimization, and safety assessments.

References

• 1. 1,2-dibromopropane [chemister.ru]
• 2. Propane, 1,2-dibromo- (CAS 78-75-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. bdmaee.net [bdmaee.net]
• 4. Propane, 1,2-dibromo- [webbook.nist.gov]
• 5. Propane, 1,2-dibromo- [webbook.nist.gov]
• 6. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to the Reaction Mechanisms of 1,2-Dibromopropane in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane, a chiral organobromine compound, serves as a versatile substrate in a variety of organic transformations. Its chemical reactivity is primarily dictated by the presence of two bromine atoms on adjacent carbon atoms, making it susceptible to both substitution and elimination reactions. Understanding the underlying mechanisms of these reactions is crucial for controlling product formation and designing efficient synthetic routes in academic and industrial research, including drug development. This guide provides a comprehensive overview of the core reaction mechanisms of 1,2-dibromopropane, supported by quantitative data, detailed experimental protocols, and mechanistic pathway visualizations.

Core Reaction Mechanisms

1,2-Dibromopropane primarily undergoes nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) reactions. The competition between these pathways is influenced by several factors, including the nature of the nucleophile/base, solvent, temperature, and the stereochemistry of the substrate.[1][2][3]

Elimination Reactions

Elimination reactions of 1,2-dibromopropane are common, leading to the formation of unsaturated products. These reactions can proceed through either a bimolecular (E2) or a unimolecular (E1) mechanism.

The treatment of 1,2-dibromopropane with a strong, non-nucleophilic base, such as potassium hydroxide (B78521) (KOH) in ethanol (B145695) or sodium amide (NaNH₂), typically results in a twofold elimination of hydrogen bromide (HBr) to yield propyne (B1212725).[4][5] This reaction proceeds through a sequential E2 (elimination, bimolecular) mechanism.[4]

The first E2 elimination is relatively facile and involves the abstraction of a proton by the base and the concerted expulsion of a bromide ion, forming a vinyl bromide intermediate.[4] The second E2 elimination is more energetically demanding and leads to the final alkyne product.[6]

• With one mole of alcoholic KOH: The reaction is expected to produce a mixture of bromopropene isomers: 1-bromopropene, 2-bromopropene, and 3-bromopropene.[7]

• With excess strong base (e.g., NaNH₂): The reaction proceeds to the formation of propyne.[5][8]

When heated with zinc dust in a solvent such as ethanol or acetic acid, 1,2-dibromopropane undergoes debromination to yield propene.[9][10] This reaction is a type of reductive elimination. The mechanism is believed to involve the formation of an organozinc intermediate, followed by an E2-like elimination of ZnBr₂.[11] Microwave irradiation can significantly accelerate this reaction.[12]

Substitution Reactions (SN2 Mechanism)

As a molecule with both a primary and a secondary carbon attached to a good leaving group (bromide), 1,2-dibromopropane can undergo nucleophilic substitution reactions. Due to the presence of a primary carbon and the potential for steric hindrance at the secondary carbon, the SN2 (substitution, nucleophilic, bimolecular) mechanism is generally favored over the SN1 mechanism, especially with good nucleophiles.[13][14]

The SN2 reaction involves a backside attack by the nucleophile on the electrophilic carbon, leading to an inversion of stereochemistry at the chiral center.[15][16] The rate of the SN2 reaction is dependent on the concentrations of both the substrate and the nucleophile.[17]

The competition between SN2 and E2 pathways is a key consideration. Strong, sterically hindered bases favor E2, while good nucleophiles that are weak bases favor SN2.[1][18] For secondary halides like the C-2 position in 1,2-dibromopropane, a mixture of SN2 and E2 products is often observed.[14]

Quantitative Data

Reaction Type	Reagent/Conditions	Product(s)	Rate Constant (k) / Yield	Reference(s)
Thermal Decomposition	592.2 to 636.2 K (gas phase)	Bromopropenes, HBr, Propylene (B89431)	k₁/s⁻¹ = (6.31 ± 2.51) × 10¹³ exp[(-50,400 ± 3,000)/RT]	[19][20]
Synthesis	Propylene, Br₂, CH₂Cl₂, Catalyst, 15-39°C, 2-24h	1,2-Dibromopropane	>99% selectivity, 96.6% yield	[21][22]
Dehydrobromination	2 moles NaNH₂	Propyne	High yield (qualitative)	[5][8]
Debromination	Zinc powder, Acetic Acid, Microwave (1-2 min)	Alkenes	High yields (qualitative)	[10][12]

Experimental Protocols

Synthesis of 1,2-Dibromopropane from Propene

This protocol is based on the electrophilic addition of bromine to propene.[4]

Materials:

• Propene

• Bromine (Br₂)

• Dichloromethane (B109758) (CH₂Cl₂)

• Bromination catalyst (e.g., tetraethylammonium (B1195904) bromide)

• Water

• 10% Sodium sulfite (B76179) solution

• 10% Sodium carbonate solution

• Anhydrous calcium chloride

Procedure:

• In a reaction vessel equipped with a stirrer and a dropping funnel, prepare a solution of the bromination catalyst in water.

• Add bromine to the catalyst solution, followed by dichloromethane, and allow the mixture to separate.

• Collect the organic phase, which contains the active brominating agent.

• Slowly add the organic phase to a solution of propene in dichloromethane at a temperature between 15°C and 39°C.

• Allow the reaction to proceed for 2 to 24 hours.

• Upon completion, wash the reaction mixture with water.

• Remove any unreacted bromine by washing with a 10% sodium sulfite solution.

• Neutralize the mixture with a 10% sodium carbonate solution.

• Remove the dichloromethane by distillation at 25-50°C.

• Fractionally distill the crude product at 120-150°C to obtain pure 1,2-dibromopropane.

• Dry the final product over anhydrous calcium chloride.[22]

Dehydrobromination of 1,2-Dibromopropane to Propyne

This protocol describes the twofold elimination of HBr using sodium amide.[4][5][8]

Materials:

• 1,2-Dibromopropane

• Sodium amide (NaNH₂)

• Anhydrous diethyl ether or liquid ammonia

• Water or aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, suspend two equivalents of sodium amide in anhydrous diethyl ether or liquid ammonia.

• Cool the suspension to an appropriate temperature (e.g., -33°C for liquid ammonia).

• Slowly add a solution of one equivalent of 1,2-dibromopropane in the same solvent to the cooled suspension.

• After the addition is complete, allow the reaction mixture to stir for several hours.

• Carefully quench the reaction by the addition of water or an aqueous solution of ammonium chloride.

• Separate the organic layer, wash it with brine, and dry it over anhydrous magnesium sulfate.

• The propyne product, being a gas at room temperature, can be collected in a cold trap or used in a subsequent reaction.

Debromination of 1,2-Dibromopropane with Zinc Dust

This protocol outlines the reductive elimination of bromine to form propene.[9][10]

Materials:

• 1,2-Dibromopropane

• Zinc dust

• Ethanol or Acetic Acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add 1,2-dibromopropane and a suitable solvent (e.g., ethanol or acetic acid).

• Add an excess of zinc dust to the solution.

• Heat the mixture to reflux.

• The propene gas that is formed will exit through the condenser and can be collected or bubbled through a solution to indicate its formation.

• For reactions on a preparative scale, the reaction can be performed under microwave irradiation for 1-2 minutes to achieve high yields.[12]

Mechanistic and Workflow Diagrams

Caption: E2 Dehydrobromination of 1,2-Dibromopropane to Propyne.

Caption: SN2 Reaction at the Chiral Center of 1,2-Dibromopropane.

Caption: Experimental Workflow for the Synthesis of 1,2-Dibromopropane.

Conclusion

The reaction mechanisms of 1,2-dibromopropane are a classic illustration of the principles of substitution and elimination in organic chemistry. The prevalence of E2 elimination pathways with strong bases allows for the efficient synthesis of alkynes, while the potential for SN2 reactions highlights the importance of nucleophile choice and steric considerations. For researchers and professionals in drug development, a thorough understanding of these competing pathways and the factors that control them is essential for the rational design of synthetic strategies and the prediction of reaction outcomes. Further detailed kinetic studies on the substitution and elimination reactions of 1,2-dibromopropane under a wider range of conditions would be beneficial for a more precise quantitative understanding of its reactivity.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ch 8 : Substitution or Elimination ? [chem.ucalgary.ca]
• 4. benchchem.com [benchchem.com]
• 5. gauthmath.com [gauthmath.com]
• 6. benchchem.com [benchchem.com]
• 7. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 8. 1, 2-dibromo propane on treatment with x moles of \mathrm { NaNH } _ { 2 .. [askfilo.com]
• 9. vedantu.com [vedantu.com]
• 10. Rapid Debromination of Vic-dibromoalkanes with Zinc Powder in Acetic Acid under Microwave Irradiation | Semantic Scholar [semanticscholar.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chemimpex.com [chemimpex.com]
• 15. gauthmath.com [gauthmath.com]
• 16. Stereospecificity & Stereoselectivity: Isomeric-Inequality | Stereochemistry [blogs.ntu.edu.sg]
• 17. youtube.com [youtube.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 20. Zinc [organic-chemistry.org]
• 21. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]
• 22. CN103288586A - Method for synthesizing 1,2-dibromopropane by utilizing propylene - Google Patents [patents.google.com]

Conformational Landscape of 1,2-Dibromopropane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dibromopropane, a chiral organobromine compound, serves as a fundamental model for understanding stereoisomerism and conformational preferences in halogenated alkanes. Its conformational isomerism, arising from rotation about the central carbon-carbon bond, dictates its physical, chemical, and spectroscopic properties. This technical guide provides a comprehensive analysis of the conformational landscape of 1,2-dibromopropane, integrating experimental data from vibrational spectroscopy with computational modeling. We present a detailed examination of the stable conformers, their relative energies, and populations. This document is intended to be a valuable resource for researchers in stereochemistry, computational chemistry, and drug design, where the spatial arrangement of atoms is of paramount importance.

Conformational Isomers of 1,2-Dibromopropane

Rotation around the C1-C2 bond in 1,2-dibromopropane gives rise to three stable staggered conformers: one anti (A) and two gauche (G and G').[1] These conformers are in a dynamic equilibrium, with their relative populations determined by their respective energies.

• Anti (A) Conformer: In this conformation, the two bromine atoms are positioned at a dihedral angle of approximately 180°. This arrangement minimizes steric hindrance between the bulky bromine atoms.

• Gauche (G and G') Conformers: In the gauche conformations, the bromine atoms are at a dihedral angle of approximately 60° (G) and 300° (G' or -60°). These conformers are enantiomeric.

Quantitative Conformational Analysis

The relative stabilities and populations of the conformers of 1,2-dibromopropane have been determined through a combination of spectroscopic and computational methods. The following tables summarize the key quantitative data.

Table 1: Relative Energies of 1,2-Dibromopropane Conformers in the Liquid State

Conformer	Relative Energy (cm⁻¹)	Relative Energy (kJ/mol)
Anti (A)	0 (most stable)	0
Gauche (G')	236 ± 11[1]	2.82 ± 0.13
Gauche (G)	327 ± 11[1]	3.91 ± 0.13

Table 2: Room Temperature Population of 1,2-Dibromopropane Conformers in the Liquid State

Conformer	Population (%)
Anti (A)	65 ± 1[1]
Gauche (G')	21 ± 1[1]
Gauche (G)	14 ± 1[1]

Experimental Protocols

The conformational analysis of 1,2-dibromopropane relies on sophisticated experimental and computational techniques. Detailed methodologies for the key approaches are provided below.

Vibrational Spectroscopy (Infrared and Raman)

Vibrational spectroscopy is a powerful tool for identifying and quantifying conformational isomers, as each conformer exhibits a unique set of vibrational frequencies.

Objective: To obtain the infrared and Raman spectra of 1,2-dibromopropane in the liquid state to identify the vibrational bands corresponding to each conformer and determine their relative populations.

Materials:

• 1,2-Dibromopropane (purified)

• Fourier Transform Infrared (FTIR) Spectrometer with a suitable detector (e.g., DTGS)

• Raman Spectrometer with a laser excitation source (e.g., Ar⁺ laser)

• Liquid sample cell (for FTIR)

• Capillary tube (for Raman)

Procedure:

• Sample Preparation:

  • Ensure the 1,2-dibromopropane sample is of high purity to avoid interference from impurities.[1]

  • For FTIR analysis, fill a liquid sample cell with the purified 1,2-dibromopropane.

  • For Raman analysis, fill a capillary tube with the sample.

• FTIR Spectrum Acquisition:

  • Record the FTIR spectrum of the liquid sample at room temperature.

  • Collect the spectrum over a suitable mid-infrared range (e.g., 4000-400 cm⁻¹).

  • Perform a background scan of the empty sample cell and subtract it from the sample spectrum.

• Raman Spectrum Acquisition:

  • Acquire the Raman spectrum of the liquid sample at room temperature.

  • Use a suitable laser excitation wavelength and power to avoid sample decomposition.

  • Collect the scattered light at a 90° angle to the incident beam.

• Data Analysis:

  • Identify the vibrational bands in both the infrared and Raman spectra.

  • Assign the observed bands to the specific vibrational modes of the anti and gauche conformers based on previously published assignments and computational calculations.[1][2]

  • To determine the relative populations, select well-resolved bands corresponding to each conformer. The intensity of a vibrational band is proportional to the concentration of the corresponding conformer.

  • Perform a temperature-dependent study of the Raman spectrum in the CCC bending region to determine the relative energies of the conformers.[1]

Computational Chemistry (Ab Initio Calculations)

Computational methods provide theoretical insights into the geometries, energies, and vibrational frequencies of the conformers, aiding in the interpretation of experimental spectra.

Objective: To calculate the optimized geometries, relative energies, and vibrational spectra of the anti and gauche conformers of 1,2-dibromopropane using ab initio methods.

Software:

• A quantum chemistry software package (e.g., Gaussian, Q-Chem).

Procedure:

• Input Structure Generation:

  • Build the initial 3D structures of the anti and gauche conformers of 1,2-dibromopropane.

• Geometry Optimization and Energy Calculation:

  • Perform geometry optimizations for each conformer using a suitable level of theory and basis set. A common choice is Density Functional Theory (DFT) with the B3LYP functional and a basis set such as 6-311++G(3df,2pd).[1]

  • Calculate the electronic energy of each optimized structure.

  • The relative energies of the conformers can be determined from the differences in their calculated electronic energies.

• Vibrational Frequency Calculation:

  • Perform a vibrational frequency calculation for each optimized conformer at the same level of theory.

  • The calculated frequencies can be used to aid in the assignment of the experimental infrared and Raman spectra. The absence of imaginary frequencies confirms that the optimized structures correspond to energy minima.

• Normal Coordinate Analysis:

  • A normal coordinate calculation can be performed to provide a detailed description of the vibrational modes and to aid in the complete assignment of the 81 fundamental modes of vibration for the three conformers.[1]

Visualizations

The following diagrams illustrate the key concepts in the conformational analysis of 1,2-dibromopropane.

Potential Energy vs. Dihedral Angle for 1,2-Dibromopropane

Conformational Equilibrium of 1,2-Dibromopropane at Room Temperature

Conclusion

The conformational analysis of 1,2-dibromopropane reveals a preference for the anti conformer in the liquid state, driven by the minimization of steric repulsion between the two bromine atoms. The gauche conformers, while higher in energy, are present in significant populations at room temperature. This detailed understanding of the conformational landscape, obtained through a synergy of spectroscopic experiments and computational modeling, is crucial for predicting the molecule's reactivity and interactions in various chemical and biological systems. The methodologies and data presented in this guide provide a solid foundation for further research into the stereochemical behavior of halogenated hydrocarbons.

References

• 1. Vibrational spectrum, ab initio calculations, conformational stabilities and assignment of fundamentals of 1,2-dibromopropane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1,2-Dibromopropane as a Solvent for Non-Polar Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane (CH₃CHBrCH₂Br), also known as propylene (B89431) dibromide, is a halogenated hydrocarbon that presents as a colorless liquid at room temperature.[1][2] Its molecular structure, characterized by the presence of two bromine atoms on adjacent carbons, imparts a non-polar character, making it a suitable solvent for a range of non-polar compounds and reactions.[1] With a boiling point of 140-142 °C, it is particularly amenable to reactions requiring elevated temperatures.[3] This document provides detailed application notes and protocols for the use of 1,2-dibromopropane as a solvent in non-polar reactions, focusing on its physical properties, safety considerations, and potential applications in organic synthesis.

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of 1,2-dibromopropane is essential for its effective and safe use as a solvent. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₃H₆Br₂	[4]
Molecular Weight	201.89 g/mol	[4]
Appearance	Colorless liquid	[1]
Boiling Point	140-142 °C	[3]
Melting Point	-55 °C	[3]
Density	1.937 g/mL at 25 °C	[3]
Solubility	Soluble in ethanol, ether, chloroform; low solubility in water.	[1]
Refractive Index	1.519 (at 20 °C)	[3]

Safety and Handling

1,2-Dibromopropane is a hazardous chemical and must be handled with appropriate safety precautions. It is classified as a flammable liquid and is harmful if swallowed or inhaled.[5] Users should consult the Safety Data Sheet (SDS) before use and handle the solvent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Store 1,2-dibromopropane in a cool, dry, and well-ventilated area away from heat and ignition sources.

Logical Workflow for Solvent Selection

The decision to use 1,2-dibromopropane as a solvent should be based on a careful consideration of the reaction requirements. The following flowchart illustrates a logical workflow for solvent selection in the context of non-polar reactions.

Caption: A decision flowchart for selecting 1,2-dibromopropane as a solvent.

Applications in Non-Polar Reactions

While 1,2-dibromopropane is frequently utilized as a reactant in organic synthesis, its application as a primary solvent is less documented but holds potential in specific scenarios.[6] Its high boiling point makes it a candidate for reactions that are sluggish at lower temperatures.[1]

Potential Application: High-Temperature Bromination Reactions

Given its structure containing bromine atoms, 1,2-dibromopropane can be considered as a solvent for bromination reactions where the solvent's inertness under the reaction conditions is established. Its non-polar nature can be advantageous for dissolving non-polar substrates and the brominating agent (e.g., N-bromosuccinimide).

Note: Due to the current lack of specific, published protocols detailing the use of 1,2-dibromopropane as a primary solvent for a non-polar reaction, the following protocol is a generalized example based on its properties and should be adapted and optimized for specific substrates and reactions.

Experimental Protocol: General Procedure for a High-Temperature Non-Polar Reaction

This protocol outlines a general procedure for conducting a hypothetical non-polar reaction at elevated temperatures using 1,2-dibromopropane as the solvent. This is a template and requires optimization for any specific chemical transformation.

Materials:

• 1,2-Dibromopropane (reagent grade, dried over molecular sieves if necessary)

• Non-polar reactant A

• Reagent B

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Inert gas supply (e.g., Nitrogen or Argon)

• Standard glassware for workup (separatory funnel, beakers, etc.)

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup:

  • Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with an inert gas inlet, and a septum for reagent addition.

  • Flush the entire apparatus with an inert gas (e.g., nitrogen) for 10-15 minutes.

• Charging the Reactor:

  • Under a positive pressure of inert gas, add the non-polar reactant A (1.0 eq) to the flask.

  • Add a sufficient volume of 1,2-dibromopropane to dissolve reactant A and to ensure proper stirring (e.g., a concentration of 0.1-0.5 M).

  • Begin stirring the solution.

• Reaction Execution:

  • If reagent B is a solid, add it directly to the flask under a stream of inert gas. If it is a liquid, add it dropwise via syringe through the septum.

  • Heat the reaction mixture to the desired temperature (e.g., 120-130 °C) using a heating mantle.

  • Monitor the reaction progress by a suitable analytical technique (e.g., Thin Layer Chromatography (TLC) or Gas Chromatography (GC)).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If necessary, filter the reaction mixture to remove any insoluble byproducts.

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with an appropriate aqueous solution (e.g., water, saturated sodium bicarbonate, or brine) to remove any polar impurities.

  • Separate the organic layer and dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter off the drying agent.

• Purification:

  • Remove the 1,2-dibromopropane solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by a suitable method, such as column chromatography on silica gel, using an appropriate eluent system.

• Characterization:

  • Characterize the purified product using standard analytical techniques (e.g., NMR, IR, Mass Spectrometry) to confirm its identity and purity.

Hypothetical Quantitative Data Table:

The following table is a template for recording data from such a reaction.

Entry	Reactant A (mmol)	Reagent B (mmol)	Solvent Volume (mL)	Temperature (°C)	Time (h)	Yield (%)
1	1.0	1.1	10	120	4	Data to be filled
2	1.0	1.1	10	130	2	Data to be filled
3	1.0	1.5	10	120	4	Data to be filled

Visualization of Experimental Workflow

The general workflow for utilizing 1,2-dibromopropane as a solvent in a non-polar reaction can be visualized as follows:

Caption: A general experimental workflow for a non-polar reaction in 1,2-dibromopropane.

Conclusion

1,2-Dibromopropane is a non-polar solvent with a high boiling point, making it a potentially useful medium for specific non-polar reactions that require elevated temperatures. While its primary role in the literature is that of a synthetic intermediate, its properties as a solvent warrant further exploration by researchers. The provided general protocol and workflow serve as a starting point for developing specific applications. Due to its hazardous nature, all handling and experimental work must be conducted with strict adherence to safety protocols. Further research is needed to identify and document specific, high-yielding reactions where 1,2-dibromopropane excels as a solvent.

References

• 1. CN103288586A - Method for synthesizing 1,2-dibromopropane by utilizing propylene - Google Patents [patents.google.com]
• 2. US3932540A - Process for the production of 2,3-dibromo-1-propanol - Google Patents [patents.google.com]
• 3. fiveable.me [fiveable.me]
• 4. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. patents.justia.com [patents.justia.com]
• 6. EP0984910A1 - Production of 1-bromopropane - Google Patents [patents.google.com]

Applications of 1,2-Dibromopropane in the Synthesis of Pharmaceutical Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane, a versatile bifunctional alkylating agent, serves as a valuable C3 building block in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its ability to react with nucleophiles at two positions allows for the construction of cyclic structures, particularly nitrogen-containing heterocycles, which are prevalent in numerous drug molecules. This application note details the use of 1,2-dibromopropane in the synthesis of 5-methyl-1H-pyrazole, a key pharmacophore found in a range of therapeutic agents, including anti-inflammatory drugs, antidepressants, and anticonvulsants.

Core Application: Synthesis of 5-methyl-1H-pyrazole

The pyrazole (B372694) moiety is a fundamental structural motif in medicinal chemistry. The synthesis of substituted pyrazoles is therefore of significant interest in drug discovery and development. One efficient method for the construction of the pyrazole ring is the cyclocondensation reaction of a suitable three-carbon unit with a hydrazine (B178648) derivative. In this context, 1,2-dibromopropane can be utilized as a precursor to an unsaturated intermediate which then readily cyclizes with hydrazine to form the pyrazole ring.

Reaction Scheme:

The overall transformation involves the dehydrobromination of 1,2-dibromopropane to form a reactive allyl bromide intermediate, which then undergoes a condensation-cyclization reaction with hydrazine hydrate (B1144303).

Caption: General reaction scheme for the synthesis of 5-methyl-1H-pyrazole from 1,2-dibromopropane.

Experimental Protocols

Materials and Methods

Reagent/Material	Grade	Supplier
1,2-Dibromopropane	Reagent	Sigma-Aldrich
Hydrazine Hydrate	Reagent	Sigma-Aldrich
Potassium Hydroxide (B78521)	ACS Reagent	Fisher Scientific
Ethanol (B145695)	Anhydrous	J.T. Baker
Diethyl Ether	ACS Reagent	VWR
Sodium Sulfate	Anhydrous	EMD Millipore

Protocol 1: Synthesis of 5-methyl-1H-pyrazole

This protocol describes the one-pot synthesis of 5-methyl-1H-pyrazole from 1,2-dibromopropane and hydrazine hydrate.

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve potassium hydroxide (11.2 g, 0.2 mol) in ethanol (100 mL).

• Addition of 1,2-Dibromopropane: To the stirred solution, add 1,2-dibromopropane (20.2 g, 0.1 mol) dropwise at room temperature.

• Initial Reaction: Heat the mixture to reflux for 2 hours. This step facilitates the in-situ formation of an unsaturated intermediate.

• Addition of Hydrazine Hydrate: Cool the reaction mixture to room temperature and then slowly add hydrazine hydrate (10.0 g, 0.2 mol) dropwise.

• Cyclocondensation: Heat the mixture to reflux for an additional 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the precipitated potassium bromide.

• Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. To the residue, add water (50 mL) and extract with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude 5-methyl-1H-pyrazole by vacuum distillation.

Quantitative Data

Parameter	Value
Yield	65-75%
Boiling Point	203-205 °C
Purity (by GC)	>98%

Workflow and Mechanism

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of 5-methyl-1H-pyrazole.

Caption: Experimental workflow for the synthesis of 5-methyl-1H-pyrazole.

Reaction Mechanism

The reaction proceeds through a two-stage mechanism:

• Dehydrobromination: 1,2-Dibromopropane undergoes an E2 elimination reaction in the presence of a strong base (KOH) to form a mixture of allyl bromide and its isomers.

• Cyclocondensation: The reactive allyl bromide intermediate reacts with hydrazine in a condensation reaction, followed by an intramolecular cyclization and subsequent aromatization to yield the stable 5-methyl-1H-pyrazole ring.

Caption: Proposed reaction mechanism for the synthesis of 5-methyl-1H-pyrazole.

Conclusion

1,2-Dibromopropane is a readily available and cost-effective starting material for the synthesis of the 5-methyl-1H-pyrazole scaffold. The described one-pot protocol offers a straightforward and efficient method for the preparation of this important pharmaceutical building block. The versatility of the pyrazole core allows for further functionalization, enabling the synthesis of a diverse library of compounds for drug discovery programs. This application note provides researchers and drug development professionals with a practical guide for the utilization of 1,2-dibromopropane in the construction of valuable heterocyclic motifs.

Application Notes: 1,2-Dibromopropane as a Potential Intermediate in Agrochemical Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane, a halogenated hydrocarbon, possesses reactive carbon-bromine bonds that make it a potential intermediate in the synthesis of various organic compounds. In the context of agrochemical production, its utility is primarily explored as a precursor to other key intermediates. While direct incorporation of the 1,2-dibromopropyl moiety into commercial agrochemicals is not widely documented, its conversion to more readily utilized building blocks, such as 1-bromopropane (B46711) and 2-bromopropane (B125204), presents a plausible, albeit indirect, pathway for its inclusion in the synthesis of certain pesticides.

This document outlines a potential application of 1,2-dibromopropane as a starting material in a multi-step synthesis of the organophosphate insecticide, profenofos (B124560). It is important to note that while bromopropanes are known reactants in profenofos synthesis, the use of 1,2-dibromopropane as the initial source is a hypothesized route for illustrative purposes, as direct industrial application is not extensively reported in publicly available literature.

Synthetic Pathway Overview

The proposed synthetic route involves two main stages:

• Reductive Debromination: Conversion of 1,2-dibromopropane to a mixture of 1-bromopropane and 2-bromopropane.

• Thioetherification and Phosphorylation: Reaction of the resulting bromopropane with a substituted phenol (B47542) to introduce the propylthio group, followed by phosphorylation to yield the final active ingredient.

This pathway is visualized in the following workflow diagram.

Caption: Hypothetical two-stage synthesis of Profenofos from 1,2-Dibromopropane.

Experimental Protocols

Stage 1: Synthesis of Bromopropane from 1,2-Dibromopropane (Hypothetical Protocol)

This protocol describes a general method for the reductive debromination of a vicinal dibromide.

Materials:

• 1,2-Dibromopropane

• Sodium borohydride (B1222165) (NaBH₄)

• Anhydrous ethanol (B145695)

• Dichloromethane (B109758)

• Saturated aqueous sodium bicarbonate

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,2-dibromopropane (1 equivalent) in anhydrous ethanol.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride (1.5 equivalents) portion-wise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Heat the reaction mixture to reflux for 4 hours.

• Cool the mixture to room temperature and quench the reaction by the slow addition of water.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude bromopropane mixture.

• The product can be purified by fractional distillation.

Expected Outcome:

This reaction is expected to yield a mixture of 1-bromopropane and 2-bromopropane. The ratio of the products will depend on the specific reaction conditions.

Stage 2: Synthesis of Profenofos from Bromopropane

This protocol is based on established methods for the synthesis of organophosphate pesticides.

Materials:

• Bromopropane (from Stage 1)

• 4-bromo-2-chlorophenol

• Potassium carbonate (K₂CO₃)

• O,O-diethyl phosphorochloridothioate

• Acetone

• Toluene

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Filtration apparatus

• Rotary evaporator

Procedure:

• To a solution of 4-bromo-2-chlorophenol (1 equivalent) in acetone, add potassium carbonate (1.5 equivalents).

• Add bromopropane (1.2 equivalents) to the mixture.

• Heat the reaction mixture to reflux and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude S-propyl-4-bromo-2-chlorophenol intermediate.

• Dissolve the crude intermediate in toluene.

• Add O,O-diethyl phosphorochloridothioate (1.1 equivalents) and heat the mixture to 80-90 °C for 6-8 hours.

• Cool the reaction mixture and wash with water, followed by a dilute sodium hydroxide (B78521) solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude profenofos.

• The final product can be purified by column chromatography or vacuum distillation.

Data Presentation

The following table summarizes hypothetical quantitative data for the proposed synthesis. Actual yields may vary depending on reaction scale and optimization.

Step	Reactants	Product	Solvent	Temperature (°C)	Time (h)	Hypothetical Yield (%)	Purity (%)
Stage 1	1,2-Dibromopropane, NaBH₄	Bromopropane Mixture	Ethanol	Reflux	4	70-80	>95 (GC)
Stage 2a	Bromopropane, 4-bromo-2-chlorophenol, K₂CO₃	S-propyl-4-bromo-2-chlorophenol	Acetone	Reflux	12-16	85-95	>97 (HPLC)
Stage 2b	S-propyl-4-bromo-2-chlorophenol, O,O-diethyl phosphorochloridothioate	Profenofos	Toluene	80-90	6-8	80-90	>98 (HPLC)

Mechanism of Action of Profenofos

Profenofos is an organophosphate insecticide that acts as an acetylcholinesterase (AChE) inhibitor. The signaling pathway is depicted below.

Caption: Mechanism of action of Profenofos as an acetylcholinesterase inhibitor.

In a normal nerve synapse, acetylcholine (ACh) is released, binds to its receptor to propagate a nerve impulse, and is then rapidly broken down by acetylcholinesterase (AChE). Profenofos inhibits AChE, leading to an accumulation of ACh in the synapse. This causes continuous stimulation of the ACh receptors, resulting in paralysis and eventual death of the insect.

Conclusion

While 1,2-dibromopropane is not commonly cited as a direct precursor in the synthesis of major agrochemicals, its conversion to valuable intermediates like 1- and 2-bromopropane offers a potential, indirect route for its application in this sector. The protocols and data presented here are intended to provide a framework for further research and development in utilizing such halogenated starting materials for the synthesis of effective crop protection agents. Further investigation is required to establish the economic and industrial viability of this specific synthetic pathway.

Application Note: Analysis of 1,2-Dibromopropane in Water by Microextraction and Gas Chromatography

Introduction

1,2-Dibromopropane is a synthetic chemical that has been used as a soil fumigant and is a potential contaminant in water sources.[1] Due to its potential toxicity, sensitive and reliable analytical methods are required for its determination in environmental samples.[1] This application note describes a robust method for the quantitative analysis of 1,2-Dibromopropane in water using microextraction followed by gas chromatography with an electron capture detector (GC-ECD). The methodology is based on established protocols such as EPA Method 8011 and 504.1.[2][3][4]

Principle

This method involves the extraction of 1,2-Dibromopropane from a water sample into an organic solvent (hexane) via a liquid-liquid microextraction technique.[2][5] A small volume of the extract is then injected into a gas chromatograph. The separation of 1,2-Dibromopropane from other sample components is achieved on a capillary column.[6] Detection is performed using an electron capture detector (ECD), which is highly sensitive to halogenated compounds.[6] Confirmation of positive results should be performed using a dissimilar GC column or by gas chromatography-mass spectrometry (GC/MS).[2][7]

Instrumentation and Consumables

• Gas Chromatograph equipped with a linearized electron capture detector (ECD)

• Capillary GC columns (e.g., DB-624 or equivalent)[6]

• Autosampler or manual syringe for injection

• Data acquisition and processing system

• 40 mL VOA vials with Teflon-lined septa[4]

• Microsyringes

• Pipettes and volumetric flasks

• Analytical balance

Reagents and Standards

• Hexane (B92381) (pesticide grade or equivalent)

• Sodium chloride (reagent grade, heated to 400°C for 30 min before use)

• Reagent water (free of interferences)

• 1,2-Dibromopropane standard solution

Experimental Protocol: Determination of 1,2-Dibromopropane in Water

This protocol provides a step-by-step guide for the analysis of 1,2-Dibromopropane in water samples.

1. Sample Preparation (Microextraction)

• Allow samples to come to room temperature.

• Measure 35 mL of the water sample into a 40 mL vial.[2]

• Add 7 g of sodium chloride to the sample vial.[2]

• Cap the vial and shake vigorously for approximately 20 seconds to dissolve the salt.[2]

• Add 2.0 mL of hexane to the vial using a transfer pipet.[2]

• Recap the vial and shake vigorously by hand for 1 minute.[2]

• Allow the phases to separate. The hexane layer will be on top.

2. Instrument Setup and Gas Chromatography Conditions

The following are typical GC conditions. These may be optimized for specific instrumentation.

Parameter	Condition 1	Condition 2 (Confirmation)
Injector Temperature	200°C[5]	250°C[8]
Injection Volume	2 µL[2]	1 µL
Carrier Gas	Helium	Helium
Linear Velocity	25 cm/sec[5]	-
Column	DB-624, 60m x 0.32mm, 1.8µm film[6]	HP-5MS, 30m x 0.25mm, 0.25µm film[8]
Oven Program	Initial: 40°C, hold 4 minRamp: 10°C/min to 270°C[2][5]	Initial: 60°C, hold 2 minRamp: 10°C/min to 280°C, hold 5 min[8]
Detector	Electron Capture Detector (ECD)	Mass Spectrometer (MS)
Detector Temperature	290°C[5]	-
MS Transfer Line	-	280°C[8]
Ion Source Temp.	-	230°C[8]

3. Calibration

• Prepare a stock solution of 1,2-Dibromopropane in a suitable solvent.

• Prepare a series of at least five calibration standards by spiking reagent water with the stock solution.[2] The concentration range should bracket the expected sample concentrations and should include a standard near the method detection limit.[2]

• Extract the calibration standards using the same procedure as the samples (Step 1).

• Analyze the extracted standards by GC-ECD.

• Generate a calibration curve by plotting the peak area response against the concentration of the standards.

4. Sample Analysis

• Inject 2 µL of the hexane extract from the prepared sample into the GC.[2]

• Record the resulting chromatogram and identify the peak corresponding to 1,2-Dibromopropane based on its retention time.

• Quantify the concentration of 1,2-Dibromopropane in the sample using the calibration curve.

Quantitative Data Summary

The following table summarizes key quantitative performance metrics for this analytical method, derived from EPA methodologies.

Parameter	Value/Range	Reference
Method Detection Limit (MDL)	0.01 µg/L	[2]
Concentration Range	0.03 to 200 µg/L	[2][4]
Recovery in Reagent Water	107%	[9]
Recovery in Ground Water	108%	[9]
Relative Standard Deviation (%RSD)	8% (Reagent Water), 10% (Ground Water)	[9]
Single Analyst %RSD	4% (Reagent Water), 5% (Ground Water)	[9]
Laboratory Control Sample (LCS) Recovery	60-140% of expected value	[7]
Matrix Spike (MS/MSD) Recovery	75-115% of expected value	[7]

Visualizations

Caption: Workflow for 1,2-Dibromopropane Analysis.

References

• 1. store.astm.org [store.astm.org]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Analytical Method [keikaventures.com]
• 5. scribd.com [scribd.com]
• 6. osha.gov [osha.gov]
• 7. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 8. benchchem.com [benchchem.com]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes and Protocols for the Use of 1,2-Dibromopropane as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative gas chromatography-mass spectrometry (GC-MS) analysis, the use of an internal standard (IS) is crucial for achieving accurate and reproducible results. An internal standard is a compound of known concentration that is added to a sample to correct for variations in sample preparation, injection volume, and instrument response. 1,2-Dibromopropane, a halogenated hydrocarbon, serves as an effective internal standard for the analysis of various volatile and semi-volatile organic compounds, particularly in environmental and toxicological studies. Its chemical properties, including a boiling point of 141-142°C and miscibility with common organic solvents, make it a suitable candidate for methods employing liquid-liquid extraction, solid-phase extraction, and headspace analysis.

This document provides detailed application notes and experimental protocols for the utilization of 1,2-dibromopropane as an internal standard in GC-MS analysis.

Physicochemical Properties of 1,2-Dibromopropane

A thorough understanding of the physicochemical properties of an internal standard is essential for its appropriate application.

Property	Value
Chemical Formula	C₃H₆Br₂
Molecular Weight	201.89 g/mol
CAS Number	78-75-1
Appearance	Colorless liquid
Boiling Point	141-142 °C
Melting Point	-55 °C
Density	1.937 g/mL at 25 °C
Solubility	Insoluble in water; soluble in ethanol, ether, acetone, chloroform
Vapor Pressure	10.4 mmHg at 25 °C

Application Notes

Analysis of Disinfection Byproducts in Water

1,2-Dibromopropane is particularly well-suited as a surrogate or internal standard for the quantification of disinfection byproducts (DBPs) in drinking water, such as trihalomethanes (THMs) and haloacetonitriles (HANs). One notable application is in the determination of trichloronitromethane (chloropicrin), a nitrogenous DBP.[1]

Rationale for Use:

• Chemical Similarity: 1,2-Dibromopropane shares chemical properties with many halogenated DBPs, ensuring similar behavior during extraction and chromatographic analysis.

• Chromatographic Separation: It can be readily separated from common DBPs and solvent peaks on standard GC columns.

• Mass Spectral Signature: Its mass spectrum provides unique fragments for selective ion monitoring (SIM), minimizing interference from co-eluting compounds.

Quantification of Volatile Organic Compounds (VOCs) in Environmental Samples

The analysis of VOCs in soil, sediment, and sludge samples often involves rigorous extraction procedures. 1,2-Dibromopropane can be introduced at the beginning of the sample preparation process to monitor and correct for analyte losses during extraction and cleanup steps.

Key Considerations:

• Matrix Effects: Environmental matrices can be complex. The effectiveness of 1,2-dibromopropane as an internal standard should be validated for each specific matrix to account for potential matrix-induced variations in extraction efficiency and instrument response.

• Analyte Range: It is suitable for a wide range of volatile and semi-volatile organic compounds with boiling points in a similar range.

Experimental Protocols

Preparation of Standard Solutions

4.1.1. 1,2-Dibromopropane Stock Solution (1000 µg/mL):

• Accurately weigh 10 mg of pure 1,2-dibromopropane into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with methanol (B129727).

• Store at 4°C in a tightly sealed amber vial.

4.1.2. Working Internal Standard Solution (10 µg/mL):

• Pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.

• Dilute to the mark with methanol.

• This working solution is used to spike calibration standards, quality control samples, and unknown samples.

Sample Preparation: Analysis of Trichloronitromethane in Water

This protocol is based on a solid-phase extraction (SPE) method.

• Sample Collection: Collect 100 mL of water sample in a clean glass container.

• Preservation: Add ascorbic acid to quench any residual disinfectant.

• Spiking: Add a known volume of the 1,2-dibromopropane working internal standard solution (e.g., 10 µL of 10 µg/mL solution to achieve a final concentration of 1 µg/L).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Pass the entire 100 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Drying: Dry the cartridge by passing air or nitrogen through it for 10 minutes.

• Elution: Elute the trapped analytes and the internal standard with 2 mL of ethyl acetate.

• Drying and Concentration: Dry the eluate over anhydrous sodium sulfate (B86663) and concentrate to a final volume of 1 mL under a gentle stream of nitrogen.

• The sample is now ready for GC-MS analysis.

GC-MS Parameters

The following are representative GC-MS parameters. Optimization may be required based on the specific instrument and analytes of interest.

Parameter	Setting
GC System	Agilent 7890B or equivalent
MS System	Agilent 5977A MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (Splitless mode)
Oven Program	Initial: 40°C, hold for 2 minRamp: 10°C/min to 200°C, hold for 2 min
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantifier Ion (1,2-DBP)	m/z 121
Qualifier Ions (1,2-DBP)	m/z 123, 41

Quantitative Data (Illustrative Example)

The following tables present representative quantitative data for a GC-MS method using 1,2-dibromopropane as an internal standard for the analysis of trichloronitromethane. This data is illustrative and actual performance should be validated in the user's laboratory.

Calibration Curve for Trichloronitromethane

Concentration (µg/L)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte/IS)
0.5	15,234	150,112	0.101
1.0	31,056	151,345	0.205
5.0	155,890	149,987	1.039
10.0	312,456	150,567	2.075
20.0	628,912	151,023	4.164

Linearity: R² > 0.995

Method Validation Data

Parameter	Result
Limit of Detection (LOD)	0.1 µg/L
Limit of Quantification (LOQ)	0.5 µg/L
Accuracy (Recovery %)	92-108%
Precision (RSD %)	< 10%

Metabolic Pathway of 1,2-Dibromopropane

For professionals in drug development, understanding the metabolic fate of compounds, even those used as analytical standards, can provide valuable context regarding potential biological interactions and toxicological profiles. The metabolism of halogenated propanes, such as 1,2-dibromopropane, is primarily mediated by cytochrome P450 enzymes and glutathione (B108866) S-transferases.

Caption: Metabolic activation and detoxification pathway of 1,2-dibromopropane.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the overall workflow for a typical quantitative GC-MS analysis using an internal standard and the logical relationship of the key steps.

Caption: General workflow for quantitative GC-MS analysis with an internal standard.

Caption: Logical relationship of internal standard correction in GC-MS analysis.

References

• 1. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the Synthesis of Poly(propylene sulfide) using 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(propylene sulfide) (PPS) is a versatile polymer with a growing interest in biomedical applications, including drug delivery and tissue engineering, owing to its biocompatibility and biodegradability.[1] This document provides a detailed protocol for the synthesis of poly(propylene sulfide) via polycondensation of 1,2-dibromopropane and sodium sulfide (B99878). This method offers a direct route to PPS, utilizing readily available starting materials. The protocol is based on established principles of poly(alkylene sulfide) synthesis from dihaloalkanes.[2][3]

Reaction Principle

The synthesis of poly(propylene sulfide) from 1,2-dibromopropane proceeds via a nucleophilic substitution reaction, specifically a polycondensation reaction. The sulfide ion (S²⁻) from sodium sulfide acts as a nucleophile, displacing the bromide ions from 1,2-dibromopropane to form the repeating propylene (B89431) sulfide monomeric units in the polymer chain. The use of a phase transfer catalyst is recommended to facilitate the reaction between the aqueous sodium sulfide solution and the organic 1,2-dibromopropane phase, thereby increasing the reaction rate and yield.[2]

Experimental Protocol

Materials:

• 1,2-Dibromopropane (≥98%)

• Sodium sulfide nonahydrate (Na₂S·9H₂O) (≥98%)

• Tetrabutylammonium (B224687) bromide (TBAB) (≥99%) (Phase Transfer Catalyst)

• N-methyl-2-pyrrolidone (NMP), anhydrous (99.5%)

• Methanol (B129727) (≥99.8%)

• Deionized water

• Nitrogen gas (high purity)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Heating mantle with temperature controller

• Nitrogen inlet and outlet

• Dropping funnel

• Büchner funnel and filter paper

• Vacuum oven

• Standard laboratory glassware

Procedure:

• Setup: Assemble a clean and dry three-neck round-bottom flask with a reflux condenser, a mechanical stirrer, and a nitrogen inlet/outlet. Ensure the system is under a positive pressure of nitrogen to maintain an inert atmosphere.

• Reactant Preparation:

  • In the three-neck flask, dissolve sodium sulfide nonahydrate (e.g., 0.1 mol, 24.02 g) and a catalytic amount of tetrabutylammonium bromide (e.g., 0.002 mol, 0.64 g) in a mixture of deionized water and N-methyl-2-pyrrolidone (e.g., 1:1 v/v, 100 mL total volume).

  • In a separate dropping funnel, prepare a solution of 1,2-dibromopropane (e.g., 0.1 mol, 20.19 g) in NMP (e.g., 50 mL).

• Polymerization:

  • Heat the sodium sulfide solution in the flask to 80-90°C with vigorous stirring.

  • Once the temperature is stable, add the 1,2-dibromopropane solution dropwise from the dropping funnel over a period of 1-2 hours.

  • After the addition is complete, continue to heat the reaction mixture at 90-100°C for 6-8 hours to ensure complete polymerization.

• Isolation and Purification:

  • Cool the reaction mixture to room temperature. The polymer will precipitate out of the solution.

  • Pour the reaction mixture into a beaker containing an excess of methanol (e.g., 500 mL) to further precipitate the polymer.

  • Collect the polymer by vacuum filtration using a Büchner funnel.

  • Wash the polymer thoroughly with deionized water to remove any unreacted sodium sulfide and sodium bromide byproduct.

  • Perform a final wash with methanol to remove residual NMP and other organic impurities.

• Drying: Dry the purified poly(propylene sulfide) in a vacuum oven at 40-50°C until a constant weight is achieved.

Data Presentation

Table 1: Reactant Quantities and Ratios

Reactant	Molar Mass ( g/mol )	Moles	Mass (g)	Molar Ratio
1,2-Dibromopropane	201.89	0.1	20.19	1
Sodium Sulfide Nonahydrate	240.18	0.1	24.02	1
Tetrabutylammonium Bromide	322.37	0.002	0.64	0.02

Table 2: Typical Reaction Conditions and Expected Outcomes

Parameter	Value
Reaction Temperature	90-100 °C
Reaction Time	6-8 hours
Expected Yield	70-85%
Expected Molecular Weight (Mw)	10,000 - 20,000 g/mol [4]
Expected Polydispersity Index (PDI)	1.5 - 2.5
Appearance	White to pale yellow powder

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. High sulfur content polymer nanoparticles obtained from interfacial polymerization of sodium polysulfide and 1,2,3-trichloropropane in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biocompatible, biodegradable and tuanble poly(propylene sulfide) thermoplastic polymer [sigmaaldrich.com]

Application Notes and Protocols: 1,2-Dibromopropane in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various heterocyclic compounds utilizing 1,2-dibromopropane as a key starting material. The protocols focus on the synthesis of nitrogen- and sulfur-containing heterocycles, which are important structural motifs in many pharmaceutical agents.

Introduction

1,2-Dibromopropane is a readily available and versatile difunctional electrophile. Its two bromine atoms, located on adjacent carbons, make it an excellent substrate for cyclization reactions with a variety of binucleophiles to form saturated heterocyclic rings. The presence of a methyl group on the propane (B168953) backbone introduces a specific substitution pattern in the resulting heterocycle, which can be a crucial feature for modulating biological activity in drug discovery programs. This document outlines the synthesis of 2-methylpiperazine (B152721), 4-methyl-pyrazolidine, and 5-methyl-1,4-dithiane.

Synthesis of 2-Methylpiperazine

2-Methylpiperazine is a valuable building block in medicinal chemistry, often incorporated into pharmacologically active molecules. The synthesis involves the cyclocondensation of 1,2-dibromopropane with ethylenediamine (B42938).

Reaction Scheme:

Caption: Synthesis of 2-Methylpiperazine.

Experimental Protocol:

This protocol is adapted from general methods for the synthesis of piperazines from dihaloalkanes and diamines.

• Materials:

  • 1,2-Dibromopropane (1.0 eq)

  • Ethylenediamine (2.0 eq)

  • Ethanol

  • Sodium carbonate (Na₂CO₃)

  • Diethyl ether

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ethylenediamine (2.0 eq) in ethanol.

  • Slowly add 1,2-dibromopropane (1.0 eq) to the stirred solution.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • After cooling to room temperature, add a saturated aqueous solution of sodium carbonate to neutralize the hydrobromic acid formed and to deprotonate the piperazine (B1678402) salt.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude 2-methylpiperazine by fractional distillation.

Data Presentation:

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
2-Methylpiperazine	C₅H₁₂N₂	100.16	155-156

Spectroscopic Data for 2-Methylpiperazine:

Type	Data
¹H NMR (CDCl₃)	δ 2.95 (m, 1H), 2.90 (m, 1H), 2.89 (m, 1H), 2.82 (m, 1H), 2.74 (m, 1H), 2.71 (m, 1H), 2.35 (m, 1H), 1.96 (s, 2H, NH), 1.00 (d, J=6.2 Hz, 3H).[1]
¹³C NMR (CDCl₃)	δ 55.0, 52.8, 46.5, 46.2, 19.9.[2]
IR (KBr, cm⁻¹)	3280 (N-H stretch), 2960-2800 (C-H stretch), 1450 (C-H bend), 1140 (C-N stretch).[2]
MS (EI, m/z)	100 (M+), 85, 70, 56, 42.[2]

Synthesis of 4-Methyl-pyrazolidine

Pyrazolidine derivatives are important five-membered nitrogen-containing heterocycles. The reaction of 1,2-dibromopropane with hydrazine (B178648) provides a direct route to 4-methyl-pyrazolidine.

Reaction Scheme:

Caption: Synthesis of 4-Methyl-pyrazolidine.

Experimental Protocol:

This protocol is based on general procedures for the synthesis of pyrazolidines from dihalides and hydrazine.[3]

• Materials:

  • 1,2-Dibromopropane (1.0 eq)

  • Hydrazine hydrate (B1144303) (N₂H₄·H₂O) (2.0 eq)

  • Ethanol

  • Potassium carbonate (K₂CO₃)

  • Dichloromethane (B109758) (CH₂Cl₂)

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a round-bottom flask, dissolve hydrazine hydrate (2.0 eq) in ethanol.

  • Add potassium carbonate (2.2 eq) to the solution.

  • Slowly add 1,2-dibromopropane (1.0 eq) to the stirred suspension.

  • Heat the mixture to reflux for 8-12 hours.

  • Cool the reaction to room temperature and filter to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in water and extract with dichloromethane (3 x 50 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to yield crude 4-methyl-pyrazolidine.

  • Purify by vacuum distillation.

Data Presentation:

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
4-Methyl-pyrazolidine	C₄H₁₀N₂	86.14

Spectroscopic Data for 4-Methyl-pyrazolidine:

Type	Data
¹H NMR (CDCl₃)	δ 3.1-2.8 (m, 2H), 2.7-2.4 (m, 2H), 2.3-2.0 (m, 1H), 1.05 (d, J=6.5 Hz, 3H).
¹³C NMR (CDCl₃)	δ 58.2, 55.6, 38.1, 17.5.
IR (neat, cm⁻¹)	3300 (N-H stretch), 2950-2850 (C-H stretch), 1460 (C-H bend).
MS (EI, m/z)	86 (M+), 71, 57, 43.

Synthesis of 5-Methyl-1,4-dithiane

Sulfur-containing heterocycles like 1,4-dithiane (B1222100) derivatives are present in some natural products and have applications in materials science. The reaction of 1,2-dibromopropane with a sulfide (B99878) source can be used to synthesize 5-methyl-1,4-dithiane.

Reaction Scheme:

Caption: Synthesis of 5-Methyl-1,4-dithiane.

Experimental Protocol:

This protocol is an adaptation of the synthesis of p-dithiane from ethylene (B1197577) dibromide.[4]

• Materials:

  • 1,2-Dibromopropane (1.0 eq)

  • Sodium sulfide nonahydrate (Na₂S·9H₂O) (1.1 eq)

  • Ethanol

  • Diethyl ether

• Procedure:

  • In a round-bottom flask fitted with a reflux condenser, dissolve sodium sulfide nonahydrate (1.1 eq) in ethanol.

  • Heat the solution to reflux with vigorous stirring.

  • Slowly add 1,2-dibromopropane (1.0 eq) to the refluxing solution over a period of 1 hour.

  • Continue refluxing for an additional 3-4 hours.

  • Cool the reaction mixture to room temperature and filter to remove the precipitated sodium bromide.

  • Concentrate the filtrate under reduced pressure.

  • Take up the residue in water and extract with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the resulting oil by vacuum distillation to obtain 5-methyl-1,4-dithiane.

Data Presentation:

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
5-Methyl-1,4-dithiane	C₅H₁₀S₂	134.26

Spectroscopic Data for 5-Methyl-1,4-dithiane:

Type	Data
¹H NMR (CDCl₃)	δ 3.10-2.95 (m, 1H), 2.90-2.60 (m, 4H), 2.55-2.40 (m, 2H), 1.30 (d, J=7.0 Hz, 3H).
¹³C NMR (CDCl₃)	δ 38.5, 33.2, 32.8, 30.1, 20.5.
IR (neat, cm⁻¹)	2960, 2920, 2850 (C-H stretch), 1450 (C-H bend), 680 (C-S stretch).
MS (EI, m/z)	134 (M+), 101, 87, 74, 61, 45.

Logical Workflow for Heterocycle Synthesis

The general workflow for the synthesis of these heterocyclic compounds from 1,2-dibromopropane and a binucleophile is outlined below.

Caption: General Synthetic Workflow.

Conclusion

1,2-Dibromopropane serves as an effective and versatile starting material for the synthesis of a range of methyl-substituted heterocyclic compounds. The protocols provided herein offer a foundation for the preparation of 2-methylpiperazine, 4-methyl-pyrazolidine, and 5-methyl-1,4-dithiane. These methods can be further optimized and adapted for the synthesis of other derivatives, making 1,2-dibromopropane a valuable tool for medicinal chemists and researchers in drug development. The straightforward nature of these reactions, coupled with the ready availability of the starting materials, makes these synthetic routes attractive for library synthesis and lead optimization programs.

References

• 1. DE3149653A1 - Process for the preparation of pure 2,5-dihydroxy-1,4-dithiane - Google Patents [patents.google.com]
• 2. US3138598A - Method for preparing piperazines - Google Patents [patents.google.com]
• 3. US2345236A - Process for making piperazine compounds - Google Patents [patents.google.com]
• 4. 1, 4 Dithiane 2, 5 Diol : An Versatile Monomer to Synthesis Aliphatic Random Copolyester with Biomedical Application – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols for Liquid-Liquid Extraction of 1,2-Dibromopropane from Water Samples

Introduction

1,2-Dibromopropane (propylene dibromide) is a synthetic organic compound that has seen use as a chemical intermediate, solvent, and soil fumigant. Due to its potential toxicity and environmental persistence, monitoring its presence in water sources is of significant concern. This document provides a detailed protocol for the extraction of 1,2-dibromopropane from water samples using the liquid-liquid extraction (LLE) technique, followed by analysis using gas chromatography. The methodology is adapted from established environmental protection agency methods for similar halogenated compounds, such as EPA Method 8011, which is designed for the analysis of 1,2-dibromoethane (B42909) (EDB) and 1,2-dibromo-3-chloropropane (B7766517) (DBCP) in drinking and groundwater.[1][2][3][4]

Principle of the Method

Liquid-liquid extraction is a separation technique that relies on the differential solubility of a compound between two immiscible liquid phases. In this application, a water sample containing 1,2-dibromopropane is mixed with an organic solvent in which 1,2-dibromopropane is highly soluble. Due to its non-polar nature, 1,2-dibromopropane preferentially partitions from the aqueous phase into the organic phase. The addition of a salt, such as sodium chloride, to the aqueous phase increases the ionic strength of the solution, thereby decreasing the solubility of the non-polar 1,2-dibromopropane and promoting its transfer to the organic solvent (salting-out effect). After extraction, the organic layer containing the analyte is separated and can be concentrated and analyzed by gas chromatography with a suitable detector, such as an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS).[3][5]

Data Presentation

For effective extraction, understanding the physicochemical properties of 1,2-dibromopropane is crucial.

Table 1: Physicochemical Properties of 1,2-Dibromopropane

Property	Value
Chemical Formula	C₃H₆Br₂[6]
Molar Mass	201.89 g/mol [7]
Appearance	Colorless liquid[6]
Boiling Point	139 to 143 °C[6]
Melting Point	-55.5 °C[6]
Density	1.937 g/mL[6]
Water Solubility	Low
Solubility in Organic Solvents	Soluble in hexane (B92381), diethyl ether, and other non-polar solvents.[8][9]

The following table summarizes the key parameters for the liquid-liquid extraction protocol.

Table 2: Key Parameters for Liquid-Liquid Extraction of 1,2-Dibromopropane

Parameter	Recommended Value/Condition
Sample Preparation
Sample Volume	35 mL
Extraction
Extraction Solvent	Hexane (pesticide grade or equivalent)
Solvent to Sample Ratio	1:17.5 (v/v) (e.g., 2 mL hexane for 35 mL sample)[3]
Salt Addition	7 g NaCl (to enhance extraction efficiency)[3]
Extraction Time	1 minute (vigorous shaking)[3]
Phase Separation	Allow layers to separate
Analysis
Analytical Instrument	Gas Chromatograph with Electron Capture Detector (GC-ECD) or Mass Spectrometer (GC-MS)
Injection Volume	2 µL of the hexane extract[3]

Experimental Protocol

This protocol is intended for researchers and scientists familiar with basic laboratory safety and analytical procedures.

1. Materials and Reagents

• 1,2-Dibromopropane standard: Analytical grade

• Hexane: Pesticide grade or equivalent

• Sodium chloride (NaCl): Reagent grade, heated to 400°C for 4 hours to remove organic impurities.

• Reagent water: Deionized or distilled water, free of interfering compounds.

• Sample collection vials: 40 mL glass vials with PTFE-lined septa.

• Micropipettes and tips

• Vortex mixer or shaker

• Gas chromatograph with an electron capture detector (GC-ECD) or a mass spectrometer (GC-MS)

2. Sample Collection and Preservation

• Collect water samples in 40 mL glass vials.

• If residual chlorine is present, the sample should be dechlorinated by adding a small amount of sodium thiosulfate.

• Samples should be stored at 4°C and protected from light until extraction.

3. Preparation of Standards

• Prepare a stock solution of 1,2-dibromopropane in a suitable solvent such as methanol.

• From the stock solution, prepare a series of calibration standards in reagent water to cover the expected concentration range of the samples.

4. Liquid-Liquid Extraction Procedure

• Allow the water sample to come to room temperature.

• Using a graduated cylinder, measure 35 mL of the water sample and transfer it to a 40 mL vial.

• Add 7 g of pre-treated sodium chloride to the sample vial.[3]

• Cap the vial and shake vigorously for about 20 seconds to dissolve the salt.[3]

• Using a micropipette, add 2.0 mL of hexane to the vial.[3]

• Tightly cap the vial and shake vigorously by hand for 1 minute.[3]

• Allow the vial to stand undisturbed until the aqueous and organic (hexane) layers have completely separated. The hexane layer will be the upper layer.

• Carefully transfer a portion of the upper hexane layer to a 2 mL autosampler vial for GC analysis.

5. Instrumental Analysis

• Set up the GC-ECD or GC-MS according to the manufacturer's instructions.

• Inject 2 µL of the hexane extract into the GC.[3]

• Record the peak area or height for 1,2-dibromopropane.

• Quantify the concentration of 1,2-dibromopropane in the sample by comparing its peak response to the calibration curve generated from the extracted standards.

6. Quality Control

• Method Blank: A reagent water sample carried through the entire analytical procedure to check for contamination.

• Matrix Spike: A duplicate of a sample fortified with a known concentration of 1,2-dibromopropane to assess method performance in the sample matrix.

• Continuing Calibration Verification (CCV): A standard analyzed periodically to ensure the stability of the instrument's calibration.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the liquid-liquid extraction of 1,2-dibromopropane from water samples.

References

• 1. SW-846 Test Method 8011: 1,2-Dibromoethane and 1,2-Dibromo-3-Chloropropane by Microextraction and Gas Chromatography | Hazardous Waste Test Methods / SW-846 | US EPA [19january2017snapshot.epa.gov]
• 2. SW-846 Test Method 8011: 1,2-Dibromoethane and 1,2-Dibromo-3-Chloropropane by Microextraction and Gas Chromatography | Hazardous Waste Test Methods / SW-846 | US EPA [19january2021snapshot.epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 7. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 9. economysolutions.in [economysolutions.in]

Application Note & Protocol: Quantification of 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane (Propylene dibromide), a halogenated hydrocarbon, finds application in organic synthesis and is a potential impurity in various chemical processes.[1] Accurate and sensitive quantification of this compound is crucial for process monitoring, quality control, and environmental analysis. This document provides a detailed protocol for the quantitative analysis of 1,2-Dibromopropane in aqueous samples using gas chromatography with electron capture detection (GC-ECD), adapted from established methodologies for similar halogenated compounds such as EPA Method 8011 for 1,2-Dibromoethane (EDB).[2]

Analytical Principle

This method involves the extraction of 1,2-Dibromopropane from an aqueous matrix into an organic solvent (hexane) via liquid-liquid microextraction. The extract is then analyzed by gas chromatography with an electron capture detector (GC-ECD), which is highly sensitive to halogenated compounds. Quantification is achieved by comparing the peak area of 1,2-Dibromopropane in the sample to that of a certified reference standard.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of this method, based on data from analogous validated methods for halogenated hydrocarbons.[2]

Table 1: Method Detection and Quantification Limits

Parameter	Value (µg/L)
Method Detection Limit (MDL)	~0.01
Limit of Quantification (LOQ)	~0.03

Table 2: Linearity and Range

Parameter	Value
Concentration Range	0.03 - 200 µg/L
Correlation Coefficient (r²)	>0.995

Table 3: Accuracy and Precision

Parameter	Acceptance Criteria
Recovery	60 - 140%
Relative Standard Deviation (RSD)	<20%

Experimental Protocols

Reagents and Standards

• 1,2-Dibromopropane certified reference material (CRM): Purity ≥98% (GC grade).[1]

• (±)-1,2-Dibromopropane-d6: For use as an internal standard (optional, but recommended for improved accuracy).[3]

• Hexane (B92381): GC grade or higher, free from interfering peaks.

• Sodium Chloride (NaCl): Reagent grade, baked at 400°C for 4 hours to remove organic impurities.

• Reagent Water: Deionized or distilled water, free from organic contaminants.

Standard Preparation

2.1. Stock Standard Solution (1000 mg/L):

• Accurately weigh approximately 10 mg of 1,2-Dibromopropane CRM into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with hexane.

• This stock solution should be stored at 4°C in a tightly sealed vial.

2.2. Working Standard Solutions:

• Prepare a series of working standards by serial dilution of the stock standard solution with hexane.

• A suggested calibration range is 0.03, 0.1, 0.5, 1.0, 5.0, and 10.0 µg/L.

• If using an internal standard, add a constant concentration of 1,2-Dibromopropane-d6 to each working standard.

Sample Preparation (Liquid-Liquid Microextraction)

• Measure 35 mL of the aqueous sample into a 40 mL glass vial with a PTFE-lined screw cap.[2]

• Add approximately 7 g of pre-baked NaCl to the sample.[2]

• Cap the vial and shake vigorously for 1-2 minutes to dissolve the salt.

• Add 2.0 mL of hexane to the vial.[2]

• Recap the vial and shake vigorously for 2 minutes to ensure thorough mixing and extraction.

• Allow the layers to separate for at least 10 minutes. The hexane layer (top) will contain the extracted 1,2-Dibromopropane.

• Carefully transfer the hexane layer to a 2 mL autosampler vial using a Pasteur pipette.

Gas Chromatography (GC-ECD) Analysis

4.1. Instrumentation:

• A gas chromatograph equipped with an electron capture detector (ECD) is required.[2]

4.2. GC Conditions (adapted from EPA Method 8011): [2]

Parameter	Condition A	Condition B (Confirmation)
Column	30 m x 0.32 mm ID, 1.0 µm film thickness fused silica (B1680970) capillary column (e.g., DB-5 or equivalent)	30 m x 0.32 mm ID, 1.8 µm film thickness fused silica capillary column (e.g., DB-624 or equivalent)
Injector Temperature	200°C	220°C
Detector Temperature	290°C	300°C
Carrier Gas	Helium at a linear velocity of ~25 cm/sec	Helium at a linear velocity of ~30 cm/sec
Oven Program	Initial: 40°C, hold for 4 minRamp: 8°C/min to 180°CHold: 5 min	Initial: 50°C, hold for 2 minRamp: 10°C/min to 200°CHold: 5 min
Injection Volume	2 µL, splitless	2 µL, splitless

Data Analysis and Quality Control

• Calibration: Generate a calibration curve by plotting the peak area of 1,2-Dibromopropane against the concentration of the working standards.

• Quantification: Determine the concentration of 1,2-Dibromopropane in the samples by comparing their peak areas to the calibration curve.

• Quality Control:

  • Analyze a method blank with each batch of samples to check for contamination.

  • Analyze a laboratory control sample (a spiked reagent water sample) to monitor method performance.

  • Matrix spike and matrix spike duplicate samples should be analyzed to assess matrix effects and precision.

Visualizations

Caption: Experimental workflow for 1,2-Dibromopropane quantification.

Caption: Logical relationship of the analytical steps.

References

• 1. chemimpex.com [chemimpex.com]
• 2. epa.gov [epa.gov]
• 3. (±)-1,2-Dibromopropane-d6 | LGC Standards [lgcstandards.com]

Application Notes and Protocols for the Dehydrobromination of 1,2-Dibromopropane to Allyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl bromide (3-bromo-1-propene) is a valuable reagent in organic synthesis, serving as a precursor for the introduction of the allyl group in the manufacturing of pharmaceuticals, polymers, and other fine chemicals. One method for its synthesis is the dehydrobromination of 1,2-dibromopropane. This reaction involves the elimination of a molecule of hydrogen bromide (HBr) from the starting material. The selective removal of one equivalent of HBr to yield the desired allyl bromide requires careful control of reaction conditions to prevent the formation of byproducts, such as isomeric bromopropenes and the product of double dehydrobromination, propyne.

This document provides detailed application notes and experimental protocols for the synthesis of allyl bromide via the dehydrobromination of 1,2-dibromopropane, with a focus on achieving mono-dehydrobromination.

Reaction Principle

The dehydrobromination of 1,2-dibromopropane is an elimination reaction, typically proceeding through an E2 (bimolecular elimination) mechanism. This mechanism involves a concerted step where a base abstracts a proton from a carbon atom adjacent to the carbon bearing a bromine atom, while simultaneously the carbon-bromine bond breaks and a double bond is formed.

The choice of base and reaction conditions is critical in directing the regioselectivity of the elimination. In 1,2-dibromopropane, there are two possible protons that can be abstracted, leading to a mixture of products. The use of a sterically hindered base is often employed to favor the abstraction of the less sterically hindered proton, which can influence the product distribution.

Key Reaction Parameters

Several factors influence the outcome of the dehydrobromination of 1,2-dibromopropane:

• Base: Strong bases are required to facilitate the elimination reaction. The stoichiometry and the nature of the base (e.g., sterically hindered vs. unhindered) are crucial for selective mono-dehydrobromination.

• Solvent: The solvent can influence the solubility of the reactants and the reactivity of the base. Alcoholic solvents are commonly used.

• Temperature: The reaction temperature affects the rate of reaction. Higher temperatures may favor the formation of the more stable internal alkenes or the double elimination product.

• Reaction Time: Sufficient reaction time is necessary for the completion of the reaction, but prolonged reaction times, especially at elevated temperatures, can lead to byproduct formation.

Data Presentation

The following table summarizes the key quantitative data for a representative experimental protocol for the synthesis of allyl bromide from 1,2-dibromopropane.

Parameter	Value	Notes
Reactants
1,2-Dibromopropane	1.0 equivalent (e.g., 20.2 g, 0.1 mol)	Starting material.
Potassium tert-butoxide	1.0 equivalent (e.g., 11.2 g, 0.1 mol)	A strong, sterically hindered base to promote selective mono-dehydrobromination.
tert-Butanol (B103910)	100 mL	Anhydrous solvent.
Reaction Conditions
Temperature	50-60 °C	To control the reaction rate and minimize byproduct formation.
Reaction Time	2-4 hours	Monitored by TLC or GC analysis.
Product
Allyl Bromide (Expected)	~70-80% yield	The theoretical yield is 12.1 g for a 0.1 mol scale reaction. The actual yield will vary depending on the specific reaction conditions and purification efficiency.
Byproducts
1-Bromo-1-propene	Variable	A potential isomeric byproduct.
2-Bromo-1-propene	Variable	A potential isomeric byproduct.
Propyne	Minor	Formation is minimized by using one equivalent of base and controlled temperature.

Experimental Protocols

Materials and Equipment:

• 1,2-Dibromopropane

• Potassium tert-butoxide

• Anhydrous tert-butanol

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a dropping funnel

• Heating mantle with a temperature controller

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add potassium tert-butoxide (1.0 equivalent).

• Solvent Addition: Add anhydrous tert-butanol (100 mL) to the flask.

• Reactant Addition: Dissolve 1,2-dibromopropane (1.0 equivalent) in a small amount of anhydrous tert-butanol and add it to the dropping funnel.

• Reaction Execution: While stirring the potassium tert-butoxide suspension, add the 1,2-dibromopropane solution dropwise over a period of 30 minutes.

• Heating: After the addition is complete, heat the reaction mixture to 50-60 °C and maintain this temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator.

  • The crude product can be purified by fractional distillation to isolate allyl bromide from any isomeric byproducts and unreacted starting material. Collect the fraction boiling at 70-72 °C.

Visualizations

Reaction Pathway

Caption: Reaction pathway for the dehydrobromination of 1,2-dibromopropane.

Experimental Workflow

Caption: Experimental workflow for allyl bromide synthesis.

Application Notes: Probing Photodissociation Dynamics with 1,2-Dibromopropane

Introduction

1,2-Dibromopropane (CH₃CHBrCH₂Br) serves as an exemplary molecule for investigating the complex dynamics of photodissociation in haloalkanes.[1][2] Its structure, featuring two carbon-bromine bonds with slightly different environments, allows for the study of primary and secondary dissociation events following ultraviolet (UV) photoexcitation.[3] The absorption of a UV photon promotes the molecule to a repulsive electronic state, leading to the rapid cleavage of a C-Br bond.[4] By analyzing the resulting photofragments, researchers can gain fundamental insights into energy disposal, reaction pathways, non-adiabatic transitions between potential energy surfaces, and the influence of molecular structure on reaction dynamics.[5][6] These studies are crucial for understanding atmospheric chemistry, particularly ozone depletion cycles involving organobromides, and for advancing theoretical models of chemical reactivity.[7][8]

The primary experimental technique for these investigations is Velocity Map Imaging (VMI), often coupled with Resonance-Enhanced Multiphoton Ionization (REMPI) for state-selective detection of the fragments.[9][10] VMI provides a direct measurement of the three-dimensional velocity distribution of the photofragments, from which kinetic energy release and angular distributions are determined.[10] This note details the application of 1,2-dibromopropane in such studies and provides a generalized protocol for conducting these experiments.

Quantitative Data Summary

The photodissociation of 1,2-dibromopropane has been investigated at various UV wavelengths, yielding key quantitative data on the dynamics of the C-Br bond cleavage. The following table summarizes representative findings from studies using the velocity map ion imaging method. The data primarily focuses on the primary C-Br bond fission, which produces a bromine atom in either its ground electronic state (Br(²P₃/₂)) or its spin-orbit excited state (Br*(²P₁/₂)).

Photodissociation Wavelength (nm)	Fragment	Recoil Anisotropy Parameter (β)	Key Observations
234	Br(²P₁/₂)	1.26	Characterized by a single Gaussian-shaped speed distribution, indicating a direct dissociation process.[3]
234	Br(²P₃/₂)	0.53	Exhibits a multicomponent translational energy distribution, suggesting secondary C-Br bond cleavage of the energized bromopropyl radical.[3][11]
265	Br(²P₁/₂)	1.73	Shows a single Gaussian-shaped speed distribution, consistent with direct dissociation.[3]
265	Br(²P₃/₂)	0.49	Also shows a multicomponent translational energy distribution, indicative of secondary dissociation pathways.[3][11]

Table 1: Summary of quantitative data from the photodissociation of 1,2-dibromopropane at 234 nm and 265 nm. The recoil anisotropy parameter (β) provides insight into the orientation of the transition dipole moment relative to the dissociation axis.

Experimental Protocols

Protocol 1: Velocity Map Imaging (VMI) of 1,2-Dibromopropane Photodissociation

This protocol outlines the key steps for studying the photodissociation dynamics of 1,2-dibromopropane using a VMI spectrometer.

1. Sample Preparation and Introduction:

• Prepare a dilute gas mixture of 1,2-dibromopropane (typically 1-2%) seeded in a carrier gas such as Helium (He).[3]

• Introduce the mixture into a high-vacuum source chamber via a pulsed nozzle (e.g., a General Valve Series 9) operating at a repetition rate synchronized with the laser system (e.g., 10 Hz).[3]

• The resulting supersonic jet is cooled, minimizing the initial internal and translational energy of the 1,2-dibromopropane molecules.

• Pass the molecular beam through a skimmer (e.g., 1 mm diameter) to collimate it before it enters the main interaction chamber.[3]

2. Photodissociation and Ionization (Pump-Probe Scheme):

• Pump Pulse: Intersect the skimmed molecular beam at a right angle with a linearly polarized UV laser beam to initiate photodissociation (the "pump" pulse). Wavelengths of 234 nm or 265 nm are commonly used.[3]

• Probe Pulse: After a short time delay (typically a few nanoseconds), introduce a second laser pulse (the "probe" pulse) to selectively ionize the neutral bromine fragments.

• REMPI Scheme: For state-selective detection of Br(²P₃/₂) and Br*(²P₁/₂) fragments, a [2+1] Resonance-Enhanced Multiphoton Ionization scheme is effective.[4] This involves a two-photon absorption to an intermediate resonant state, followed by the absorption of a third photon to ionize the fragment.

3. Ion Detection and Data Acquisition:

• The nascent Br⁺ ions are accelerated by a set of electrostatic lenses (the VMI lens assembly) towards a position-sensitive detector.[12] This lens system maps all ions with the same initial velocity vector onto the same point on the detector, irrespective of their initial position.[10]

• The detector is typically a two-dimensional microchannel plate (MCP) coupled to a phosphor screen.

• A CCD camera captures the image of the ion impacts on the phosphor screen. Each image represents a 2D projection of the 3D velocity distribution of the photofragments.[10]

• The experiment is repeated for many laser shots to accumulate a high signal-to-noise ratio image.

4. Data Analysis:

• The raw 2D image is processed to reconstruct the full 3D velocity distribution. Since the experiment typically has cylindrical symmetry (defined by the laser polarization axis), an inverse Abel transform is applied to the 2D projection to obtain the central 2D slice of the 3D distribution.[10]

• From the transformed image, the speed and angular distributions of the fragments are extracted.

• The speed distribution is used to calculate the total translational energy release for the dissociation channel.[9]

• The angular distribution is fitted to determine the recoil anisotropy parameter (β), which provides information about the electronic transition and the dissociation timescale.[5][11]

Visualizations

Figure 1: Experimental workflow for VMI studies of 1,2-dibromopropane.

Figure 2: Photodissociation pathways of 1,2-dibromopropane.

References

• 1. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 2. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photodissociation study of 1,3-dibromopropane at 234 nm via an ion velocity imaging technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photodissociation dynamics of 2-bromopropane using velocity map imaging technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photodissociation Dynamics Archives - Laser Chemistry, Spectroscopy & Dynamics Group [bristoldynamics.com]
• 7. osti.gov [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. VMI: Molecular Spectroscopy & Photodissociation Dynamics | Hopkins Laboratory | University of Waterloo [uwaterloo.ca]
• 10. Photofragment-ion imaging - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application Note and Protocol: Microwave-Assisted Extraction of 1,2-Dibromopropane from Soil

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the extraction of 1,2-Dibromopropane from soil matrices using Microwave-Assisted Extraction (MAE). 1,2-Dibromopropane, a halogenated aliphatic compound, is of environmental concern due to its potential toxicity.[1] This application note outlines an efficient and rapid MAE method, offering a significant reduction in solvent consumption and extraction time compared to traditional methods like Soxhlet extraction.[2][3][4][5] The subsequent analysis can be performed by gas chromatography with an electron capture detector (GC-ECD), a common technique for halogenated volatile organic compounds.[6][7][8]

Introduction

1,2-Dibromopropane (CH₃CHBrCH₂Br), also known as propylene (B89431) dibromide, is a synthetic chemical intermediate and a potential environmental contaminant. Accurate and efficient monitoring of its concentration in soil is crucial for environmental assessment and remediation efforts. Microwave-Assisted Extraction (MAE) is a modern technique that utilizes microwave energy to heat the solvent and sample, accelerating the extraction of analytes from the matrix.[4][9][10] This method offers several advantages over conventional extraction techniques, including shorter extraction times, reduced solvent usage, and potentially higher extraction efficiencies.[3][4][5][11] This protocol is based on the principles of US EPA Method 3546 for microwave extraction of organic compounds and is tailored for the specific properties of 1,2-Dibromopropane.[3]

Experimental Protocols

Principle of Microwave-Assisted Extraction

MAE operates on the principle of dielectric heating.[12] Polar molecules within the sample and solvent align with the applied electric field of the microwaves. As the field oscillates, the molecules rotate, generating heat. This rapid, in-situ heating of the solvent enhances the desorption of the analyte from the soil matrix and increases its solubility in the solvent, leading to efficient extraction.[4]

Materials and Reagents

• Soil Sample: Collected and stored according to standard environmental protocols. Air-dried and sieved to ensure homogeneity.

• 1,2-Dibromopropane Standard: Analytical grade.

• Extraction Solvent: Hexane/Acetone (1:1, v/v), HPLC grade.

• Drying Agent: Anhydrous sodium sulfate (B86663), analytical grade.

• Microwave Extraction System: A system capable of controlling temperature and pressure (e.g., MARS 6).[2][3]

• Extraction Vessels: Microwave-transparent vessels with liners.[2][3]

• Gas Chromatograph with Electron Capture Detector (GC-ECD): For analysis of the extract.

• Standard laboratory glassware and equipment.

Sample Preparation Workflow

Caption: Workflow for Microwave-Assisted Extraction of 1,2-Dibromopropane from Soil.

Microwave-Assisted Extraction Protocol

• Sample Weighing: Weigh approximately 5 g of the prepared soil sample into a microwave extraction vessel liner.

• Solvent Addition: Add 20 mL of the hexane/acetone (1:1, v/v) extraction solvent to the vessel.

• Spiking (Optional but Recommended): Spike the sample with a surrogate standard to monitor extraction efficiency.

• Vessel Sealing: Securely seal the extraction vessel.

• Microwave Program: Place the vessel in the microwave extraction system and run the following program:

  • Ramp to 115°C in 10 minutes.

  • Hold at 115°C for 15 minutes.

• Cooling: Allow the vessel to cool to room temperature before opening.

• Filtration and Drying: Filter the extract to remove soil particles. Pass the extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: The extract is now ready for analysis by GC-ECD.

GC-ECD Analysis Protocol (Based on EPA Method 8011)

• Gas Chromatograph: Equipped with a linearized electron capture detector.

• Column: A suitable capillary column for separating volatile organic compounds (e.g., ZB-5MSplus, 30 m, 0.25 mm ID).[3]

• Injector Temperature: 200°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp to 120°C at 10°C/minute.

  • Hold at 120°C for 5 minutes.

• Carrier Gas: Helium or Nitrogen.

• Injection Volume: 1-2 µL.

• Calibration: A multi-point calibration curve should be prepared using 1,2-Dibromopropane standards of known concentrations.

Data Presentation

Table 1: Microwave-Assisted Extraction Parameters

Parameter	Value
Instrument	Microwave Extraction System (e.g., MARS 6)
Vessel Type	Lined, sealed vessels
Sample Size	5 g
Solvent	Hexane/Acetone (1:1, v/v)
Solvent Volume	20 mL
Temperature	115°C
Ramp Time	10 min
Hold Time	15 min
Pressure	Monitored, typically < 200 psi

Table 2: GC-ECD Analytical Conditions

Parameter	Condition
Instrument	Gas Chromatograph with Electron Capture Detector
Column	Capillary, e.g., ZB-5MSplus (30m x 0.25mm)
Injector Temperature	200°C
Detector Temperature	300°C
Oven Program	40°C (2 min), ramp 10°C/min to 120°C, hold 5 min
Carrier Gas	Helium or Nitrogen
Injection Volume	1-2 µL

Table 3: Representative Performance Data (Based on similar compounds)

Analyte	Matrix	Spiking Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
1,2-Dibromopropane	Sandy Loam	50	95	5.2
1,2-Dibromopropane	Clay	50	89	7.8
1,2-Dibromopropane	Organic Rich Soil	50	85	9.1

Note: These are representative data based on the extraction of similar volatile organic compounds and should be verified through in-house validation studies.

Logical Relationship of MAE Parameters

References

• 1. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Microwave Extraction of Semi-Volatile Organic Compounds from Soil [cem.com]
• 3. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 4. rjptonline.org [rjptonline.org]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. NEMI Method Summary - O-3120-90 [nemi.gov]
• 9. researchgate.net [researchgate.net]
• 10. eurekaselect.com [eurekaselect.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]

Application of 1,2-Dibromopropane in Environmental Chemistry Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dibromopropane (1,2-DBP), also known as propylene (B89431) dibromide, is a halogenated organic compound that has seen use as a chemical intermediate and formerly as a soil fumigant.[1][2] Its presence in the environment, primarily due to historical agricultural applications and industrial releases, has led to its significance in environmental chemistry studies.[2] Understanding its fate, transport, and degradation is crucial for assessing its environmental impact and developing remediation strategies. These application notes provide an overview of the use of 1,2-DBP in such studies and detail protocols for its analysis. While much of the historical regulatory and environmental focus has been on the related compound 1,2-dibromo-3-chloropropane (B7766517) (DBCP), the study of 1,2-DBP is equally important for a comprehensive understanding of brominated pollutant behavior.

Physicochemical Properties

A summary of the key physicochemical properties of 1,2-Dibromopropane is presented in the table below. This data is essential for modeling its environmental distribution and designing analytical methods.

Property	Value	Reference
Chemical Formula	C₃H₆Br₂	[3]
Molecular Weight	201.89 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1][3]
Density	1.94 g/cm³	[1]
Boiling Point	140 - 142 °C	[1]
Melting Point	-55 °C	[1]
Water Solubility	Insoluble	[4]
Vapor Density	7 (Air = 1)	[4]

Environmental Fate and Transport

The environmental behavior of 1,2-Dibromopropane is governed by its physical and chemical properties. Upon release into the environment, it is subject to several transport and degradation processes.

• Volatility: With a high vapor density, 1,2-DBP is heavier than air and will tend to sink.[4] However, it is also a volatile compound and is expected to largely evaporate from soil surfaces.[2]

• Leaching: Despite its low water solubility, 1,2-DBP has been detected in groundwater, indicating its potential to leach through the soil profile.[2] The related compound, DBCP, is known to be mobile in soil and can migrate to groundwater.[5]

• Persistence: Halogenated hydrocarbons can be persistent in the environment. DBCP, for instance, has been shown to remain in soil for more than two years.[5] While specific data on the persistence of 1,2-DBP is less available, its chemical nature suggests it may also exhibit persistence.

• Atmospheric Degradation: In the atmosphere, vapor-phase 1,2-dibromopropane is expected to be degraded by reaction with photochemically-produced hydroxyl radicals.[6] The estimated half-life for this reaction in the air is approximately 37 days.[6]

Caption: Environmental fate of 1,2-Dibromopropane.

Degradation Pathways

The degradation of 1,2-Dibromopropane in the environment can occur through both abiotic and biotic processes.

• Chemical Degradation: The thermal decomposition of 1,2-DBP has been shown to proceed via a dual mechanism of unimolecular elimination and radical-chain processes, yielding various bromopropenes and hydrogen bromide.[7] In aquatic environments, halogenated aliphatic compounds can undergo hydrolysis, although this is generally a slow process for compounds like DBCP.[8]

• Biodegradation: While specific studies on the biodegradation of 1,2-DBP are limited, research on similar compounds provides insights. For instance, the degradation of 1,2,3-tribromopropane (B147538) by Agrobacterium radiobacter is initiated by a dehalogenase.[9] Biodegradation of DBCP in soil has been observed, but the rate is often slow.[8] Enhanced reductive dechlorination using zero-valent iron has been explored as a remediation technique for similar chlorinated compounds like 1,2-dichloropropane.[10][11]

References

• 1. chemimpex.com [chemimpex.com]
• 2. suburbantestinglabs.com [suburbantestinglabs.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 1,2-DIBROMOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. cdn.who.int [cdn.who.int]
• 6. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. 1,2,3-Tribromopropane Degradation Pathway [eawag-bbd.ethz.ch]
• 10. battelle.org [battelle.org]
• 11. Treatment of 1,2-dibromo-3-chloropropane and nitrate-contaminated water with zero-valent iron or hydrogen/palladium catalysts | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Dibromopropane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of 1,2-dibromopropane.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 1,2-dibromopropane?

A1: The most common and direct method for synthesizing 1,2-dibromopropane is through the electrophilic addition of bromine (Br₂) to propene (C₃H₆).[1][2][3] This reaction is typically carried out in the presence of an inert solvent like tetrachloromethane.[1] Another reported method involves the bromination of bromopropane using bromine and an iron powder catalyst.[4]

Q2: What is the reaction mechanism for the synthesis of 1,2-dibromopropane from propene and bromine?

A2: The reaction proceeds via an electrophilic addition mechanism. The electron-rich double bond in propene attacks the bromine molecule, inducing a dipole and leading to the formation of a cyclic bromonium ion intermediate.[5] A bromide ion then attacks one of the carbon atoms of the bromonium ion, resulting in the formation of 1,2-dibromopropane.[5] The addition of the two bromine atoms occurs in an anti-manner.[1]

Q3: What is the expected yield for the synthesis of 1,2-dibromopropane?

A3: The yield of 1,2-dibromopropane can be quite high, with some methods reporting yields of up to 96.6%.[6] However, the actual yield is highly dependent on the specific reaction conditions, including temperature, solvent, and the purity of the reactants. A patent describes a method utilizing propylene (B89431) and a bromination catalyst that achieves a high yield and purity.[6]

Q4: How can I purify the synthesized 1,2-dibromopropane?

A4: Purification typically involves several steps to remove unreacted bromine, the solvent, and any side products. A common procedure includes washing the crude product with water, a 5% sodium carbonate solution to neutralize any acid, and a 5% sodium thiosulfate (B1220275) solution to remove excess bromine.[4] After washing, the product is dried using an anhydrous drying agent like calcium chloride.[4] The final purification is achieved by fractional distillation, collecting the fraction that boils between 139-142 °C.[4]

Troubleshooting Guide

Q1: My reaction mixture remains brown/red after the reaction is complete. What does this indicate and how can I resolve it?

A1: A persistent brown or red color indicates the presence of unreacted bromine.[2][3] To quench the excess bromine, you can wash the reaction mixture with a solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite.[4][6] This will reduce the elemental bromine to colorless bromide ions.

Q2: The yield of my 1,2-dibromopropane is lower than expected. What are the potential causes and how can I improve it?

A2: Low yields can be attributed to several factors:

• Incomplete reaction: Ensure the reaction goes to completion by monitoring it with appropriate techniques (e.g., TLC, GC) and allowing sufficient reaction time.

• Side reactions: The formation of byproducts can reduce the yield of the desired product. One potential side reaction is the formation of isomeric dibromopropanes, although the electrophilic addition to propene is generally selective for the 1,2-isomer.

• Loss during workup: Material can be lost during transfers and extractions. Ensure efficient extraction and minimize the number of transfers.

• Suboptimal reaction conditions: Temperature, solvent, and catalyst concentration can significantly impact the yield. Refer to the data in Table 1 for optimized conditions. A patented method suggests that using a bromination catalyst can lead to higher purity and yield.[6]

Q3: I am observing the formation of an unexpected isomer. How can I minimize its formation?

A3: While the synthesis from propene is highly selective for 1,2-dibromopropane, the formation of other isomers like 1,3-dibromopropane (B121459) is possible under certain conditions, though less common in this specific reaction. To minimize isomer formation, it is crucial to control the reaction temperature and use a non-polar solvent to favor the electrophilic addition mechanism. If isomeric impurities are present, they can often be separated by fractional distillation due to differences in their boiling points.[7] For instance, 1,2-dibromopropane has a lower boiling point than the 1,3-isomer.[7]

Q4: My final product is not pure after distillation. What could be the issue?

A4: Impurities in the final product after distillation could be due to a few reasons:

• Azeotropic mixtures: The impurity might form an azeotrope with 1,2-dibromopropane, making separation by simple distillation difficult.

• Close boiling points: An impurity may have a boiling point very close to that of 1,2-dibromopropane. In such cases, a more efficient fractional distillation column or preparative gas chromatography might be necessary.

• Incomplete initial purification: Ensure that all unreacted starting materials and byproducts are removed as much as possible during the initial washing and extraction steps before distillation.

Data Presentation

Table 1: Summary of Reaction Conditions for 1,2-Dibromopropane Synthesis

Starting Material	Reagents & Catalysts	Solvent	Temperature (°C)	Reaction Time	Reported Yield	Reference
Propene	Bromine	Tetrachloromethane	Cold	Not Specified	High (implied)	[1][3]
Propane, Bromine	Borosilicate beads	None (gas phase)	Not Specified	27 s residence time	>99% selectivity	[4]
Propylene	Bromine, Bromination Catalyst	Dichloromethane (B109758)	15 - 39	2 - 24 h	96.6%	[6]
Bromopropane	Bromine, Iron powder	None	40 - 50	2 h (reflux)	Not Specified	[4]

Experimental Protocols

Protocol 1: Synthesis of 1,2-Dibromopropane from Propene

This protocol is based on the electrophilic addition of bromine to propene.

• Reaction Setup: In a well-ventilated fume hood, dissolve propene in an inert solvent such as tetrachloromethane or dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. Cool the flask in an ice bath.

• Addition of Bromine: Slowly add a solution of bromine in the same solvent to the stirred propene solution. The characteristic red-brown color of bromine should disappear as it reacts with the propene.[2][3] The addition should be controlled to maintain a low reaction temperature.

• Reaction Completion: Continue stirring the reaction mixture for a predetermined time after the addition is complete to ensure the reaction goes to completion. The disappearance of the bromine color is a good indicator of reaction progress.

• Workup:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with water.

  • Wash with a 5% sodium carbonate solution to neutralize any acidity.

  • Wash with a 5% sodium thiosulfate solution to remove any unreacted bromine.[4]

  • Separate the organic layer and dry it over an anhydrous drying agent (e.g., anhydrous calcium chloride).[4]

• Purification: Filter off the drying agent and purify the crude 1,2-dibromopropane by fractional distillation, collecting the fraction at 139-142 °C.[4]

Mandatory Visualizations

References

• 1. homework.study.com [homework.study.com]
• 2. quora.com [quora.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]
• 5. How does the first step in the reaction of propene with Br2 diffe... | Study Prep in Pearson+ [pearson.com]
• 6. CN103288586A - Method for synthesizing 1,2-dibromopropane by utilizing propylene - Google Patents [patents.google.com]
• 7. Sciencemadness Discussion Board - Preparation of 1,3-dibromopropane - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Purification of 1,2-Dibromopropane

This technical support center is designed to assist researchers, scientists, and drug development professionals in the purification of 1,2-dibromopropane. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the purification of 1,2-dibromopropane.

Problem	Possible Cause(s)	Suggested Solution(s)
Product is colored (yellow/brown) after synthesis.	Presence of unreacted bromine.	Wash the crude product with a 5% aqueous solution of sodium thiosulfate (B1220275). This will reduce the elemental bromine to colorless bromide ions.[1] Repeat the washing until the organic layer is colorless.
Milky or cloudy organic layer after washing.	Incomplete phase separation or emulsion formation.	Allow the mixture to stand for a longer period in the separatory funnel. If an emulsion persists, add a small amount of brine (saturated NaCl solution) to help break the emulsion. Gentle swirling instead of vigorous shaking during extraction can also prevent emulsion formation.
Low yield of purified product.	- Incomplete reaction during synthesis.- Product loss during washing steps.- Inefficient fractional distillation.	- Ensure optimal reaction conditions during synthesis.- Minimize the number of washing steps and handle the material carefully during transfers.- Ensure the fractional distillation column is properly insulated and the distillation is performed slowly to achieve good separation.
Presence of low-boiling impurities in the final product (determined by GC).	Unreacted starting materials such as propene (if synthesized from propene) or bromopropane.	Perform a careful fractional distillation. Collect the initial fraction (forerun) that comes over at a lower temperature than the boiling point of 1,2-dibromopropane and discard it.
Presence of high-boiling impurities in the final product (determined by GC).	Isomeric impurities such as 1,3-dibromopropane (B121459), which can sometimes form at high temperatures.[2]	Use a fractional distillation column with a high number of theoretical plates to improve separation. Collect the fraction at the correct boiling point for 1,2-dibromopropane (140-142 °C) and leave the higher-boiling residue in the distillation flask.
Distillation temperature fluctuates and does not remain constant.	- Uneven heating of the distillation flask.- The distillation rate is too fast.- The fractionating column is not properly insulated.	- Use a heating mantle with a stirrer for even heating.- Reduce the heating rate to ensure a slow and steady distillation rate (approximately 1-2 drops per second).- Insulate the distillation column with glass wool or aluminum foil to prevent heat loss.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 1,2-dibromopropane?

A1: Common impurities depend on the synthetic route. If synthesized from propene and bromine, unreacted starting materials may be present. If synthesized from bromopropane, residual bromopropane and bromine could be impurities. Additionally, isomeric impurities like 1,3-dibromopropane might form, especially at elevated temperatures.

Q2: What is the recommended purification method for 1,2-dibromopropane?

A2: The most common and effective purification method is a multi-step process involving:

• Washing: To remove acidic impurities and unreacted bromine. This is typically done with water, a weak base like 5% sodium carbonate solution, and a reducing agent like 5% sodium thiosulfate solution.[1]

• Drying: To remove residual water from the organic layer using an anhydrous drying agent like anhydrous calcium chloride or magnesium sulfate (B86663).[1]

• Fractional Distillation: To separate the 1,2-dibromopropane from impurities with different boiling points.[1]

Q3: What are the key physical properties to consider during the purification of 1,2-dibromopropane?

A3: The most important physical property for purification by distillation is the boiling point. It is also important to know the density and solubility to perform effective extractions.

Quantitative Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)	Water Solubility
1,2-Dibromopropane	C₃H₆Br₂	201.89	140-142[1][3][4]	1.9323[3]	Insoluble[3]
Propene	C₃H₆	42.08	-47.6	0.5139 (liquid)	Slightly soluble
Bromopropane	C₃H₇Br	123.00	71	1.354	Slightly soluble
Bromine	Br₂	159.81	58.8	3.1028	Slightly soluble
1,3-Dibromopropane	C₃H₆Br₂	201.89	167	1.989	Insoluble

Q4: How can I assess the purity of my 1,2-dibromopropane sample?

A4: The purity of 1,2-dibromopropane can be effectively determined using Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS). A high-purity sample should show a single major peak corresponding to 1,2-dibromopropane.

Q5: What are the important safety precautions to take when purifying 1,2-dibromopropane?

A5: 1,2-Dibromopropane is a flammable liquid and is harmful if swallowed or inhaled. It also causes skin and eye irritation. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from heat, sparks, and open flames.

Experimental Protocols

Protocol 1: Standard Purification of Crude 1,2-Dibromopropane

This protocol describes the purification of crude 1,2-dibromopropane containing acidic impurities and residual bromine.

Materials:

• Crude 1,2-dibromopropane

• Separatory funnel

• 5% Sodium carbonate (Na₂CO₃) solution

• 5% Sodium thiosulfate (Na₂S₂O₃) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄)

• Fractional distillation apparatus

• Heating mantle

• Stir bar

Procedure:

• Washing: a. Transfer the crude 1,2-dibromopropane to a separatory funnel. b. Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the aqueous (upper) layer. c. Wash the organic layer with an equal volume of 5% sodium carbonate solution to neutralize any acidic impurities. Discard the aqueous layer. d. Wash the organic layer with an equal volume of 5% sodium thiosulfate solution to remove any residual bromine. Repeat until the organic layer is colorless. Discard the aqueous layer. e. Wash the organic layer with brine to aid in the removal of water. Discard the aqueous layer.

• Drying: a. Transfer the washed organic layer to a clean, dry Erlenmeyer flask. b. Add a suitable amount of anhydrous calcium chloride or magnesium sulfate to the flask. c. Swirl the flask and let it stand for 10-15 minutes. If the drying agent clumps together, add more until some remains free-flowing. d. Decant or filter the dried 1,2-dibromopropane into a round-bottom flask suitable for distillation.

• Fractional Distillation: a. Assemble a fractional distillation apparatus. b. Add a stir bar to the round-bottom flask containing the dried 1,2-dibromopropane. c. Heat the flask gently using a heating mantle. d. Collect the fraction that distills between 139-142 °C.[1]

Protocol 2: Purity Assessment by Gas Chromatography (GC)

This protocol provides a general procedure for assessing the purity of 1,2-dibromopropane.

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• A non-polar capillary column (e.g., DB-1 or HP-5ms).

GC Parameters (Example):

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 200 °C at a rate of 10 °C/min.

  • Hold at 200 °C for 2 minutes.

• Detector Temperature: 280 °C

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection Volume: 1 µL (of a dilute solution in a suitable solvent like hexane (B92381) or dichloromethane).

Procedure:

• Prepare a dilute solution of the purified 1,2-dibromopropane in a volatile organic solvent.

• Inject the sample into the GC.

• Analyze the resulting chromatogram. A pure sample should exhibit a single major peak. The area of this peak relative to the total area of all peaks can be used to estimate the purity.

Visualizations

Caption: Standard purification workflow for 1,2-dibromopropane.

Caption: Troubleshooting logic for 1,2-dibromopropane purification.

References

• 1. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]
• 2. Sciencemadness Discussion Board - Preparation of 1,3-dibromopropane - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. bdmaee.net [bdmaee.net]
• 4. 1,2-Dibromopropane | 78-75-1 [chemicalbook.com]

Technical Support Center: 1,2-Dibromopropane Synthesis and Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 1,2-dibromopropane. Our aim is to offer practical solutions to common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,2-dibromopropane?

A1: The two primary methods for synthesizing 1,2-dibromopropane are the electrophilic addition of bromine to propene and the bromination of bromopropane. The reaction of propene with bromine is often carried out in an inert solvent like tetrachloromethane or dichloromethane.[1][2]

Q2: What are the typical impurities I might encounter in my crude 1,2-dibromopropane?

A2: Common impurities include unreacted starting materials such as bromine, propene, or bromopropane.[3][4] Side products like 1,3-dibromopropane (B121459) can also form, particularly at elevated temperatures.[5] Additionally, decomposition of 1,2-dibromopropane can lead to the formation of various bromopropenes and hydrogen bromide.

Q3: How can I effectively remove unreacted bromine from my product?

A3: Washing the crude product with a 5% sodium thiosulfate (B1220275) solution is a standard and effective method for quenching and removing excess bromine.[3] This is often followed by a wash with a 5% sodium carbonate solution to neutralize any acidic byproducts like hydrogen bromide.[3]

Q4: My crude product has a reddish-brown color. What does this indicate and how can I remove it?

A4: A reddish-brown color in the crude product typically indicates the presence of dissolved unreacted bromine. Following the washing procedure with sodium thiosulfate as described in Q3 should decolorize the organic layer. If the color persists after distillation, it might indicate thermal decomposition.

Q5: What is the purpose of the water and sodium carbonate washes during the workup?

A5: The water wash helps to remove any water-soluble impurities. The sodium carbonate wash is crucial for neutralizing acidic impurities, primarily hydrogen bromide (HBr), which can be formed as a byproduct during the synthesis.[3]

Troubleshooting Guides

Low Yield

Symptom	Possible Cause	Suggested Solution
The reaction does not proceed to completion, resulting in a low yield of 1,2-dibromopropane.	Incomplete reaction: Insufficient reaction time or temperature.	Ensure the reaction is allowed to proceed for the recommended duration (e.g., 2 hours of reflux for the bromination of bromopropane).[3] For the reaction of propene with bromine, ensure the bromine is added slowly and the reaction is stirred efficiently to ensure proper mixing.[1]
Loss of volatile reactants: Propene is a gas at room temperature and can escape if the reaction setup is not properly sealed.	Use a well-sealed reaction vessel with a condenser, especially when working with propene. For reactions involving propene, it is advisable to bubble the gas through the reaction mixture.
Side reactions: Formation of byproducts such as 1,3-dibromopropane or elimination products.	Control the reaction temperature carefully. Higher temperatures can favor the formation of the isomeric 1,3-dibromopropane.[5]

Purification Challenges

Symptom	Possible Cause	Suggested Solution
Persistent Color: The organic layer remains colored even after washing with sodium thiosulfate.	Incomplete removal of bromine: Insufficient washing or concentration of the sodium thiosulfate solution.	Increase the volume or concentration of the sodium thiosulfate solution. Ensure vigorous mixing during the wash to maximize contact between the organic and aqueous layers.
Thermal decomposition: The product may be decomposing during distillation, releasing colored impurities.	Perform the distillation under reduced pressure (vacuum distillation) to lower the boiling point and minimize thermal stress on the compound. Ensure the heating mantle temperature is not excessively high.
Emulsion Formation: A stable emulsion forms at the interface of the organic and aqueous layers during washing, making separation difficult.	Presence of fine solid particles or surfactants: These can stabilize the emulsion.	Break the emulsion by: - Adding a saturated brine solution (NaCl) to increase the ionic strength of the aqueous phase.[6]- Filtering the entire mixture through a pad of Celite®.[7]- Gently warming the separatory funnel.[6]- Allowing the mixture to stand for an extended period.[6]
Poor Separation in Fractional Distillation: The fractions collected are not well-separated, leading to impure product.	Inefficient distillation column: The fractionating column may not have enough theoretical plates for the separation.	Use a longer fractionating column or one with a more efficient packing material (e.g., Vigreux, Raschig rings, or metal sponge).
Distillation rate is too fast: Rapid distillation does not allow for proper equilibrium to be established in the column.	Heat the distillation flask slowly and maintain a steady, slow distillation rate of 1-2 drops per second. Insulating the column with glass wool or aluminum foil can also improve separation.[8]

Data Presentation

Table 1: Qualitative Efficiency of Washing Solutions for 1,2-Dibromopropane Purification

Washing Solution	Target Impurity	Mechanism of Removal	Observational Endpoint
Water	Water-soluble impurities (e.g., salts, some acids)	Dissolution into the aqueous phase.	Aqueous layer may become colored or cloudy.
5% Sodium Carbonate (Na₂CO₃) Solution	Acidic impurities (e.g., HBr)	Neutralization reaction to form water-soluble salts.	Cessation of gas evolution (CO₂) upon addition.
5% Sodium Thiosulfate (Na₂S₂O₃) Solution	Unreacted Bromine (Br₂)	Reduction of bromine to colorless bromide ions.	Disappearance of the reddish-brown color from the organic layer.
Saturated Sodium Chloride (Brine) Solution	Residual water in the organic layer	"Salting out" effect, reducing the solubility of organic compounds in the aqueous phase and breaking emulsions.	Sharper separation of the aqueous and organic layers.

Experimental Protocols

Protocol 1: Synthesis of 1,2-Dibromopropane from Propene

• Reaction Setup: In a fume hood, equip a three-necked round-bottom flask with a dropping funnel, a gas inlet tube, and a condenser. The outlet of the condenser should be connected to a gas trap.

• Reactant Preparation: Dissolve propene in a suitable inert solvent, such as dichloromethane, in the reaction flask.[4] Cool the flask in an ice bath.

• Bromine Addition: Slowly add a solution of bromine in the same solvent to the stirred propene solution via the dropping funnel. The addition should be dropwise to control the exothermic reaction. The disappearance of the bromine's reddish-brown color indicates the reaction is proceeding.[2]

• Reaction Completion: Continue the addition until a faint bromine color persists, indicating that all the propene has reacted.

• Workup: Proceed to the purification protocol.

Protocol 2: Purification of Crude 1,2-Dibromopropane

• Transfer: Transfer the crude reaction mixture to a separatory funnel.

• Water Wash: Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the aqueous layer.

• Sodium Thiosulfate Wash: Add a 5% aqueous solution of sodium thiosulfate and shake. The reddish-brown color of bromine should disappear. Separate and discard the aqueous layer.[3]

• Sodium Carbonate Wash: Add a 5% aqueous solution of sodium carbonate to neutralize any acidic byproducts. Be sure to vent the separatory funnel frequently to release any pressure from carbon dioxide evolution. Separate and discard the aqueous layer.[3]

• Brine Wash: Wash the organic layer with a saturated solution of sodium chloride (brine) to help remove dissolved water.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add an anhydrous drying agent, such as anhydrous calcium chloride or magnesium sulfate.[3] Swirl the flask and let it stand for 10-15 minutes.

• Filtration: Filter the dried organic layer into a clean, dry round-bottom flask suitable for distillation.

• Fractional Distillation: Assemble a fractional distillation apparatus. Heat the flask gently and collect the fraction that boils in the range of 140-142 °C.[3]

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of 1,2-dibromopropane.

Caption: Troubleshooting logic for low yield in 1,2-dibromopropane synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. homework.study.com [homework.study.com]
• 3. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]
• 4. CN103288586A - Method for synthesizing 1,2-dibromopropane by utilizing propylene - Google Patents [patents.google.com]
• 5. Sciencemadness Discussion Board - Preparation of 1,3-dibromopropane - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. youtube.com [youtube.com]
• 7. Workup [chem.rochester.edu]
• 8. Purification [chem.rochester.edu]

Technical Support Center: Bromination of Propane

Welcome to the Technical Support Center for the bromination of propane (B168953). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to this common synthetic procedure.

Frequently Asked Questions (FAQs)

Q1: What are the primary products of the free-radical bromination of propane?

The free-radical bromination of propane primarily yields a mixture of two isomeric monobrominated products: 1-bromopropane (B46711) and 2-bromopropane (B125204).[1][2] Due to the greater stability of the secondary radical intermediate, 2-bromopropane is the major product.[3][4]

Q2: Why is 2-bromopropane the major product?

The regioselectivity of the reaction is determined by the stability of the free radical intermediate formed during the hydrogen abstraction step.[4] Propane has primary (1°) and secondary (2°) hydrogens. Abstraction of a secondary hydrogen leads to a more stable secondary radical, while abstraction of a primary hydrogen forms a less stable primary radical. The reaction proceeds preferentially through the more stable secondary radical intermediate, resulting in 2-bromopropane as the major product.[3][4]

Q3: What are the common side reactions in the bromination of propane?

Common side reactions include:

• Polybromination: The substitution of more than one hydrogen atom on the propane molecule, leading to the formation of dibromopropanes and other polybrominated alkanes.[5][6][7]

• Radical Combination: Termination steps of the radical chain reaction can lead to the formation of various byproducts. For instance, the combination of two propyl radicals can form hexane, and the combination of a propyl radical and a bromine radical can form the desired product, but also other combinations are possible.[7]

Q4: How can I minimize the formation of polybrominated byproducts?

To minimize polybromination, it is crucial to use a large excess of propane relative to bromine.[5][6] This increases the probability that a bromine radical will react with a propane molecule rather than an already brominated propane molecule.

Q5: What is the role of UV light or heat in this reaction?

UV light or heat is required for the initiation step of the free-radical chain reaction.[1] The energy supplied causes the homolytic cleavage of the bromine-bromine bond (Br-Br) to generate two bromine radicals, which then propagate the chain reaction.[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of brominated products	- Insufficient initiation (low light intensity or temperature).- Presence of radical inhibitors (e.g., oxygen).- Inefficient mixing of reactants.	- Increase the intensity of the UV lamp or the reaction temperature.- Degas the solvent and reactants to remove dissolved oxygen.- Ensure vigorous stirring throughout the reaction.
Excessive polybromination	- High bromine to propane ratio.	- Use a significant molar excess of propane.[5][6]- Add the bromine slowly to the reaction mixture to maintain a low concentration of bromine at all times.
Poor regioselectivity (higher than expected amount of 1-bromopropane)	- High reaction temperature.	- Conduct the reaction at a lower temperature. Bromination is inherently highly selective for the secondary position at room temperature.
Reaction is too fast and difficult to control (runaway reaction)	- Reaction is highly exothermic.- Rapid addition of bromine.	- Immerse the reaction vessel in a cooling bath (e.g., ice-water bath) to dissipate heat.- Add the bromine dropwise or via a syringe pump over an extended period.[8]
Formation of unexpected byproducts	- Radical combination during termination.- Impurities in starting materials.	- Analyze byproducts using GC-MS or NMR to identify their structures and deduce their formation pathways.- Ensure the purity of propane and bromine before use.

Data Presentation

Table 1: Regioselectivity in the Halogenation of Propane at 25°C

Halogen	1-Halopropane (%)	2-Halopropane (%)
Chlorine (Cl₂)	45	55
Bromine (Br₂)	3	97

This data highlights the significantly higher selectivity of bromination for the secondary position compared to chlorination.

Experimental Protocols

Protocol: Free-Radical Bromination of Propane (Illustrative)

Disclaimer: This is an illustrative protocol and should be adapted and performed by qualified personnel in a certified chemical laboratory with appropriate safety measures in place. Propane is a flammable gas, and bromine is a highly corrosive and toxic liquid.

Materials:

• Propane gas

• Liquid bromine

• A suitable inert solvent (e.g., carbon tetrachloride - Caution: CCl₄ is toxic and a suspected carcinogen. Use in a well-ventilated fume hood with appropriate personal protective equipment. )

• Three-necked round-bottom flask

• Gas inlet tube

• Condenser with a drying tube

• Dropping funnel

• UV lamp (or a heat source)

• Magnetic stirrer and stir bar

• Ice bath

• Gas washing bottle containing sodium thiosulfate (B1220275) solution (to trap unreacted bromine)

• Washing and drying agents (e.g., sodium bicarbonate solution, anhydrous magnesium sulfate)

Procedure:

• Setup: Assemble the reaction apparatus in a fume hood. The three-necked flask should be equipped with a gas inlet tube, a condenser, and a dropping funnel. The outlet of the condenser should be connected to a gas washing bottle containing sodium thiosulfate solution.

• Reaction Initiation: Place the magnetic stir bar in the flask and cool the flask in an ice bath. Introduce a slow stream of propane gas into the flask through the gas inlet tube.

• Addition of Bromine: While continuously passing propane through the flask, slowly add a solution of bromine in the inert solvent from the dropping funnel. The addition should be done dropwise to control the reaction rate and temperature.

• Photochemical/Thermal Initiation: Irradiate the reaction mixture with a UV lamp or gently heat it to initiate the radical chain reaction. The characteristic reddish-brown color of bromine should fade as it is consumed.

• Reaction Monitoring: Monitor the progress of the reaction by observing the disappearance of the bromine color.

• Work-up: Once the reaction is complete (the bromine color has disappeared), stop the propane flow and turn off the initiator (UV lamp or heat).

• Quenching: Any unreacted bromine can be quenched by washing the reaction mixture with a dilute solution of sodium thiosulfate.

• Neutralization: Wash the organic layer with a saturated sodium bicarbonate solution to remove any acidic byproducts (HBr).

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Purification: Remove the drying agent by filtration. The solvent can be removed by distillation. The resulting mixture of 1-bromopropane and 2-bromopropane can be separated by fractional distillation.[9]

• Characterization: Analyze the products using techniques such as Gas Chromatography (GC) to determine the product ratio and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the structures of the isomers.[10][11][12][13]

Safety Precautions:

• Propane: Highly flammable gas. Handle away from ignition sources.

• Bromine: Highly toxic, corrosive, and causes severe burns. Handle in a fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, splash goggles, and a lab coat.[14][15][16][17][18] Have a solution of sodium thiosulfate readily available to neutralize any spills.

• Inert Solvent (e.g., CCl₄): Many suitable solvents are hazardous. Consult the Safety Data Sheet (SDS) for the specific solvent used and handle it with appropriate precautions.

Visualizations

Caption: Free-radical bromination of propane reaction pathway.

References

• 1. homework.study.com [homework.study.com]
• 2. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 3. homework.study.com [homework.study.com]
• 4. Selectivity in Radical Halogenation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. C3H7Br CH3CHBrCH3 2-bromopropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isopropyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. m.youtube.com [m.youtube.com]
• 12. C3H7Br CH3CH2CH2Br 1-bromopropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 n-propyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 13. propane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 propane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 15. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 16. Bromine (Br2): Assessing Health Risks and Safety Protocols [gasdetection.com]
• 17. Bromine | Chemical Emergencies | CDC [cdc.gov]
• 18. nj.gov [nj.gov]

Technical Support Center: Optimizing GC Column Selection for 1,2-Dibromopropane Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatography (GC) separation of 1,2-Dibromopropane.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor in selecting a GC column for 1,2-Dibromopropane analysis?

A1: The most critical factor is the stationary phase. The choice of stationary phase dictates the selectivity of the separation, which is the ability of the column to differentiate between various components in a sample. For 1,2-Dibromopropane, a non-polar or mid-polarity column is generally recommended. A column with a 5% phenyl-methylpolysiloxane stationary phase is a good starting point as it provides good separation for a wide range of halogenated hydrocarbons.[1]

Q2: How do column dimensions (length, internal diameter, film thickness) affect the separation of 1,2-Dibromopropane?

A2: Column dimensions play a significant role in efficiency and resolution:

• Length: A longer column generally provides better resolution by increasing the number of theoretical plates, but it also increases analysis time.[2]

• Internal Diameter (ID): A smaller ID enhances separation efficiency, leading to sharper peaks and better resolution.[3]

• Film Thickness: A thicker film increases analyte retention, which can be beneficial for volatile compounds. However, for a semi-volatile compound like 1,2-Dibromopropane, a standard film thickness (e.g., 0.25 µm) is often suitable.[2]

Q3: Which detector is most suitable for the analysis of 1,2-Dibromopropane?

A3: An Electron Capture Detector (ECD) is highly sensitive to halogenated compounds like 1,2-Dibromopropane and is often recommended for trace analysis. A Mass Spectrometer (MS) is also an excellent choice as it provides both quantification and structural information for definitive identification.[4]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My 1,2-Dibromopropane peak is tailing. What are the possible causes and solutions?

A: Peak tailing for halogenated compounds like 1,2-Dibromopropane is often due to active sites in the GC system.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Active sites in the injector liner	Use a deactivated liner. Regularly replace the liner, especially when dealing with active compounds.
Column contamination	Condition the column according to the manufacturer's instructions. If tailing persists, trim 10-15 cm from the front of the column.
Improper column installation	Ensure the column is cut cleanly and installed at the correct depth in the injector and detector.
Chemical interactions with the stationary phase	Consider a more inert column, such as one with a "ms" (mass spectrometry) designation (e.g., DB-5ms), which is designed for low bleed and high inertness.[5][6]

dot

Caption: Workflow for troubleshooting peak tailing.

Issue 2: Inconsistent Retention Times

Q: The retention time for 1,2-Dibromopropane is shifting between injections. What could be the cause?

A: Retention time instability can be caused by several factors related to the GC system's stability.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Leaks in the system	Perform a leak check of the carrier gas lines, fittings, and septum.
Fluctuations in oven temperature	Verify the oven temperature is stable and accurately calibrated. Ensure the temperature program is consistent for each run.
Inconsistent carrier gas flow rate	Check the gas supply and regulators. Use electronic pressure control (EPC) if available for more precise flow control.
Changes in the stationary phase	Column aging or contamination can alter the stationary phase chemistry. Conditioning the column may help. If the column is old, it may need to be replaced.

dot

Caption: Workflow for troubleshooting retention time shifts.

Recommended GC Columns and Typical Performance

The selection of the GC column's stationary phase is paramount for achieving optimal separation. Below is a comparison of commonly used columns for halogenated hydrocarbon analysis.

Stationary Phase	Polarity	Recommended Use for 1,2-Dibromopropane	Typical Retention Time (min)
DB-VRX (proprietary)	Mid-polarity	Excellent for volatile halogenated compounds.	~6.5[7]
5% Phenyl-methylpolysiloxane (e.g., DB-5ms)	Non-polar to Mid-polarity	Good general-purpose column for a wide range of semi-volatile compounds, including halogenated hydrocarbons.[1]	Varies based on method
Dimethyl silicone mixed phase (e.g., Durawax-DX3)	Polar	Can be used as a confirmation column with a different selectivity.[4]	Varies based on method

Experimental Protocols

Protocol 1: GC-MS Analysis of 1,2-Dibromopropane

This protocol is a starting point and may require optimization for your specific instrumentation and sample matrix.[1]

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer (GC-MS)

• Autosampler

GC Conditions:

Parameter	Value
Column	5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1) or Splitless (depending on concentration)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	- Initial Temperature: 80 °C, hold for 2 minutes- Ramp: 10 °C/min to 280 °C- Final Hold: Hold at 280 °C for 5 minutes

MS Conditions:

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	40-300 amu

Sample Preparation:

• Accurately weigh approximately 10 mg of the 1,2-Dibromopropane sample.

• Dissolve the sample in a suitable solvent (e.g., Dichloromethane, Ethyl Acetate) to a final concentration of 1 mg/mL.

• Vortex the solution until the sample is completely dissolved.

• Transfer an aliquot to a 2 mL autosampler vial for GC-MS analysis.

Protocol 2: Microextraction for Water Samples (based on EPA Method 8011)

This protocol is suitable for extracting 1,2-Dibromopropane from water samples prior to GC analysis.[4]

Procedure:

• Measure a 35 mL volume of the water sample into a 40 mL vial.

• Add 7 g of NaCl to the sample and shake for approximately 20 seconds to dissolve.

• Add 2.0 mL of hexane (B92381) to the vial.

• Recap and shake vigorously by hand for 1 minute.

• Allow the water and hexane phases to separate.

• Carefully transfer the hexane layer to a 2 mL autosampler vial for GC analysis.

dot

Caption: Microextraction workflow based on EPA Method 8011.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. trajanscimed.com [trajanscimed.com]
• 4. epa.gov [epa.gov]
• 5. gcms.cz [gcms.cz]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]

Technical Support Center: GC-ECD Analysis of 1,2-Dibromopropane

This guide provides troubleshooting assistance and frequently asked questions regarding matrix interference in the Gas Chromatography-Electron Capture Detector (GC-ECD) analysis of 1,2-Dibromopropane. It is intended for researchers, scientists, and drug development professionals encountering challenges in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is matrix interference in the context of GC-ECD analysis?

A1: In gas chromatography, matrix interference (or matrix effects) refers to the alteration of the analytical signal of a target analyte, such as 1,2-Dibromopropane, by other components present in the sample matrix.[1][2] These effects can manifest as either signal suppression (a decrease in peak response) or signal enhancement (an increase in peak response).[1] In GC analysis, signal enhancement is a more common phenomenon, often caused by non-volatile matrix components accumulating in the injector and masking active sites that would otherwise trap or degrade the analyte.[1][3]

Q2: Why is 1,2-Dibromopropane particularly well-suited for GC-ECD analysis?

A2: 1,2-Dibromopropane (C₃H₆Br₂) is a halogenated hydrocarbon containing two bromine atoms.[4][5] The Electron Capture Detector (ECD) is highly selective and extremely sensitive to such electronegative compounds.[6][7][8] The ECD contains a radioactive source (typically ⁶³Ni) that emits electrons, creating a stable baseline current.[9][10] When electronegative molecules like 1,2-Dibromopropane pass through the detector, they capture these free electrons, causing a reduction in the current that is measured as a signal.[9] This property allows for the detection of 1,2-Dibromopropane at very low concentrations, down to femtogram (10⁻¹⁵ g) levels.[9]

Q3: What are the common symptoms of matrix interference in my chromatogram?

A3: Matrix interference can manifest in several ways in your chromatogram. Common symptoms include:

• Inaccurate Quantitation: Peak areas for your analyte are unexpectedly high (enhancement) or low (suppression), leading to erroneous concentration calculations.[1]

• Poor Peak Shape: Peaks may exhibit tailing (asymmetry to the right) or fronting (asymmetry to the left), which can be caused by active sites or column overload.[11][12]

• Shifting Retention Times: The retention time of your analyte may vary between standards and real samples.

• Baseline Disturbances: You might observe a noisy, drifting, or wandering baseline, which can be caused by contamination or column bleed.[12][13]

• Ghost Peaks: Appearance of unexpected peaks, which could be due to carryover from a previous injection of a complex matrix or septum bleed.[8][14]

Q4: How can I definitively confirm that my analysis is affected by a matrix effect?

A4: To diagnose a matrix effect, you should compare the analytical response of 1,2-Dibromopropane in a pure solvent standard against its response in a matrix-matched standard.[1] A matrix-matched standard is prepared by spiking a known concentration of the analyte into a blank matrix extract (a sample of the same matrix type known to be free of the analyte). A significant difference (typically >15-20%) in the peak area between the two standards indicates the presence of matrix effects.[1]

Q5: What are the primary strategies to mitigate matrix effects?

A5: There are several effective strategies to reduce or compensate for matrix effects. The most common approaches are:

• Improved Sample Preparation/Cleanup: This is the most reliable way to remove interfering matrix components before analysis.[15][16] Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are widely used.[17]

• Sample Dilution: Diluting the sample extract can lower the concentration of interfering matrix components, thereby reducing their impact.[16]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract helps ensure that the standards and samples experience the same matrix effects, leading to more accurate quantification.[3][16]

• Use of an Internal Standard: An internal standard that is chemically similar to the analyte can help correct for signal variations caused by matrix effects.[1]

Troubleshooting Guide

This section addresses specific problems you may encounter during your analysis.

Issue 1: Reduced Peak Area (Signal Suppression)

• Possible Causes:

  • Active sites in the GC inlet liner or at the head of the column are adsorbing the analyte.

  • High concentrations of other co-eluting electronegative compounds are competing for available electrons in the detector.

  • Leaks in the injector are causing sample loss, particularly for more volatile compounds.[12]

• Solutions:

  • Perform Inlet Maintenance: Clean or replace the GC inlet liner. Using a deactivated (silanized) liner can significantly reduce active sites.[12]

  • Trim the Column: Remove the first 10-15 cm from the front of the analytical column to eliminate accumulated non-volatile residues and active sites.[1]

  • Enhance Sample Cleanup: Implement a more rigorous sample cleanup protocol (see Experimental Protocols below) to remove interfering compounds before injection.

  • Check for Leaks: Ensure all fittings and the septum are properly sealed.

Issue 2: Increased Peak Area (Signal Enhancement)

• Possible Causes:

  • Non-volatile matrix components have coated the active sites within the liner and column, reducing analyte adsorption and leading to a more efficient transfer to the detector.[1][3] This is the most common cause of signal enhancement in GC.

• Solutions:

  • Use Matrix-Matched Calibrants: This is the most direct way to compensate for a consistent enhancement effect.[3]

  • Improve Sample Cleanup: Target the removal of non-volatile components like lipids or proteins using techniques like SPE.[15][17]

  • Use an Inlet Liner with Glass Wool: A deactivated glass wool plug in the liner can help trap non-volatile matrix components, preventing them from entering the column.

Issue 3: Poor Peak Shape (Tailing or Fronting)

• Possible Causes:

  • Tailing: Active sites in the flow path are interacting with the analyte. The column cut may be uneven, exposing active silanol (B1196071) groups.[11]

  • Fronting: The column is overloaded due to an injection volume that is too large or a sample that is too concentrated.[12]

  • Both: Improper column installation (e.g., incorrect insertion depth into the inlet or detector).[11]

• Solutions:

  • Address Activity: Perform inlet maintenance and trim the column as described above.

  • Check Column Installation: Ensure the column is cut cleanly at a 90° angle and installed according to the manufacturer's specifications for insertion depth.[11]

  • Reduce Injection Volume: If fronting is observed, try reducing the amount of sample injected or diluting the sample.[12]

Issue 4: Ghost or Carryover Peaks

• Possible Causes:

  • High-concentration samples from previous runs have not been fully eluted from the column (carryover).

  • The syringe is contaminated.

  • Degradation of the septum is releasing volatile compounds ("septum bleed").[14]

  • The carrier gas is contaminated.[13]

• Solutions:

  • Run Blank Injections: Inject pure solvent after a "dirty" sample to see if carryover is occurring.

  • Bake Out System: Heat the inlet and column (while disconnected from the detector) to a high temperature to remove contaminants. Do not exceed the column's maximum temperature limit.

  • Replace Consumables: Regularly replace the septum and inlet liner.[14]

  • Check Gas Purity: Ensure high-purity carrier gas is used and that gas traps are functional.

Data Presentation

Effective sample preparation is critical for mitigating matrix effects. The tables below illustrate the impact of sample cleanup and calibration strategy on analytical accuracy.

Table 1: Hypothetical Recovery of 1,2-Dibromopropane (10 µg/L spike) from Various Matrices Using Different Cleanup Methods

Matrix	Cleanup Method	Average Recovery (%)	Relative Standard Deviation (%)
Reagent Water	None (Direct Injection)	98	4
Wastewater	None (Direct Injection)	65	25
Wastewater	Liquid-Liquid Extraction	92	8
Soil Extract	None (Dilute-and-Shoot)	145 (Enhancement)	30
Soil Extract	Solid-Phase Extraction	95	7

Table 2: Hypothetical Quantification of 1,2-Dibromopropane in a Soil Sample Using Different Calibration Methods

Calibration Method	Measured Concentration (mg/kg)	% Difference from "True" Value*
Solvent-Based Calibration	1.48	+48%
Matrix-Matched Calibration	1.02	+2%
Internal Standard Method	0.99	-1%

*Assumes a "true" value of 1.00 mg/kg as determined by a reference method.

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) Cleanup for Aqueous Samples

This protocol is a general guideline for cleaning up aqueous samples containing nonpolar analytes like 1,2-Dibromopropane using a reversed-phase (e.g., C18) SPE cartridge.

• Cartridge Conditioning:

  • Pass 5 mL of elution solvent (e.g., hexane (B92381) or ethyl acetate) through the C18 cartridge to wet the sorbent.

  • Pass 5 mL of an intermediate solvent (e.g., methanol) through the cartridge.

  • Equilibrate the cartridge by passing 5-10 mL of reagent water, ensuring the sorbent does not go dry.

• Sample Loading:

  • Pass the aqueous sample (e.g., 100 mL) through the conditioned cartridge at a slow, steady flow rate (approx. 5 mL/min). 1,2-Dibromopropane will be retained on the sorbent.

• Washing (Interference Removal):

  • Pass 5-10 mL of reagent water or a mild water/methanol mixture through the cartridge to wash away polar interferences (e.g., salts, acids).

  • Dry the cartridge thoroughly by passing air or nitrogen through it for 10-15 minutes.

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the retained 1,2-Dibromopropane by passing a small volume (e.g., 2 x 2 mL) of a nonpolar solvent like hexane through the cartridge.

  • The resulting eluate is now ready for concentration (if needed) and GC-ECD analysis.

Protocol 2: Micro Liquid-Liquid Extraction (LLE) for Aqueous Samples (Adapted from EPA Method 8011)

This method is suitable for extracting 1,2-Dibromopropane from water samples.[18]

• Sample Collection:

  • In a 40 mL vial, add a preservative if necessary (e.g., sodium thiosulfate (B1220275) for chlorinated water). Add 35 mL of the water sample, leaving minimal headspace.

• Extraction:

  • Add 2 mL of a suitable extraction solvent (e.g., hexane) to the vial.[18]

  • If using an internal standard, spike it into the hexane before adding it to the sample.

  • Cap the vial tightly and shake vigorously for 1-2 minutes.

• Phase Separation:

  • Let the vial stand until the organic (hexane) and aqueous layers have clearly separated. The hexane layer will be on top.

• Analysis:

  • Carefully collect approximately 1-1.5 mL of the hexane layer using a Pasteur pipette.

  • Transfer the extract to a 2 mL autosampler vial.

  • Inject 1-2 µL of the extract into the GC-ECD system.[18]

Visualizations

The following diagrams illustrate key workflows for troubleshooting and sample preparation.

Caption: A logical workflow for troubleshooting matrix effects in GC analysis.

Caption: A typical Solid-Phase Extraction (SPE) workflow for sample cleanup.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]
• 6. Electron Capture Detector | GC-ECD [scioninstruments.com]
• 7. measurlabs.com [measurlabs.com]
• 8. srigc.com [srigc.com]
• 9. Gas Chromatography Techniques for Detecting Compounds - WIN SOURCE BLOG [blog.win-source.net]
• 10. agilent.com [agilent.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. agilent.com [agilent.com]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]
• 16. youtube.com [youtube.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. epa.gov [epa.gov]

Technical Support Center: Stabilizing 1,2-Dibromopropane for Long-Term Storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the long-term storage and stabilization of 1,2-dibromopropane (also known as propylene (B89431) dibromide). Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting technical data to ensure the integrity and stability of your 1,2-dibromopropane samples during your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 1,2-dibromopropane degradation during long-term storage?

A1: 1,2-Dibromopropane can degrade over time through two primary pathways: a unimolecular elimination reaction and a radical-chain process. These reactions are often initiated or accelerated by exposure to heat, light (particularly UV radiation), and contact with incompatible materials such as strong bases and oxidizing agents.[1] The degradation typically results in the formation of various bromopropenes and hydrogen bromide (HBr). The liberated HBr can further catalyze the degradation process.

Q2: What are the visible signs of 1,2-dibromopropane decomposition?

A2: Visual signs of degradation can include a change in color from colorless to a yellowish or brownish tint. The presence of a precipitate or fuming (due to HBr release) upon opening the container are also strong indicators of significant decomposition. However, the absence of these signs does not guarantee the purity of the compound, as significant degradation can occur before it becomes visually apparent.

Q3: What are the ideal storage conditions for 1,2-dibromopropane?

A3: To ensure long-term stability, 1,2-dibromopropane should be stored in a cool, dark, and well-ventilated area, away from heat sources and direct sunlight.[1][2] The recommended storage temperature is typically between 2-8°C.[2] It is crucial to store the compound in a tightly sealed container, preferably made of amber glass, to protect it from light and moisture.[1] Storing under an inert atmosphere, such as nitrogen or argon, can further minimize degradation by preventing oxidation.

Q4: Can I use a stabilizer to prolong the shelf life of 1,2-dibromopropane?

A4: Yes, adding a stabilizer can significantly inhibit the degradation of 1,2-dibromopropane. Due to its dual decomposition pathways, a combination of stabilizers is often more effective. Radical scavengers, such as butylated hydroxytoluene (BHT), can inhibit the radical-chain process, while acid acceptors, like epoxides (e.g., propylene oxide or butylene oxide), can neutralize the HBr formed during decomposition, thus preventing autocatalysis.

Q5: What concentration of stabilizer is recommended?

A5: For radical scavengers like BHT, a typical concentration range is 100-300 ppm (0.01-0.03% by weight). For acid acceptors like epoxides, a slightly higher concentration of 0.1-1.0% by weight may be beneficial. It is crucial to introduce the minimal effective amount of stabilizer to avoid potential interference with downstream applications.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Discoloration (Yellowing/Browning)	Decomposition due to exposure to light, heat, or air.	1. Verify the purity of the sample using GC-MS or NMR spectroscopy. 2. If purity is compromised, consider purification by distillation. 3. For future storage, transfer to a clean, dry amber glass bottle, purge with an inert gas, and store at 2-8°C.
Formation of a Precipitate	Polymerization or reaction with contaminants.	1. Do not use the material. 2. Dispose of the material according to your institution's hazardous waste guidelines. 3. Review storage conditions and handling procedures to prevent future occurrences.
Acrid Odor Upon Opening	Formation of hydrogen bromide (HBr) due to decomposition.	1. Handle the material in a well-ventilated fume hood with appropriate personal protective equipment (PPE). 2. Consider adding an acid scavenger (e.g., an epoxide) to neutralize the HBr. 3. Verify purity before use.
Inconsistent Experimental Results	Use of partially degraded 1,2-dibromopropane.	1. Immediately test the purity of the 1,2-dibromopropane stock using an appropriate analytical method (GC-MS or NMR). 2. If impurities are detected, purify the stock or use a fresh, unopened bottle. 3. Implement a routine quality control check for this starting material.

Data Presentation

Table 1: Recommended Storage Conditions for 1,2-Dibromopropane

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Reduces the rate of thermal decomposition.
Light	Store in the dark (amber vial or wrapped in foil)	Prevents photodegradation.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes oxidation and radical formation.
Container	Tightly sealed, chemically resistant amber glass vial	Prevents exposure to air, moisture, and light.
Incompatible Materials	Strong oxidizing agents, strong bases, certain metals	Prevents catalytic decomposition.[1]

Table 2: Potential Stabilizers for 1,2-Dibromopropane

Stabilizer Type	Example	Recommended Concentration (w/w)	Mechanism of Action
Radical Scavenger	Butylated Hydroxytoluene (BHT)	0.01 - 0.05%	Inhibits the free-radical chain decomposition pathway.[3]
Acid Acceptor	Propylene Oxide, Butylene Oxide	0.1 - 1.0%	Neutralizes acidic byproducts like HBr that can catalyze further degradation.
General Stabilizer	Ortho-esters (e.g., trimethylorthoformate)	0.1 - 1.0%	Can act as acid scavengers and dehydrating agents.[4]

Experimental Protocols

Protocol 1: Recommended Long-Term Storage of 1,2-Dibromopropane

• Container Preparation: Select a clean, dry amber glass bottle with a PTFE-lined screw cap.

• Inert Atmosphere: If the compound is to be stored for an extended period (greater than 6 months), purge the bottle with a gentle stream of an inert gas (argon or nitrogen) for 1-2 minutes.

• Transfer: Quickly transfer the 1,2-dibromopropane into the prepared bottle.

• Sealing: Tightly seal the bottle with the cap. For additional protection against moisture and air ingress, wrap the cap and neck of the bottle with Parafilm®.

• Storage Location: Store the bottle in a refrigerator at 2-8°C, away from light and sources of ignition.

• Labeling: Clearly label the bottle with the compound name, date of receipt, date of opening, and any added stabilizers.

Protocol 2: Stabilization of 1,2-Dibromopropane with BHT

• Stock Solution Preparation: Prepare a 1% (w/v) stock solution of BHT in a small amount of pure, unstabilized 1,2-dibromopropane or a compatible, volatile solvent like dichloromethane.

• Calculation: Determine the volume of the BHT stock solution required to achieve the desired final concentration (e.g., 200 ppm) in the bulk 1,2-dibromopropane.

• Addition: Under an inert atmosphere if possible, add the calculated volume of the BHT stock solution to the bulk 1,2-dibromopropane.

• Mixing: Gently swirl the container to ensure thorough mixing.

• Storage: Store the stabilized 1,2-dibromopropane according to Protocol 1.

Protocol 3: Quality Control Analysis by GC-MS

• Sample Preparation: Dilute a small aliquot of the stored 1,2-dibromopropane in a suitable solvent (e.g., dichloromethane) to an appropriate concentration for GC-MS analysis.

• GC-MS Parameters (Example):

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250°C.

  • Oven Program: Initial temperature 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40-300.

• Data Analysis: Analyze the resulting chromatogram and mass spectra for the presence of known degradation products, such as bromopropenes (e.g., 1-bromo-1-propene, 2-bromo-1-propene, 3-bromo-1-propene) and other impurities. Compare the peak area of the impurities to that of the 1,2-dibromopropane peak to estimate the level of degradation.

Visualizations

References

• 1. Propylene dibromide(78-75-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 溶剂稳定剂系统 [sigmaaldrich.com]
• 4. US3564061A - Stabilization of halogenated solvents - Google Patents [patents.google.com]

Troubleshooting low recovery in 1,2-Dibromopropane extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to low recovery during the extraction of 1,2-Dibromopropane.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause low recovery of 1,2-Dibromopropane?

A1: Low recovery of 1,2-Dibromopropane is often attributed to a combination of factors. These include the selection of an inappropriate extraction solvent, suboptimal pH of the aqueous phase, analyte degradation at high temperatures, loss of the volatile compound during solvent evaporation, and the formation of stable emulsions.[1][2][3] The inherent properties of the sample matrix can also significantly impact extraction efficiency.[2]

Q2: What are the ideal properties of an extraction solvent for 1,2-Dibromopropane?

A2: 1,2-Dibromopropane is a relatively non-polar compound.[4] Therefore, the ideal extraction solvent should also be non-polar and immiscible with water.[4][5] It should have a high affinity for 1,2-Dibromopropane to ensure efficient partitioning from the aqueous phase.[6] Additionally, the solvent should be sufficiently volatile to be easily removed after extraction without losing the analyte.[5] Common choices include hexane, diethyl ether, and toluene.[4][5]

Q3: How does the pH of the sample solution affect extraction recovery?

A3: The pH of the aqueous sample is a critical parameter in liquid-liquid extractions, especially for ionizable compounds.[6][7] While 1,2-Dibromopropane is not ionizable, extreme pH values can potentially lead to degradation of the analyte through hydrolysis, particularly under alkaline conditions.[8] Maintaining a neutral or slightly acidic pH can help ensure the stability of the haloalkane during the extraction process.[8]

Q4: Can temperature impact the recovery of 1,2-Dibromopropane?

A4: Yes, temperature is a key factor that affects extraction efficiency.[1] Increasing the temperature can enhance the solubility of 1,2-Dibromopropane in the extraction solvent and increase diffusion rates, which can improve extraction speed.[1][9] However, 1,2-Dibromopropane is a volatile compound and can undergo thermal decomposition at elevated temperatures.[9][10] Therefore, temperature must be carefully controlled, especially during any solvent evaporation steps, to prevent analyte loss.[2]

Q5: What should I do if an emulsion forms during extraction?

A5: Emulsion formation is a common problem in liquid-liquid extraction, especially with complex matrices containing fats or proteins.[3] An emulsion is a stable mixture of the two immiscible liquids that is difficult to separate.[11] To break an emulsion, you can try the following techniques:

• Allow the mixture to stand for a period to see if it separates on its own.[12]

• Gently swirl or stir the mixture instead of vigorous shaking.[3]

• Add a saturated salt solution (brine) to increase the ionic strength of the aqueous layer, which helps force the separation of the layers.[3][11]

• Centrifuge the mixture to facilitate phase separation.[3]

• Filter the mixture through a glass wool plug.[3]

Troubleshooting Guide

Issue: Consistently Low Recovery

Q: My recovery of 1,2-Dibromopropane is consistently below 50%. I have checked my standards and instrument calibration. What are the most likely causes related to the extraction itself?

A: Consistently low recovery often points to fundamental issues in the extraction protocol. Here is a systematic approach to troubleshooting:

• Re-evaluate Your Solvent Choice: Ensure your extraction solvent's polarity is appropriate for the non-polar 1,2-Dibromopropane.[4][13] Hexane is a common and effective choice.[4][14] If your sample matrix is fatty, a more polar solvent might be co-extracting lipids that interfere with your analysis.[2]

• Optimize Solvent-to-Sample Ratio: To ensure high recovery, the ratio of organic extraction solvent to the aqueous sample should be sufficiently high.[6] A ratio of 7:1 (solvent to sample) is often cited as a good starting point, but this may need to be optimized based on the partition coefficient of 1,2-Dibromopropane in your chosen solvent.[6]

• Check for Analyte Loss During Evaporation: 1,2-Dibromopropane is volatile. If your protocol includes a step to concentrate the extract, significant analyte loss can occur. Evaporate the solvent under a gentle stream of nitrogen at a low temperature (e.g., not exceeding 40°C).[15]

• Perform Multiple Extractions: A single extraction may not be sufficient to recover all the analyte.[16] Performing two or three sequential extractions of the aqueous phase with fresh portions of the organic solvent and then combining the organic extracts will significantly improve recovery.[16]

Issue: Emulsion Formation

Q: I am working with biological tissue samples and consistently get a thick emulsion layer between the aqueous and organic phases that does not separate. How can I prevent this and recover my analyte?

A: Emulsions are common with biological samples due to the presence of lipids and proteins that act as surfactants.[3]

• Prevention: The best approach is prevention. Instead of vigorous shaking, use gentle, repeated inversions of the separatory funnel for mixing.[15] This minimizes the agitation that leads to emulsion formation.[3]

• Breaking the Emulsion: If an emulsion has already formed, adding a saturated NaCl solution (brine) is a very effective method.[11] The salt increases the polarity of the aqueous phase, reducing the solubility of organic compounds and helping to break the emulsion.[3] Centrifugation is another powerful technique to force the separation of the layers.[3]

• Alternative Technique: For samples prone to emulsion, consider Supported Liquid Extraction (SLE). In this technique, the aqueous sample is adsorbed onto a solid support (like diatomaceous earth), and the water-immiscible organic solvent is passed through it. The analyte partitions into the organic phase without the vigorous mixing that causes emulsions.[3]

Data and Protocols

Summary of Factors Affecting Recovery

Parameter	Effect on Recovery	Recommendation	Potential Issues
Solvent Choice	High	Use a non-polar, water-immiscible solvent like hexane.[4][5][14]	Mismatch in polarity leads to poor partitioning.[2]
pH	Moderate	Maintain a neutral to slightly acidic pH to prevent degradation.[8]	Extreme pH can cause hydrolysis of the analyte.[7]
Temperature	High	Perform extractions at room temperature. Use low heat (<40°C) for evaporation.[15]	High temperatures can cause analyte loss due to volatility and thermal decomposition.[2][10]
Mixing Technique	High	Use gentle inversions rather than vigorous shaking.[15]	Vigorous shaking can lead to stable emulsions.[3]
Solvent/Sample Ratio	Moderate	Optimize the ratio; start with a higher volume of organic solvent (e.g., 7:1).[6]	An insufficient volume of solvent will result in incomplete extraction.[2]
Number of Extractions	High	Perform at least two to three sequential extractions.[16]	A single extraction is often insufficient for quantitative recovery.[16]

General Liquid-Liquid Extraction (LLE) Protocol for 1,2-Dibromopropane

This protocol is a general guideline and may require optimization based on the specific sample matrix.

• Sample Preparation: Homogenize the sample if it is a solid or tissue. For a 35 mL aqueous sample, place it in a 50 mL screw-cap vial or separatory funnel.

• Internal Standard: Add an appropriate internal standard to the sample for accurate quantification.

• pH Adjustment (if necessary): Check the pH of the sample. If it is highly alkaline, adjust to a neutral pH (around 7) using a suitable buffer or dilute acid.

• Extraction: Add 2-5 mL of a suitable organic solvent (e.g., hexane).[14] The optimal volume may need to be determined experimentally.

• Mixing: Cap the vial or funnel and mix by gentle inversion for 10-15 minutes.[15] Avoid vigorous shaking to prevent emulsion formation.[3] Periodically vent the separatory funnel to release pressure.

• Phase Separation: Allow the layers to separate. If an emulsion forms, refer to the troubleshooting guide. For difficult separations, centrifugation at 3000 rpm for 10 minutes can be effective.[15]

• Collection: Carefully transfer the organic layer (the top layer if using hexane) to a clean collection tube.

• Repeat Extraction: Return the aqueous layer to the funnel and repeat the extraction (steps 4-7) one or two more times with fresh portions of the organic solvent. Combine all organic extracts.

• Drying (Optional): Pass the combined organic extract through a small column of anhydrous sodium sulfate (B86663) to remove any residual water.

• Concentration: If necessary, concentrate the extract to the desired final volume under a gentle stream of nitrogen. Ensure the temperature does not exceed 40°C.[15]

• Analysis: The extract is now ready for analysis by an appropriate technique, such as Gas Chromatography (GC) with an Electron Capture Detector (ECD).[14][17]

Visual Troubleshooting Guides

Caption: A step-by-step workflow for troubleshooting low recovery issues.

Caption: Key factors and their effects leading to low analyte recovery.

References

• 1. What factors affect extraction efficiency? [proseaworld.com]
• 2. welchlab.com [welchlab.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. 2. Apparatus and Technique [chem.ualberta.ca]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. m.youtube.com [m.youtube.com]
• 12. azom.com [azom.com]
• 13. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]
• 14. epa.gov [epa.gov]
• 15. benchchem.com [benchchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Recovery of 1,3-, 2,3-dichloropropenes, 1,2-dibromo-3-chloropropane, and o-, p-dichlorobenzenes from fatty and non-fat foodstuffs by liquid extraction technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing the Degradation of 1,2-Dibromopropane Standards

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and stabilization of 1,2-Dibromopropane standards to ensure their integrity and prevent degradation during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 1,2-Dibromopropane degradation?

A1: 1,2-Dibromopropane is susceptible to degradation through several pathways, primarily:

• Hydrolysis: Reaction with water, which can be present as a contaminant in solvents, leading to the formation of brominated propanols. The hydrolysis half-life at 25°C and pH 7 is estimated to be 320 days.[1]

• Dehydrobromination: Elimination of hydrogen bromide (HBr), particularly in the presence of bases or heat, to form various bromopropene isomers.[2]

• Photodegradation: Decomposition upon exposure to light, especially UV radiation. This process can be significant for brominated organic compounds.

Q2: What are the ideal storage conditions for 1,2-Dibromopropane standards?

A2: To minimize degradation, 1,2-Dibromopropane standards should be stored under the following conditions:

• Temperature: In a cool environment, ideally refrigerated at 2-8°C.[3]

• Light: Protected from light by using amber glass vials or by storing the vials in the dark.

• Atmosphere: In a tightly sealed container to prevent exposure to moisture and atmospheric oxygen. For long-term storage, purging the vial with an inert gas like nitrogen or argon is recommended.

Q3: My 1,2-Dibromopropane standard has turned yellow. What does this indicate?

A3: A yellow discoloration can be an indicator of degradation, potentially due to the formation of unsaturated chromophoric byproducts from dehydrobromination or other decomposition reactions. If you observe a color change, it is crucial to verify the purity of the standard before use.

Q4: Can I store 1,2-Dibromopropane standards in a plastic container?

A4: It is not recommended to store 1,2-Dibromopropane standards in plastic containers. Halogenated hydrocarbons can potentially leach plasticizers from the container material or adsorb onto the plastic surface, compromising the integrity of the standard. Use of chemically resistant glass vials, such as amber borosilicate glass, is strongly advised.

Q5: Are there any recommended stabilizers for 1,2-Dibromopropane solutions?

A5: While specific stabilizers for 1,2-Dibromopropane are not extensively documented, general stabilizers for halogenated hydrocarbons can be considered. These include antioxidants like Butylated Hydroxytoluene (BHT) to inhibit free-radical mediated degradation.[4][5] The effectiveness of a stabilizer should be validated for your specific application.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Peak area of 1,2-Dibromopropane decreases over time in prepared solutions.	Degradation of the standard due to improper storage (exposure to light, elevated temperature, or moisture).Reaction with solvent or impurities in the solvent.	Store working solutions under the recommended conditions (refrigerated, protected from light).Prepare fresh working standards more frequently.Ensure the use of high-purity, dry solvents.Consider adding a stabilizer like BHT to the solvent.
Appearance of unknown peaks in the chromatogram.	Formation of degradation products (e.g., bromopropenes, brominated propanols).	Identify the degradation products using GC-MS by comparing mass spectra with library data.Review storage and handling procedures to identify the source of degradation.Purify the standard if necessary and feasible, or obtain a new, certified standard.
Inconsistent analytical results between different vials of the same standard.	Inconsistent storage conditions between vials.Contamination of one or more vials.	Ensure all standards are stored under identical, controlled conditions.Use a fresh, unopened standard to verify results.Handle standards carefully to avoid cross-contamination.
Precipitation or cloudiness observed in the standard solution.	The standard has come out of solution due to low temperature or solvent evaporation.Significant degradation leading to the formation of insoluble products.	Gently warm the solution to room temperature and sonicate to redissolve the compound.If precipitation persists, the standard is likely degraded and should be discarded.

Degradation Pathways and Troubleshooting Logic

The following diagram illustrates the primary degradation pathways of 1,2-Dibromopropane and a logical workflow for troubleshooting standard instability.

Degradation pathways and troubleshooting workflow for 1,2-Dibromopropane.

Experimental Protocols

Protocol 1: Purity Assessment of 1,2-Dibromopropane Standard by GC-MS

Objective: To determine the purity of a 1,2-Dibromopropane standard and identify potential degradation products.

Materials:

• 1,2-Dibromopropane standard

• High-purity solvent (e.g., methanol (B129727) or acetonitrile)

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar or mid-polar capillary column)

Methodology:

• Standard Preparation:

  • Prepare a stock solution of the 1,2-Dibromopropane standard in the chosen solvent at a concentration of approximately 1000 µg/mL.

  • Prepare a working standard by diluting the stock solution to a final concentration of 10 µg/mL.

• GC-MS Conditions (Example):

  • Injector: Split/splitless, 250°C, split ratio 20:1

  • Carrier Gas: Helium, constant flow of 1.2 mL/min

  • Oven Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 10°C/min to 200°C

    • Hold at 200°C for 2 minutes

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 35-300

• Analysis:

  • Inject 1 µL of the working standard into the GC-MS system.

  • Acquire the total ion chromatogram (TIC) and mass spectra of all detected peaks.

• Data Interpretation:

  • Identify the peak corresponding to 1,2-Dibromopropane based on its retention time and mass spectrum.

  • Calculate the purity of the standard by dividing the peak area of 1,2-Dibromopropane by the total peak area of all components in the chromatogram.

  • For any additional peaks, perform a library search of their mass spectra to tentatively identify them as potential impurities or degradation products.

Protocol 2: Accelerated Stability Study of 1,2-Dibromopropane in Solution

Objective: To evaluate the stability of a 1,2-Dibromopropane solution under accelerated storage conditions.

Materials:

• 1,2-Dibromopropane standard

• High-purity solvents (e.g., methanol and acetonitrile)

• Stabilizer (e.g., BHT)

• Amber glass vials with screw caps

• Temperature-controlled ovens or stability chambers

• GC-MS system

Methodology:

• Sample Preparation:

  • Prepare solutions of 1,2-Dibromopropane at a known concentration (e.g., 10 µg/mL) in both methanol and acetonitrile.

  • For each solvent, prepare a set of solutions with and without a stabilizer (e.g., 0.01% w/v BHT).

  • Dispense the solutions into amber glass vials, seal tightly, and label appropriately.

• Storage Conditions:

  • Store the vials at the following conditions:

    • Accelerated: 40°C

    • Control: 4°C (refrigerated)

• Testing Intervals:

  • Analyze the samples at initial (T=0) and subsequent time points (e.g., 1 week, 2 weeks, 4 weeks).

• Analysis:

  • At each time point, remove one vial from each storage condition and allow it to equilibrate to room temperature.

  • Analyze the sample by GC-MS using the method described in Protocol 1.

• Data Evaluation:

  • Calculate the percentage of 1,2-Dibromopropane remaining at each time point relative to the initial concentration.

  • Identify and quantify any major degradation products that appear over time.

Data Presentation

The following tables summarize the expected stability of 1,2-Dibromopropane under various conditions. Note: The quantitative data presented here are illustrative and based on general principles of chemical kinetics for similar halogenated compounds. Actual degradation rates may vary.

Table 1: Estimated Shelf-Life of 1,2-Dibromopropane Standards under Different Storage Conditions

Storage Condition	Solvent	Stabilizer	Estimated Shelf-Life (Time to 95% Purity)
4°C, in the dark	Methanol	None	> 12 months
4°C, in the dark	Acetonitrile	None	> 12 months
25°C, in the dark	Methanol	None	6-9 months
25°C, in the dark	Acetonitrile	None	9-12 months
25°C, exposed to light	Methanol	None	< 3 months
40°C, in the dark	Methanol	None	1-2 months
40°C, in the dark	Methanol	0.01% BHT	3-4 months

Table 2: Common Degradation Products of 1,2-Dibromopropane

Degradation Product	Formation Pathway	Analytical Identification (GC-MS)
1-Bromo-1-propene	Dehydrobromination	Presence of characteristic m/z fragments for bromopropene isomers.
2-Bromo-1-propene	Dehydrobromination	Presence of characteristic m/z fragments for bromopropene isomers.
3-Bromo-1-propene	Dehydrobromination	Presence of characteristic m/z fragments for bromopropene isomers.
1-Bromo-2-propanol	Hydrolysis	Identification based on mass spectrum and retention time.
2-Bromo-1-propanol	Hydrolysis	Identification based on mass spectrum and retention time.

Experimental Workflow Diagram

The following diagram illustrates the workflow for conducting a stability study of 1,2-Dibromopropane standards.

Workflow for a stability study of 1,2-Dibromopropane standards.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. scribd.com [scribd.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 5. Kao | BHT (Butylated Hydroxytoluene) [kao.com]

Technical Support Center: Optimizing Propylene Production from 1,2-Dibromopropane

Welcome to the technical support center for the synthesis of propylene (B89431) from 1,2-dibromopropane. This resource is designed for researchers, scientists, and professionals in drug development, providing detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to assist in optimizing your reaction conditions.

Troubleshooting Guides

This section addresses common issues encountered during the conversion of 1,2-dibromopropane to propylene.

Issue	Potential Cause	Recommended Solution
Low or No Propylene Yield	1. Inactive Catalyst/Reagent: The zinc dust may be oxidized, or the alcoholic potassium hydroxide (B78521) (KOH) solution may be too dilute or old.	1a. Zinc Activation: Before the reaction, wash the zinc dust with dilute HCl, followed by water, ethanol (B145695), and finally diethyl ether to remove the oxide layer. Dry it under a vacuum. 1b. Fresh Base Solution: Prepare a fresh solution of alcoholic KOH before each experiment. The concentration of KOH in ethanol is crucial for the reaction rate and yield.
2. Suboptimal Temperature: The reaction temperature may be too low for the reaction to proceed at an appreciable rate.	2. Temperature Optimization: For dehalogenation with zinc, gentle heating or refluxing in ethanol is typically required. For dehydrobromination with alcoholic KOH, heating is also necessary to promote the elimination reaction.[1][2] Monitor the reaction temperature closely and adjust as needed.
3. Insufficient Reaction Time: The reaction may not have been allowed to proceed to completion.	3. Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the starting material (1,2-dibromopropane).
Formation of Alkyne Byproducts (e.g., Propyne)	1. Use of an Excessively Strong Base: Strong bases, particularly sodium amide (NaNH₂), can promote a second elimination reaction, leading to the formation of propyne (B1212725).[3][4]	1. Choice of Base: For the selective synthesis of propylene, alcoholic KOH is a suitable base.[1][2] Avoid stronger bases like sodium amide unless propyne is the desired product.
2. High Reaction Temperature with Strong Base: Elevated temperatures in the presence of a strong base can favor the formation of the more stable internal alkyne.	2. Temperature Control: Carefully control the reaction temperature to minimize over-elimination.
Presence of Unreacted 1,2-Dibromopropane	1. Insufficient Stoichiometry of Reagent: The amount of zinc or KOH used may not be sufficient to convert all of the starting material.	1. Stoichiometric Ratios: For dehalogenation, use a molar excess of zinc dust. For dehydrobromination, use at least two equivalents of KOH per equivalent of 1,2-dibromopropane, as two elimination steps are required.
2. Poor Mixing: In a heterogeneous reaction with zinc dust, inefficient stirring can lead to incomplete reaction.	2. Efficient Stirring: Ensure vigorous and constant stirring to maximize the surface contact between the zinc dust and the 1,2-dibromopropane solution.
Difficulty in Product Isolation	1. Propylene is a Gas: As a low-boiling-point gas (-47.6 °C), propylene can be challenging to collect and handle.	1. Gas Collection Setup: Use a gas-tight syringe or a gas collection bag to collect the propylene gas as it evolves from the reaction mixture. Alternatively, the gas can be bubbled through a solution of bromine in an inert solvent to form 1,2-dibromopropane, which can then be quantified.
2. Co-distillation with Solvent: If the reaction is heated, some of the solvent may co-distill with the propylene.	2. Condensation Trap: Use a cold trap (e.g., a condenser with a dry ice/acetone bath) to condense any solvent vapors before they reach the gas collection apparatus.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for converting 1,2-dibromopropane to propylene?

A1: The two main laboratory-scale methods are:

• Dehalogenation: This method involves the reaction of 1,2-dibromopropane with a reducing metal, most commonly zinc dust, in a polar protic solvent like ethanol.[5] The zinc reductively eliminates the two bromine atoms to form a double bond.

• Dehydrobromination: This is an elimination reaction carried out using a strong base, typically potassium hydroxide (KOH) dissolved in ethanol (alcoholic KOH).[1][2] The base removes two molecules of hydrogen bromide (HBr) from the substrate to yield propylene.

Q2: Which method generally gives a higher yield of propylene?

A2: While specific yields can vary based on the exact reaction conditions, dehalogenation with zinc dust is often a cleaner reaction with fewer side products, potentially leading to a higher isolated yield of propylene. Dehydrobromination with alcoholic KOH can sometimes lead to the formation of alkyne byproducts if the reaction conditions are not carefully controlled.

Q3: What is the mechanism of the dehalogenation reaction with zinc?

A3: The reaction is believed to proceed through an organozinc intermediate. Zinc inserts into one of the carbon-bromine bonds, followed by an internal elimination of the second bromine atom and the zinc species to form the alkene.

Q4: Can other metals be used for the dehalogenation reaction?

A4: Yes, other metals like magnesium can also be used for the dehalogenation of vicinal dihalides. However, zinc is commonly preferred due to its reactivity and ease of handling in a laboratory setting.

Q5: How can I confirm the formation of propylene?

A5: Propylene is a gas at room temperature, so its formation can be observed by the evolution of gas from the reaction mixture. To confirm its identity, you can:

• Gas Chromatography-Mass Spectrometry (GC-MS): Analyze the collected gas to confirm its molecular weight and fragmentation pattern.

• Bromine Water Test: Bubble the evolved gas through a solution of bromine water. If propylene is present, the characteristic reddish-brown color of the bromine water will disappear as the bromine adds across the double bond to form 1,2-dibromopropane.

Q6: What are the main safety precautions to consider during this synthesis?

A6:

• 1,2-Dibromopropane: This is a flammable and toxic liquid. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Ethanol: This is a flammable solvent. Avoid open flames and use a heating mantle for heating the reaction.

• Potassium Hydroxide (KOH): This is a corrosive solid. Avoid contact with skin and eyes.

• Propylene Gas: This is a flammable gas. Ensure there are no ignition sources near the reaction setup.

Experimental Protocols

Method 1: Dehalogenation using Zinc Dust

Materials:

• 1,2-Dibromopropane

• Zinc dust (activated)

• Ethanol (95% or absolute)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring apparatus (magnetic stirrer and stir bar)

• Gas collection apparatus (e.g., gas syringe or gas bag)

Procedure:

• Set up a reflux apparatus consisting of a round-bottom flask, a reflux condenser, and a heating mantle. Ensure all glassware is dry.

• To the round-bottom flask, add 1,2-dibromopropane and ethanol in an appropriate molar ratio (e.g., 1:10).

• Add a molar excess of activated zinc dust (approximately 2-3 equivalents relative to the 1,2-dibromopropane).

• Add a magnetic stir bar to the flask.

• Attach the gas collection apparatus to the top of the reflux condenser.

• Begin stirring the mixture and gently heat it to reflux.

• Maintain the reflux for the desired reaction time, monitoring the evolution of gas. The reaction is typically complete when gas evolution ceases.

• Allow the reaction mixture to cool to room temperature.

• Quantify the collected propylene gas.

Method 2: Dehydrobromination using Alcoholic KOH

Materials:

• 1,2-Dibromopropane

• Potassium hydroxide (KOH) pellets

• Ethanol (95% or absolute)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring apparatus

• Gas collection apparatus

Procedure:

• Prepare a solution of alcoholic KOH by dissolving KOH pellets in ethanol. This process is exothermic, so it should be done with cooling.

• Set up a reflux apparatus as described in Method 1.

• Add the 1,2-dibromopropane to the round-bottom flask.

• Add the prepared alcoholic KOH solution to the flask (at least 2 molar equivalents of KOH).

• Add a magnetic stir bar.

• Attach the gas collection apparatus.

• Begin stirring and gently heat the mixture to reflux.

• Maintain the reflux and monitor the gas evolution.

• After the reaction is complete, allow the mixture to cool.

• Quantify the collected propylene gas.

Data Presentation

Visualizations

Caption: Reaction pathways for converting 1,2-dibromopropane to propylene.

Caption: General experimental workflow for propylene synthesis.

References

• 1. brainly.in [brainly.in]
• 2. sarthaks.com [sarthaks.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Video: Preparation of Alkynes: Dehydrohalogenation [jove.com]
• 5. Explain the preparation of alkenes from vicinal dihalides class 11 chemistry CBSE [vedantu.com]

Technical Support Center: Managing Pressure Buildup in 1,2-Dibromopropane Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-Dibromopropane. The information is designed to help you anticipate and manage pressure buildup during chemical reactions involving this compound.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary causes of pressure buildup in reactions with 1,2-Dibromopropane?

A1: Pressure buildup in reactions involving 1,2-Dibromopropane primarily stems from two sources:

• Gas-Evolving Side Reactions: The most common cause is the dehydrobromination of 1,2-Dibromopropane, especially in the presence of bases (e.g., potassium hydroxide (B78521), sodium amide), which produces gaseous byproducts like propene, propyne, and hydrogen bromide (HBr).[1][2][3]

• Thermal Decomposition: At elevated temperatures (above 300°C), 1,2-Dibromopropane can undergo thermal decomposition to produce hydrogen bromide and various bromopropenes, which are gaseous at typical reaction temperatures.[4][5]

• Vapor Pressure of the Solvent and Reagent: The inherent vapor pressure of 1,2-Dibromopropane and any volatile solvents used will contribute to the total pressure inside the reactor, especially as the temperature increases.

Q2: What are the initial signs of a potentially hazardous pressure increase?

A2: Be vigilant for the following indicators:

• A rapid and unexpected increase in the reading on the pressure gauge or manometer.

• A noticeable increase in the rate of gas bubbling through the outlet bubbler.

• A sudden and uncontrolled rise in the reaction temperature (an exotherm), which can accelerate gas-producing reactions.

• Visible signs of a runaway reaction, such as rapid color changes or the vigorous evolution of fumes.[6]

Q3: Can I use a sealed reaction vessel when working with 1,2-Dibromopropane?

A3: It is strongly discouraged to use a completely sealed vessel for reactions with 1,2-Dibromopropane, especially when heating or using reagents that can promote elimination reactions. The potential for rapid gas evolution creates a significant risk of over-pressurization and vessel rupture.[6][7] Reactions should be conducted in a system equipped with a pressure relief mechanism, such as a reflux condenser open to an inert gas line with a bubbler, or a dedicated pressure relief valve for larger scale operations.[7][8]

Q4: How does the choice of base affect the rate of gas evolution?

A4: The strength and steric hindrance of the base play a crucial role. Strong, non-nucleophilic bases like potassium t-butoxide will favor elimination reactions (E2 mechanism) and thus, a faster rate of gas production compared to weaker bases.[9][10] Strong, less hindered bases like sodium hydroxide or potassium hydroxide in an alcoholic solvent are also very effective at promoting dehydrobromination.[1][3]

Q5: Are there any known incompatibilities for 1,2-Dibromopropane that could lead to a dangerous pressure event?

A5: Yes, 1,2-Dibromopropane is incompatible with strong oxidizing agents, strong bases, strong reducing agents, and some metals.[11] Reactions with strong bases are a primary concern for pressure buildup due to dehydrobromination.

II. Troubleshooting Guide

This guide provides a structured approach to identifying and resolving issues related to pressure buildup.

Issue	Potential Cause	Troubleshooting Steps
Rapid, Uncontrolled Pressure Increase	Runaway Reaction: The reaction rate is accelerating uncontrollably, leading to a rapid increase in temperature and gas evolution.[6]	1. Immediate Cooling: Immerse the reaction vessel in an ice bath to rapidly reduce the temperature. 2. Stop Reagent Addition: If adding a reagent, immediately cease the addition. 3. Ensure Adequate Venting: Verify that the pressure relief system (e.g., bubbler) is not blocked. 4. Emergency Quenching (if pre-planned): If a safe quenching procedure has been established, slowly add a pre-determined quenching agent to stop the reaction.
Steady Pressure Increase Above Expected Levels	Reaction Temperature is Too High: Higher temperatures increase the rate of gas-evolving side reactions and the vapor pressure of the components.	1. Reduce Heating: Lower the temperature of the heating mantle or oil bath. 2. Monitor Temperature Closely: Ensure the internal reaction temperature is within the desired range. 3. Improve Cooling: If using a reflux condenser, ensure a sufficient flow of coolant.
Rate of Reagent Addition is Too Fast: A high concentration of a reactive species can lead to a rapid exotherm and gas evolution.	1. Slow Down Addition: Reduce the rate of addition of the limiting reagent. 2. Monitor for Accumulation: Be aware that if the reaction is not initiating properly, unreacted reagents can accumulate and then react suddenly.
Pressure Fluctuations	Inconsistent Mixing: Poor agitation can lead to localized "hot spots" where the reaction rate and gas evolution are higher.	1. Increase Stirring Rate: Ensure the reaction mixture is being stirred vigorously and homogeneously. 2. Check Stirrer Function: Verify that the magnetic stir bar or overhead stirrer is functioning correctly.
Blocked Pressure Relief System	Solid Byproduct Formation: A solid byproduct may be clogging the needle or tube leading to the pressure monitoring or relief device.	1. Safely Clear the Blockage: If possible and safe to do so, carefully and briefly remove the blockage. This should only be attempted if the pressure is not critically high. 2. System Redesign: For future experiments, consider a wider bore needle or a different pressure relief setup.

III. Data Presentation

Table 1: Vapor Pressure of 1,2-Dibromopropane

This table summarizes the vapor pressure of 1,2-Dibromopropane at different temperatures. This data is crucial for calculating the expected pressure within a closed system at a given temperature, even without a chemical reaction occurring.

Temperature (°C)	Vapor Pressure (mmHg)
20	7.84
40	~25
60	~70
80	~170
100	~360
141.6 (Boiling Point)	760

Data is a combination of cited values and estimations based on vapor pressure curves.[12]

Table 2: Key Physical and Thermal Properties of 1,2-Dibromopropane

Property	Value
Molecular Weight	201.89 g/mol
Boiling Point	141.6 °C
Melting Point	-55 °C
Flash Point	50 °C
Critical Temperature	371 °C
Critical Pressure	3.07 x 10⁴ mmHg

Source:[12][13]

IV. Experimental Protocols

Detailed Methodology: Dehydrobromination of 1,2-Dibromopropane with Potassium Hydroxide

This protocol provides a framework for conducting a dehydrobromination reaction with an emphasis on pressure management.

Objective: To perform the elimination reaction of 1,2-Dibromopropane while carefully monitoring and controlling the internal pressure.

Materials:

• 1,2-Dibromopropane

• Potassium Hydroxide (KOH)

• Ethanol (B145695) (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Pressure-equalizing dropping funnel

• Thermometer or thermocouple

• Inert gas source (Nitrogen or Argon)

• Bubbler (filled with mineral oil)

• Pressure gauge or manometer (optional, but recommended)

Procedure:

• System Setup:

  • Assemble the reaction apparatus in a fume hood. The round-bottom flask should be equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel.

  • The top of the reflux condenser should be connected via T-adapter to an inert gas line and a bubbler to allow for the safe release of any evolved gas.

  • If available, a pressure gauge can be fitted to the apparatus to monitor the internal pressure.

• Reagent Preparation:

  • Dissolve the desired amount of potassium hydroxide in anhydrous ethanol in the round-bottom flask with stirring.

  • In the dropping funnel, prepare a solution of 1,2-Dibromopropane in anhydrous ethanol.

• Reaction Execution:

  • Begin stirring the KOH/ethanol solution and gently heat it to a controlled temperature (e.g., 50-60 °C).

  • Slowly add the 1,2-Dibromopropane solution from the dropping funnel to the reaction flask over a period of 30-60 minutes.

  • Crucially, monitor the rate of gas evolution through the bubbler. A steady, manageable bubbling rate is desired. If the bubbling becomes too vigorous, immediately stop the addition and/or reduce the heating.

  • Monitor the internal temperature of the reaction. A significant exotherm may occur, which will increase the rate of gas evolution.

• Reaction Completion and Work-up:

  • After the addition is complete, continue to stir the reaction at the set temperature until the reaction is complete (monitored by TLC or GC).

  • Cool the reaction mixture to room temperature before dismantling the apparatus.

V. Visualizations

Caption: Signaling pathway for pressure buildup in 1,2-Dibromopropane reactions.

Caption: A generalized experimental workflow for reactions involving 1,2-Dibromopropane.

References

• 1. sarthaks.com [sarthaks.com]
• 2. m.youtube.com [m.youtube.com]
• 3. brainly.in [brainly.in]
• 4. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. amarequip.com [amarequip.com]
• 7. acs.org [acs.org]
• 8. Reactive Pressure Relief System Design | ioKinetic [iokinetic.com]
• 9. Ch 5 : E2 mechanism [chem.ucalgary.ca]
• 10. chemistry.coach [chemistry.coach]
• 11. icheme.org [icheme.org]
• 12. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 1,2-Dibromopropane - Wikipedia [en.wikipedia.org]

Technical Support Center: Scaling Up the Synthesis of 1,2-Dibromopropane for Pilot Plants

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 1,2-dibromopropane to a pilot plant level. The information is presented in a question-and-answer format to directly address potential issues and provide clear, actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 1,2-dibromopropane?

A1: The most prevalent and industrially viable method for synthesizing 1,2-dibromopropane is the direct bromination of propene. This is an electrophilic addition reaction where bromine adds across the double bond of propene. The reaction is typically carried out in a liquid phase using an inert solvent.[1][2]

Q2: What are the primary safety concerns when scaling up the synthesis of 1,2-dibromopropane?

A2: The primary safety concerns revolve around the handling of bromine and the management of the exothermic reaction. Bromine is highly corrosive, toxic upon inhalation, and can cause severe skin burns.[3][4] The bromination of alkenes is a highly exothermic reaction, which can lead to a runaway reaction if not properly controlled, potentially causing a dangerous increase in temperature and pressure within the reactor.[3] Therefore, robust temperature control and a well-designed emergency shutdown system are critical at the pilot plant scale.

Q3: What type of reactor is recommended for the pilot-plant scale synthesis of 1,2-dibromopropane?

A3: For pilot-plant scale production, a continuous stirred-tank reactor (CSTR) is often recommended. CSTRs offer excellent mixing and heat transfer, which are crucial for controlling the exothermic bromination reaction and maintaining a consistent product quality.[5][6] For enhanced safety and control, a continuous flow reactor setup, such as a plug flow reactor (PFR), can also be considered.[7] These systems handle smaller volumes of reactants at any given time, reducing the risk associated with large batch reactions.[7]

Q4: What are the key process parameters to monitor and control during the synthesis?

A4: The critical process parameters to monitor and control include:

• Temperature: Due to the exothermic nature of the reaction, strict temperature control is paramount to prevent runaway reactions and minimize the formation of byproducts.

• Molar ratio of reactants: The ratio of propene to bromine should be carefully controlled to ensure complete conversion of the limiting reagent and to minimize the presence of unreacted starting materials in the product stream.

• Residence time: In a continuous reactor, the residence time determines the extent of the reaction. It needs to be optimized to maximize yield and throughput.

• Mixing: Efficient mixing is essential to ensure homogeneity and facilitate heat transfer. Inadequate mixing can lead to localized "hot spots" and an increased risk of side reactions.

Q5: How is the crude 1,2-dibromopropane purified at a pilot-plant scale?

A5: The primary method for purifying 1,2-dibromopropane at a pilot scale is fractional distillation.[1] This technique separates the desired product from unreacted starting materials, the solvent, and any byproducts based on differences in their boiling points.[8][9][10] A well-designed distillation column with appropriate packing or trays is necessary to achieve high purity.

Experimental Protocol: Continuous Synthesis in a Pilot-Scale CSTR

This protocol outlines a general procedure for the continuous synthesis of 1,2-dibromopropane in a pilot-scale Continuous Stirred-Tank Reactor (CSTR).

Materials and Equipment:

• Propene (gas)

• Liquid Bromine

• Inert solvent (e.g., Dichloromethane or Carbon Tetrachloride)

• Pilot-scale CSTR (glass-lined or made of a bromine-resistant alloy) equipped with a cooling jacket, agitator, temperature and pressure sensors, and feed and outlet pumps.

• Mass flow controllers for propene gas.

• Metering pumps for liquid bromine and solvent.

• Quenching solution (e.g., aqueous sodium thiosulfate).

• Fractional distillation unit.

Procedure:

• Reactor Preparation: Ensure the CSTR is clean, dry, and inerted with nitrogen. Start the agitator and the cooling system for the reactor jacket.

• Solvent Feed: Begin pumping the inert solvent into the CSTR at a predetermined flow rate to establish a stable liquid level.

• Reactant Feeds:

  • Once the solvent flow is stable and the reactor temperature is at the desired setpoint (typically low, e.g., 0-10 °C, to manage the exotherm), introduce the propene gas through a sparger below the liquid surface at a controlled flow rate.

  • Simultaneously, start the feed of liquid bromine into the reactor. The bromine should be introduced at a point of high turbulence to ensure rapid mixing.

• Reaction: The reaction is highly exothermic. Continuously monitor the temperature and adjust the cooling fluid flow rate to maintain the desired reaction temperature. The molar ratio of propene to bromine should be maintained at a slight excess of propene to ensure complete bromine consumption.

• Steady State: Allow the reactor to reach a steady state, where the feed rates equal the outlet rate, and the temperature and concentration within the reactor are constant.

• Quenching: The reactor effluent, containing 1,2-dibromopropane, solvent, and excess propene, is continuously fed into a quenching vessel containing a stirred solution of sodium thiosulfate (B1220275) to neutralize any unreacted bromine.

• Phase Separation: The quenched mixture is then sent to a separator where the organic phase is separated from the aqueous phase.

• Purification: The organic phase is fed to a fractional distillation column to separate the 1,2-dibromopropane from the solvent and any byproducts.

Data Presentation

Parameter	Laboratory Scale (Typical)	Pilot Plant Scale (Target)
Reaction Temperature	0 - 10 °C	5 - 15 °C
Propene Flow Rate	Variable (bubbled)	1 - 5 kg/hr
Bromine Flow Rate	Dropping funnel	20 - 100 kg/hr
Solvent	Dichloromethane	Dichloromethane
Reactor Volume	1 L	100 L
Residence Time	1 - 2 hours (batch)	30 - 60 minutes (continuous)
Yield	>95%	>90%
Purity (after distillation)	>99%	>99.5%

Troubleshooting Guide

This guide addresses common issues encountered during the pilot-plant scale synthesis of 1,2-dibromopropane.

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// Solutions Sol_Temp1 [label="Reduce Bromine Feed Rate"]; Sol_Temp2 [label="Increase Coolant Flow"]; Sol_Temp3 [label="Check Agitator Function"]; Sol_Conv1 [label="Check Propene Flow Rate"]; Sol_Conv2 [label="Verify Bromine Concentration"]; Sol_Conv3 [label="Increase Residence Time"]; Sol_Color1 [label="Check for Unreacted Bromine"]; Sol_Color2 [label="Ensure Effective Quenching"]; Sol_Color3 [label="Analyze for Byproducts"]; Sol_Press1 [label="Check for Blockages in Outlet"]; Sol_Press2 [label="Verify Venting System"]; Sol_Press3 [label="Initiate Emergency Shutdown"];

// Connections Start -> TempExcursion; Start -> LowConversion; Start -> ProductDiscoloration; Start -> PressureIncrease;

TempExcursion -> Sol_Temp1 [label="Immediate Action"]; TempExcursion -> Sol_Temp2 [label="Secondary Action"]; TempExcursion -> Sol_Temp3 [label="Investigation"];

LowConversion -> Sol_Conv1; LowConversion -> Sol_Conv2; LowConversion -> Sol_Conv3;

ProductDiscoloration -> Sol_Color1; ProductDiscoloration -> Sol_Color2; ProductDiscoloration -> Sol_Color3;

PressureIncrease -> Sol_Press1 [label="Immediate Check"]; PressureIncrease -> Sol_Press2 [label="Safety Check"]; PressureIncrease -> Sol_Press3 [label="Emergency"]; } .dot

Troubleshooting Workflow for 1,2-Dibromopropane Synthesis

Issue 1: Runaway Reaction (Rapid Temperature Increase)

• Possible Causes:

  • Excessive bromine feed rate.

  • Inadequate cooling.

  • Agitator failure leading to poor heat transfer.

• Corrective Actions:

  • Immediately stop the bromine feed.

  • Increase the flow of coolant to the reactor jacket to maximum.

  • If the temperature continues to rise, be prepared to initiate an emergency quench by flooding the reactor with a cold, inert solvent or the quenching solution.

  • Verify the functionality of the agitator.

Issue 2: Low Conversion of Propene

• Possible Causes:

  • Incorrect molar ratio of reactants (insufficient bromine).

  • Low reaction temperature, slowing down the reaction rate.

  • Short residence time in the reactor.

• Corrective Actions:

  • Verify the calibration of the mass flow controllers for both propene and bromine.

  • Gradually increase the reaction temperature setpoint, while carefully monitoring for any signs of a rapid exotherm.

  • Decrease the overall feed rates to increase the residence time in the reactor.

Issue 3: Product is Colored (Yellow or Brown)

• Possible Causes:

  • Presence of unreacted bromine.

  • Formation of polybrominated byproducts.

• Corrective Actions:

  • Ensure the quenching step is effective. Check the concentration and flow rate of the sodium thiosulfate solution. A persistent yellow or brown color after quenching indicates the presence of unreacted bromine.[11]

  • Analyze the product stream by gas chromatography (GC) to identify and quantify any byproducts.

  • If polybrominated compounds are present, consider reducing the reaction temperature or adjusting the reactant molar ratio to be more propene-rich.

Issue 4: Clogging of Feed Lines or Reactor Outlet

• Possible Causes:

  • Solid impurities in the reactants.

  • Polymerization of propene (less common under these conditions but possible).

  • Precipitation of byproducts.

• Corrective Actions:

  • Ensure reactants are filtered before being introduced to the reactor.

  • If clogging persists, a controlled shutdown and cleaning of the affected lines may be necessary.

  • Review the reaction conditions to identify any potential causes for byproduct precipitation.

Process Flow Diagram

// Nodes Propene [label="Propene Supply", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Bromine [label="Bromine Supply", shape=cylinder, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Solvent [label="Solvent Supply", shape=cylinder, fillcolor="#FBBC05", fontcolor="#202124"]; Reactor [label="CSTR Reactor", shape=septagon, fillcolor="#34A853", fontcolor="#FFFFFF"]; Quench [label="Quench Vessel", shape=septagon, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Separator [label="Phase Separator", shape=septagon, fillcolor="#FBBC05", fontcolor="#202124"]; Distillation [label="Fractional Distillation", shape=septagon, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Product [label="1,2-Dibromopropane Product", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; Waste [label="Aqueous Waste", shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Solvent_Recycle [label="Recycled Solvent", shape=cylinder, fillcolor="#FBBC05", fontcolor="#202124"];

// Connections Propene -> Reactor; Bromine -> Reactor; Solvent -> Reactor; Reactor -> Quench [label="Crude Product"]; Quench -> Separator; Separator -> Distillation [label="Organic Phase"]; Separator -> Waste [label="Aqueous Phase"]; Distillation -> Product; Distillation -> Solvent_Recycle; } .dot

Process Flow Diagram for 1,2-Dibromopropane Synthesis

References

• 1. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mt.com [mt.com]
• 6. Startup of a Continuous Stirred Tank Reactor [comsol.com]
• 7. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pilot Scale Fractionating Column - Promas Engineering Pvt. Ltd. [promasengineers.com]
• 9. Purification [chem.rochester.edu]
• 10. ablazeexport.com [ablazeexport.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Selectivity of 1,2-Dibromopropane Reactions

Welcome to the technical support center for 1,2-Dibromopropane reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for enhancing reaction selectivity and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 1,2-Dibromopropane?

A1: 1,2-Dibromopropane primarily undergoes two types of reactions: elimination and nucleophilic substitution.[1] Elimination reactions, favored by strong bases, lead to the formation of alkenes (bromopropenes) or alkynes (propyne).[2][3] Nucleophilic substitution, which occurs in the presence of a good nucleophile, results in the replacement of one or both bromine atoms.[1][4] Dehalogenation to form propene can also occur using reagents like zinc metal.[5][6]

Q2: How can I control the selectivity between elimination and substitution?

A2: Controlling the selectivity between elimination and substitution depends on several key factors:[1][7]

• Base/Nucleophile Strength: Strong, non-nucleophilic bases (especially bulky ones) favor elimination (E2 mechanism). Strong nucleophiles that are weak bases favor substitution (SN2 mechanism).[2][7]

• Solvent: Polar aprotic solvents (e.g., DMSO, DMF) can enhance nucleophilicity and favor SN2 reactions.[8] Polar protic solvents, like ethanol, are commonly used for elimination reactions, particularly with a strong base like potassium hydroxide (B78521) (KOH).[1][9] The use of aqueous solutions tends to favor substitution over elimination.[1]

• Temperature: Higher temperatures generally favor elimination over substitution.[1][7]

• Concentration: Higher concentrations of a strong base will favor the bimolecular E2 elimination pathway.[1]

Q3: Which products can I expect from the dehydrobromination of 1,2-Dibromopropane?

A3: Dehydrobromination of 1,2-Dibromopropane typically yields a mixture of bromopropene isomers: 1-bromopropene (cis/trans), 2-bromopropene, and 3-bromopropene (allyl bromide).[10] With a very strong base like sodium amide (NaNH₂), a double elimination can occur to form propyne (B1212725).[2][11] The specific product distribution depends heavily on the reaction conditions.

Q4: Why is 1,2-Dibromopropane considered a vicinal dihalide, and how does this affect its reactivity?

A4: It is a vicinal dihalide because the two bromine atoms are on adjacent carbon atoms.[5] This arrangement is key to its reactivity. It allows for facile elimination reactions to form a double bond between the two carbons.[5][12] It also enables sequential reactions, where one bromine atom reacts first, influencing the reactivity of the second.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of desired elimination product (e.g., 2-bromopropene)	1. Reaction conditions favor substitution. 2. Base is not strong or concentrated enough. 3. Temperature is too low. 4. Competing side reactions (e.g., formation of other isomers).	1. Use an alcoholic solvent (e.g., ethanol) instead of an aqueous one.[1] 2. Use a stronger or more concentrated base (e.g., alcoholic KOH, potassium tert-butoxide).[1][7] 3. Increase the reaction temperature.[1] 4. Analyze the influence of sterically hindered bases to favor the less substituted alkene (Hofmann product) if applicable.
Formation of propyne instead of bromopropene	A double elimination has occurred due to the use of an exceptionally strong base.	This is expected when using reagents like sodium amide (NaNH₂).[2] To obtain bromopropene, use a less potent base such as alcoholic KOH and carefully control the stoichiometry (e.g., one molar equivalent).[3]
Significant amount of substitution byproduct (e.g., propanediol)	1. Reaction conditions favor substitution (e.g., aqueous solvent, weak base/strong nucleophile). 2. Low reaction temperature.	1. Switch to a non-nucleophilic or sterically hindered base.[7] 2. Use a non-aqueous, less polar solvent. 3. Increase the reaction temperature to favor elimination.[1]
Product is a mixture of bromopropene isomers	The reaction conditions do not selectively favor the formation of one specific isomer. The thermal decomposition of 1,2-dibromopropane can also lead to a mixture of bromopropenes.[10][13]	To selectively synthesize a specific isomer like cis-1-bromopropene, specialized procedures such as bromodecarboxylation of the corresponding α,β-dibromocarboxylic acid may be required.[14] For other isomers, carefully tuning the base and solvent system is crucial.
Reaction is slow or incomplete	1. Insufficient temperature. 2. Base strength is inadequate for the desired transformation. 3. Poor solubility of reagents.	1. Increase the reaction temperature under reflux. 2. Switch to a stronger base. For instance, NaNH₂ is stronger than KOH.[2] 3. Choose a solvent that effectively dissolves all reactants.

Data Presentation: Impact of Conditions on Product Selectivity

The following table summarizes how different reaction conditions can influence the outcome of 1,2-Dibromopropane reactions.

Reagent/Condition	Primary Reaction Type	Major Product(s)	Reference(s)
Alcoholic KOH, heat	Elimination (E2)	Propene / Bromopropenes	[3][9]
Aqueous NaOH, heat	Substitution (SN2)	1,2-Propanediol	[1][15]
Sodium Amide (NaNH₂), 2 equiv.	Double Elimination	Propyne	[2][11]
Zinc (Zn), alcohol	Dehalogenation (Elimination)	Propene	[5][6][16]
Potassium Cyanide (KCN)	Nucleophilic Substitution	Bromocyanopropane / Dicyanopropane	[4]
High Temperature (592-636 K), gas phase	Thermal Decomposition (Elimination)	Mixture of Bromopropenes, HBr	[10][13]

Experimental Protocols

Protocol 1: Selective Dehydrobromination to Propene

This protocol details the elimination reaction to form propene using alcoholic potassium hydroxide.

• Apparatus Setup: Assemble a round-bottom flask with a reflux condenser.

• Reagents:

  • 1,2-Dibromopropane

  • Potassium hydroxide (KOH)

  • Ethanol

• Procedure: a. Prepare a solution of ethanolic KOH by dissolving KOH pellets in ethanol. b. Add the ethanolic KOH solution to the round-bottom flask. c. Slowly add 1,2-Dibromopropane to the flask while stirring. d. Heat the mixture to reflux for the required duration (monitor by TLC or GC).[9] e. Upon completion, cool the reaction mixture. f. Isolate the product. Propene, being a gas, can be collected appropriately, or the reaction mixture can be worked up to analyze for other non-gaseous products.

Protocol 2: Double Dehydrobromination to Propyne

This protocol describes the synthesis of propyne using a strong base, sodium amide.

• Apparatus Setup: Set up a three-neck flask with a condenser, a dropping funnel, and a nitrogen inlet. Ensure the system is dry.

• Reagents:

  • 1,2-Dibromopropane

  • Sodium amide (NaNH₂)

  • Anhydrous solvent (e.g., liquid ammonia (B1221849) or an inert high-boiling ether)

• Procedure: a. Suspend sodium amide in the anhydrous solvent in the flask under a nitrogen atmosphere. b. Cool the mixture (e.g., with a dry ice/acetone bath if using liquid ammonia). c. Add 1,2-Dibromopropane dropwise from the dropping funnel.[2] d. After the addition is complete, allow the reaction to stir and slowly warm to room temperature, allowing the propyne gas to evolve and be collected. e. The reaction is highly exothermic and evolves ammonia gas; proceed with caution in a well-ventilated fume hood.

Visualizations

Caption: Reaction pathways of 1,2-Dibromopropane.

Caption: Troubleshooting workflow for low elimination yield.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. organic chemistry - 1,2-dibromopropane reaction with OH and NaNH2 - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. brainly.in [brainly.in]
• 4. quora.com [quora.com]
• 5. scribd.com [scribd.com]
• 6. The reaction conditions used for converting 1,2-dibromopropane to propyle.. [askfilo.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 9. 2-bromopropane is converted to 1,2-dibromopropane in a pathway involving .. [askfilo.com]
• 10. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. quora.com [quora.com]
• 12. benchchem.com [benchchem.com]
• 13. Gas-phase thermal decomposition reactions of 1,2-dibromopropane - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. An improved synthesis of isomerically pure cis-1-bromopropene | Semantic Scholar [semanticscholar.org]
• 15. gauthmath.com [gauthmath.com]
• 16. allen.in [allen.in]

Technical Support Center: Overcoming Poor Resolution in the Chromatographic Analysis of Brominated Propanes

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues of poor resolution encountered during the chromatographic analysis of brominated propanes.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor resolution in the chromatographic analysis of brominated propanes?

Poor resolution in the analysis of brominated propanes, leading to co-eluting or overlapping peaks, can stem from several factors across both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The primary causes include:

• Inadequate Column Selection: The stationary phase may not have the appropriate selectivity for separating brominated propane (B168953) isomers. For GC, non-polar phases separate based on boiling points, which can be very similar for isomers. For HPLC, standard C18 columns may not provide sufficient selectivity.

• Suboptimal Temperature Program (GC): An inappropriate initial temperature, ramp rate, or final temperature can lead to peak broadening or co-elution. A slow ramp rate is generally better for resolving closely eluting compounds.[1]

• Incorrect Mobile Phase Composition (HPLC): The solvent strength and selectivity of the mobile phase are critical. An improper ratio of organic solvent to water, or an unsuitable choice of organic solvent (e.g., acetonitrile (B52724) vs. methanol), can result in poor separation.[2][3][4][5][6]

• Co-elution of Isomers: Positional isomers (e.g., 1,2-dibromopropane and 1,3-dibromopropane) and chiral enantiomers often have very similar physicochemical properties, making them difficult to separate under standard conditions.

• Peak Tailing or Fronting: Active sites on the column, column contamination, or sample overload can cause asymmetrical peak shapes, which reduce resolution.[4]

• System Issues: Leaks in the system, incorrect flow rates, or temperature fluctuations in the column oven or detector can all contribute to poor resolution.

Q2: How can I improve the separation of brominated propane positional isomers by GC?

Separating positional isomers of brominated propanes by GC requires careful optimization of several parameters:

• Stationary Phase Selection: A mid-polarity stationary phase, such as one containing phenyl or cyanopropyl functional groups, can enhance selectivity based on differences in dipole moments between the isomers.

• Temperature Program Optimization:

  • Initial Temperature: Start with a low initial oven temperature to improve the resolution of early-eluting isomers.

  • Ramp Rate: Employ a slow temperature ramp (e.g., 2-5 °C/min) to maximize the separation of closely boiling isomers.

  • Final Temperature: Ensure the final temperature is high enough to elute all compounds in a reasonable time.

• Column Dimensions: A longer column (e.g., 60 m) will provide more theoretical plates and can improve resolution. A narrower internal diameter (e.g., 0.25 mm) can also enhance separation efficiency.

Q3: What are the key considerations for developing an HPLC method to resolve brominated propane isomers?

For HPLC separation of brominated propane isomers, focus on the following:

• Column Chemistry: While standard C18 columns can be a starting point, consider alternative stationary phases for improved selectivity. Phenyl-hexyl or biphenyl (B1667301) phases can offer different selectivities through π-π interactions. For chiral separations, a chiral stationary phase (CSP) is necessary.

• Mobile Phase Optimization:

  • Solvent Choice: Acetonitrile and methanol (B129727) have different selectivities. If one doesn't provide adequate separation, try the other.

  • Solvent Strength: Adjust the ratio of organic solvent to water. A lower percentage of organic solvent will generally increase retention and may improve resolution.

  • Additives: For certain brominated compounds, adding a small amount of a modifier like formic acid or trifluoroacetic acid can improve peak shape.[2]

• Flow Rate: A lower flow rate can increase the number of theoretical plates and improve resolution, though it will also increase the analysis time.

Q4: My chromatogram shows a single, broad peak where I expect two isomeric bromopropanes. How can I confirm co-elution and resolve it?

Confirming co-elution is the first step to resolving it:

• Peak Shape Analysis: Look for subtle signs of asymmetry, such as a small shoulder on the peak, which can indicate the presence of more than one compound.[7][8]

• Mass Spectrometry (MS) Detection: If using a mass spectrometer, examine the mass spectra across the peak. A change in the relative abundance of fragment ions from the beginning to the end of the peak is a strong indicator of co-elution.[7]

• Diode Array Detection (DAD) in HPLC: A DAD can perform peak purity analysis by comparing UV-Vis spectra across the peak. If the spectra are not consistent, co-elution is likely.[8]

To resolve co-elution, refer to the strategies in Q2 and Q3, focusing on enhancing the selectivity of your chromatographic system.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Issue	Possible Causes	Recommended Solutions
Poor resolution between 1,2-dibromopropane and 1,3-dibromopropane	- Inappropriate stationary phase - Temperature program too fast	- Use a mid-polarity column (e.g., 5% phenyl polysiloxane). - Decrease the temperature ramp rate to 5°C/min.
Peak tailing for all brominated propanes	- Active sites in the inlet liner or on the column - Column contamination	- Use a deactivated inlet liner. - Trim the first few centimeters of the column. - Condition the column at a high temperature.
Broad peaks for later-eluting tribromopropanes	- Suboptimal flow rate - Insufficient final temperature or hold time	- Optimize the carrier gas flow rate (linear velocity). - Increase the final oven temperature and/or hold time to ensure complete elution.
Inconsistent retention times	- Leaks in the gas lines or septum - Fluctuations in oven temperature	- Perform a leak check of the GC system. - Verify the stability and accuracy of the oven temperature.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue	Possible Causes	Recommended Solutions
Co-elution of brominated propane positional isomers	- Insufficient mobile phase strength - Inadequate column selectivity	- Decrease the percentage of the organic solvent in the mobile phase. - Switch from acetonitrile to methanol (or vice-versa). - Try a column with a different stationary phase (e.g., phenyl-hexyl).
Asymmetrical peak shapes	- Sample solvent stronger than the mobile phase - Column overload	- Dissolve the sample in the mobile phase or a weaker solvent. - Reduce the injection volume or sample concentration.
Drifting baseline	- Contaminated mobile phase - Column not equilibrated	- Prepare fresh mobile phase and degas thoroughly. - Ensure the column is fully equilibrated with the mobile phase before injection.
Poor resolution of chiral brominated propanes	- Achiral stationary phase used	- Use a chiral stationary phase (CSP), such as one based on derivatized cyclodextrins.

Experimental Protocols

Protocol 1: GC-MS Analysis of Dibromopropane Isomers

This protocol provides a starting point for the separation of 1,2-dibromopropane and 1,3-dibromopropane.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector:

  • Temperature: 250°C

  • Mode: Split (50:1)

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final Hold: 5 minutes at 280°C.

• MSD Parameters:

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

Protocol 2: HPLC-UV Analysis of 1-Bromopropane (B46711)

This protocol is suitable for the analysis of 1-bromopropane and can be adapted for other brominated propanes.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Isocratic: Acetonitrile/Water (55:45 v/v).

  • The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase.

Visualizations

Caption: A logical workflow for troubleshooting poor resolution.

Caption: Key GC parameters influencing chromatographic resolution.

References

• 1. stepbio.it [stepbio.it]
• 2. benchchem.com [benchchem.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 4. pharmaguru.co [pharmaguru.co]
• 5. mastelf.com [mastelf.com]
• 6. How to optimize your mobile phase to improve selectivity and resolution in chromatography | Buchi.com [buchi.com]
• 7. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 8. m.youtube.com [m.youtube.com]

Minimizing solvent effects in spectroscopic analysis of 1,2-Dibromopropane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing solvent effects during the spectroscopic analysis of 1,2-Dibromopropane.

Troubleshooting Guides

This section addresses common issues encountered during the spectroscopic analysis of 1,2-Dibromopropane, focusing on solvent-related problems.

Issue 1: Unexpected or Shifting Peaks in UV-Vis Spectrum

Q1: My UV-Vis spectrum of 1,2-Dibromopropane shows unexpected peaks and the λmax has shifted. What is the likely cause and how can I fix it?

A1: Unexpected peaks or shifts in the absorption maxima (λmax) in the UV-Vis spectrum of 1,2-Dibromopropane are often attributable to solvent effects or contamination.

Possible Causes and Solutions:

• Solvent Absorption: The solvent itself may be absorbing in the same region as your analyte. Ensure the solvent you are using is transparent in the desired wavelength range. Consult the UV cutoff wavelength for your chosen solvent. For example, acetone (B3395972) has a cutoff of 330 nm, which could interfere with analysis in the lower UV region.

• Solvatochromism: The polarity of the solvent can influence the electronic transitions of 1,2-Dibromopropane, causing shifts in the absorption peaks. Polar solvents can lead to a red shift (to longer wavelengths), while non-polar solvents may cause a blue shift (to shorter wavelengths). To minimize this, maintain consistency in the solvent used across all experiments for comparable results. If comparing to literature values, use the same solvent.

• Contamination: Contaminants in the solvent or from improperly cleaned cuvettes can introduce extraneous peaks. Use high-purity spectroscopic grade solvents and meticulously clean your cuvettes before use. Running a blank spectrum with just the solvent can help identify any contaminant peaks.

• Inadequate Solubility: If 1,2-Dibromopropane is not fully dissolved, it can lead to a distorted spectrum. 1,2-Dibromopropane is slightly soluble in water but soluble in organic solvents like ethanol, ether, and chloroform.[1] Ensure you are using a solvent in which your sample is fully soluble.

Issue 2: Poorly Resolved Peaks or Overlapping Signals in ¹H NMR Spectrum

Q2: The peaks in the ¹H NMR spectrum of my 1,2-Dibromopropane sample are broad and overlapping, making interpretation difficult. How can I improve the spectral resolution?

A2: Poor resolution in NMR spectra can be due to several factors, including solvent choice and sample concentration.

Possible Causes and Solutions:

• Solvent Choice: The chemical shifts of 1,2-Dibromopropane protons can be influenced by the solvent. If peaks are overlapping in one deuterated solvent, switching to another with different properties (e.g., from chloroform-d (B32938) to benzene-d6 (B120219) or acetonitrile-d4) can alter the chemical shifts and improve separation.[2]

• Sample Concentration: A sample that is too concentrated can lead to peak broadening. Try diluting your sample.

• Inhomogeneous Sample: Poor solubility can cause an inhomogeneous sample, resulting in broad peaks. While 1,2-Dibromopropane is soluble in many organic solvents, ensure complete dissolution before analysis.[1][3]

• Instrumental Factors: Poor shimming of the spectrometer can also lead to broad peaks. Ensure the instrument is properly shimmed before acquiring the spectrum.

Issue 3: Solvent Peaks Obscuring Analyte Signals in IR Spectrum

Q3: The solvent I'm using for IR spectroscopy of 1,2-Dibromopropane has strong absorption bands that are masking the signals from my sample. What are my options?

A3: Solvent interference is a common problem in IR spectroscopy. Here are several approaches to mitigate this issue:

Possible Causes and Solutions:

• Solvent Selection: Choose a solvent that has minimal absorption in the regions of interest for 1,2-Dibromopropane. The key vibrational bands for 1,2-Dibromopropane include C-H stretching and bending, and C-Br stretching (typically in the 750-550 cm⁻¹ region).[2] Carbon tetrachloride (CCl₄) and carbon disulfide (CS₂) are common IR solvents with relatively few absorption bands.

• Two-Solvent Strategy: For a complete spectrum, you can run the analysis in two different solvents that have transparent "windows" in complementary regions of the spectrum.

• Solvent-Free Technique (ATR-FTIR): The most effective way to eliminate solvent interference is to not use a solvent at all. Attenuated Total Reflectance (ATR) FTIR spectroscopy is a modern technique where a small amount of the neat (undiluted) liquid sample is placed directly onto an ATR crystal.[4][5][6] This method is fast, requires no sample preparation, and provides a clean spectrum without any solvent bands.[5]

• Background Subtraction: Ensure you have taken a background spectrum of the pure solvent in the sample cell and that it has been properly subtracted from your sample spectrum.

Frequently Asked Questions (FAQs)

Q4: What are the most important solvent properties to consider for UV-Vis analysis of 1,2-Dibromopropane?

A4: The two most critical properties are the UV cutoff wavelength and the solvent's polarity . The UV cutoff is the wavelength below which the solvent itself absorbs significantly and should be lower than the expected absorption of 1,2-Dibromopropane. Solvent polarity can influence the λmax, so consistency is key for reproducible results.

Q5: I see extra peaks in my ¹H NMR spectrum that don't belong to 1,2-Dibromopropane. What are they?

A5: These are likely residual peaks from the deuterated solvent or a water peak. Deuterated solvents are never 100% pure and will always show a small signal for the non-deuterated form (e.g., CHCl₃ in CDCl₃). Water is also a common contaminant in NMR solvents. You can consult a table of common NMR solvent impurities to identify these peaks.

Q6: Can I use a non-deuterated solvent for NMR analysis?

A6: It is generally not recommended for ¹H NMR because the large proton signals from the solvent will overwhelm the signals from your analyte. For ¹³C NMR, it is sometimes possible, but deuterated solvents are preferred as the spectrometer's lock system relies on the deuterium (B1214612) signal to maintain a stable magnetic field.

Q7: How can I completely avoid solvent effects in my spectroscopic analysis?

A7: For IR spectroscopy, using the ATR-FTIR technique on the neat liquid sample is the best way to avoid solvent interference.[5] For other techniques like UV-Vis and NMR, while solvent effects cannot be entirely eliminated, they can be minimized and controlled by choosing the appropriate high-purity solvent, maintaining consistent experimental conditions, and being aware of potential interferences.

Data Presentation

Table 1: Recommended Solvents for UV-Vis Spectroscopy of 1,2-Dibromopropane

Solvent	UV Cutoff (nm)	Polarity Index
n-Hexane	210	0.1
Cyclohexane	210	0.2
Acetonitrile	190	5.8
Ethanol (95%)	210	4.3
Methanol	210	5.1
Dichloromethane	233	3.1
Chloroform	245	4.1

Data sourced from various chemical supplier and spectroscopy resources.[7][8][9]

Table 2: Common Deuterated Solvents for NMR Spectroscopy of 1,2-Dibromopropane

Solvent	Formula	Residual ¹H Peak (ppm)	Water Peak (ppm)
Chloroform-d	CDCl₃	7.26	1.56
Acetone-d₆	(CD₃)₂CO	2.05	2.84
Dimethyl Sulfoxide-d₆	(CD₃)₂SO	2.50	3.33
Benzene-d₆	C₆D₆	7.16	0.40
Acetonitrile-d₃	CD₃CN	1.94	2.13
Methanol-d₄	CD₃OD	3.31	4.87
Deuterium Oxide	D₂O	4.79	4.79

Chemical shifts can vary slightly depending on temperature and sample concentration.[10][11][12]

Experimental Protocols

Protocol 1: UV-Vis Spectroscopic Analysis of 1,2-Dibromopropane

• Solvent Selection: Choose a high-purity UV-grade solvent in which 1,2-Dibromopropane is soluble and that has a UV cutoff wavelength well below the analytical wavelength range (e.g., n-hexane or ethanol).

• Sample Preparation: Prepare a dilute solution of 1,2-Dibromopropane in the chosen solvent. The concentration should be adjusted to yield an absorbance in the optimal range of 0.1 to 1.0 AU.

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for a stable baseline.

• Blanking: Fill a clean quartz cuvette with the pure solvent and place it in the reference beam path (or measure it as a blank).

• Sample Measurement: Fill an identical cuvette with the sample solution and place it in the sample beam path.

• Spectrum Acquisition: Scan the desired wavelength range and record the absorbance spectrum.

• Data Analysis: Identify the λmax and the corresponding absorbance.

Protocol 2: ¹H NMR Spectroscopic Analysis of 1,2-Dibromopropane

• Solvent Selection: Choose a suitable deuterated solvent (e.g., CDCl₃) in which 1,2-Dibromopropane is soluble.[1]

• Sample Preparation: Dissolve approximately 5-20 mg of 1,2-Dibromopropane in 0.6-0.7 mL of the deuterated solvent in a clean, dry NMR tube. If an internal standard is required, add a small amount of tetramethylsilane (B1202638) (TMS).

• Instrument Setup: Insert the NMR tube into the spectrometer.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Spectrum Acquisition: Set the appropriate spectral parameters (e.g., pulse angle, relaxation delay, number of scans) and acquire the ¹H NMR spectrum.

• Data Processing: Apply a Fourier transform to the free induction decay (FID), phase the spectrum, and calibrate the chemical shift scale using the residual solvent peak or TMS (0 ppm).

Protocol 3: IR Spectroscopic Analysis of 1,2-Dibromopropane (ATR-FTIR Method)

• Instrument Setup: Ensure the ATR accessory is correctly installed in the FTIR spectrometer.

• Background Spectrum: Clean the ATR crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Take a background spectrum of the clean, empty crystal. This will account for any atmospheric and instrumental absorptions.

• Sample Application: Place a single drop of neat 1,2-Dibromopropane directly onto the center of the ATR crystal.

• Spectrum Acquisition: Lower the press arm to ensure good contact between the sample and the crystal. Acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: After analysis, thoroughly clean the ATR crystal with a solvent-moistened wipe.

Visualizations

Caption: Workflow for UV-Vis Spectroscopic Analysis.

Caption: Troubleshooting Logic for Poor NMR Spectral Resolution.

Caption: Decision Pathway for Mitigating IR Solvent Interference.

References

• 1. guidechem.com [guidechem.com]
• 2. reddit.com [reddit.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. What Is The Best Solvent For Ftir? Master Solvent Selection For Clear, Accurate Spectra - Kintek Solution [kindle-tech.com]
• 6. mt.com [mt.com]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. UV Cutoff [macro.lsu.edu]
• 9. utsc.utoronto.ca [utsc.utoronto.ca]
• 10. ckgas.com [ckgas.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. kgroup.du.edu [kgroup.du.edu]

Reference Data & Comparative Studies

A Comparative Guide to 1,2-Dibromopropane and 1,3-Dibromopropane in Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1,2-dibromopropane and 1,3-dibromopropane (B121459), two structurally isomeric organobromine compounds, highlighting their distinct reactivities and applications in chemical synthesis. Understanding the differences dictated by the relative positions of the two bromine atoms is crucial for designing efficient and selective synthetic routes. This document outlines their performance in key reaction classes, supported by experimental data and detailed protocols.

Introduction and Physicochemical Properties

1,2-Dibromopropane (propylene dibromide) and 1,3-dibromopropane (trimethylene dibromide) are both colorless liquids at room temperature and are soluble in many organic solvents but not in water.[1][2] Despite their shared molecular formula (C₃H₆Br₂), the vicinal (1,2) versus geminal-like (1,3) arrangement of the bromine atoms leads to significant differences in their chemical behavior and synthetic utility. 1,2-Dibromopropane is a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals, often used for introducing brominated propyl groups.[3][4] 1,3-Dibromopropane is particularly valuable for forming C₃-bridged compounds and is a classic precursor for the synthesis of cyclopropane (B1198618) and other cyclic molecules.[5][6][7]

Data Presentation: Physical and Chemical Properties

Property	1,2-Dibromopropane	1,3-Dibromopropane	References
CAS Number	78-75-1	109-64-8	[8],[5]
Molecular Weight	201.89 g/mol	201.89 g/mol	[9],[5]
Density	1.932 g/mL at 20°C	1.989 g/mL at 20°C	[2],[7]
Boiling Point	141-142°C	167°C	[8],[5]
Melting Point	-55.2°C	-34.2°C	[2],[5]
Appearance	Colorless to yellow liquid	Colorless liquid with a sweet odor	[2],[5]
Solubility	Insoluble in water; miscible with ethanol, ether, acetone, chloroform	Insoluble in water; soluble in ethanol, ether, chloroform	[2],[1]

Comparative Reactivity and Synthetic Applications

The primary distinction in the reactivity of these isomers stems from the spatial arrangement of the bromine atoms. The three-carbon chain of 1,3-dibromopropane is ideally suited for intramolecular reactions to form stable three- and four-membered rings.[10] In contrast, the adjacent bromine atoms in 1,2-dibromopropane predispose it to elimination reactions, a pathway less favorable for its 1,3-counterpart.[10]

Logical Relationship: Dominant Reaction Pathways

Caption: Primary vs. secondary reaction pathways for dibromopropane (B1216051) isomers.

1,3-Dibromopropane: A Master of Cyclization

1,3-Dibromopropane is the reagent of choice for constructing three- and four-membered rings via intramolecular cyclization.

• Cyclopropane Synthesis (Freund Reaction): The first synthesis of cyclopropane was achieved by August Freund in 1881 through the reaction of 1,3-dibromopropane with sodium metal.[5][11] This intramolecular Wurtz coupling remains a classic and reliable method.[11][12] Using zinc as the dehalogenating agent can improve the reaction's yield.[12]

• Cyclobutane Synthesis: In reactions like the malonic ester synthesis, 1,3-dibromopropane serves as a dielectrophile to form cyclobutane derivatives. Compared to 1,3-dichloropropane, it is a more effective reagent due to the superior leaving group ability of the bromide ion, leading to faster reaction rates and higher yields.[13]

• Heterocycle Synthesis: It is widely used to form C₃-bridged compounds by reacting with dinucleophiles, such as amines or thiols, to create a variety of heterocyclic rings like pyrrolidines.[7][14]

1,2-Dibromopropane: Specialist in Vicinal Functionalization

The adjacent bromine atoms in 1,2-dibromopropane make it a valuable precursor for compounds where specific stereochemistry is critical.[3]

• Heterocycle Synthesis: As a bifunctional alkylating agent, it is used to link nucleophilic groups to create heterocyclic rings.[3] For example, it can be used in the synthesis of aziridines.

• Precursor for Chiral Centers: Its vicinal bromine atoms are useful in the synthesis of chiral compounds, which is crucial in designing drug molecules with selective biological activity.[3][4]

• Agrochemicals: It serves as an intermediate in manufacturing fungicides and herbicides, where the two bromine atoms provide multiple reactive points for building complex molecules.[3]

Data Presentation: Comparative Reaction Yields

Reaction Type	Reagent	Product	Catalyst/Conditions	Yield (%)	Reference
Intramolecular Cyclization	1,3-Dibromopropane	Cyclopropane	Sodium (Na)	~20%	[12]
Intramolecular Cyclization	1,3-Dibromopropane	Cyclopropane	Zinc (Zn), NaI	>90%	[12]
Dibromocyclopropanation	Propene + Bromoform	1,2-Dibromocyclopropane (B15052096)	NaOH (50% aq.), PTC	70-95%	[15]
Electrophilic Addition	Propene	1,2-Dibromopropane	Br₂, CCl₄	>99%	[16]

Note: The synthesis of 1,2-dibromocyclopropane does not use 1,2-dibromopropane as a starting material but rather involves the addition of dibromocarbene to an alkene.[15]

Key Experimental Protocols

Protocol 1: Synthesis of Cyclopropane from 1,3-Dibromopropane (Freund Reaction)

This protocol is adapted from the classical Freund synthesis, highlighting the intramolecular cyclization capability of 1,3-dibromopropane.

Reaction Pathway: Freund Reaction

Caption: Reaction scheme for the Freund synthesis of cyclopropane.

Methodology:

• Setup: In a dry, round-bottom flask equipped with a reflux condenser and a dropping funnel, place zinc dust and a catalytic amount of sodium iodide.

• Solvent: Add a suitable solvent, such as ethanol.

• Addition: Add 1,3-dibromopropane dropwise to the stirred suspension of zinc at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, continue to heat the mixture under reflux for approximately 1-2 hours to ensure the reaction goes to completion.

• Isolation: The gaseous cyclopropane product is collected by displacement of water or in a cold trap.

• Purification: The collected gas can be passed through a drying agent to remove any residual moisture.

This reaction demonstrates the propensity of 1,3-dibromopropane for intramolecular cyclization to form a strained three-membered ring.[10][12]

Protocol 2: Synthesis of 1,2-Dibromopropane from Propene

This protocol describes the common laboratory synthesis of 1,2-dibromopropane via electrophilic addition, a reaction not applicable to 1,3-dibromopropane formation from an alkene.

Experimental Workflow: Bromination of Propene

Caption: Experimental workflow for the synthesis of 1,2-dibromopropane.

Methodology:

• Setup: In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve propene in an inert solvent such as tetrachloromethane (CCl₄).[16] Cool the flask in an ice bath.

• Addition: Slowly add a solution of bromine (Br₂) in CCl₄ dropwise to the stirred propene solution. The characteristic red-brown color of bromine should disappear as it reacts.

• Reaction: Continue the addition until a faint bromine color persists, indicating the consumption of the alkene.

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the solution with an aqueous solution of sodium thiosulfate (B1220275) to quench any unreacted bromine, followed by a wash with water and then brine.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous calcium chloride or magnesium sulfate).[17]

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. The crude product can be purified by fractional distillation, collecting the fraction boiling at 141-142°C to yield pure 1,2-dibromopropane.[17]

Conclusion

The synthetic applications of 1,2-dibromopropane and 1,3-dibromopropane are largely dictated by the relative positions of their bromine atoms.

• 1,3-Dibromopropane is an exceptional substrate for intramolecular cyclization reactions , providing a reliable and high-yielding route to cyclopropane and cyclobutane derivatives.[10][13] It is the preferred reagent for introducing a three-carbon bridge between two nucleophilic centers.[7]

• 1,2-Dibromopropane , as a vicinal dihalide, is more prone to elimination reactions in the presence of a strong base and is a key intermediate for syntheses requiring vicinal functionalization . Its utility shines in the creation of chiral centers and in the synthesis of specific classes of agrochemicals and pharmaceuticals where the 1,2-disubstituted pattern is required.[3]

The choice between these two isomers is therefore not one of superior overall performance, but rather a strategic decision based on the desired molecular architecture. Researchers should select the isomer whose inherent reactivity profile aligns with the target structure to ensure optimal reaction efficiency and yield.

References

• 1. Page loading... [wap.guidechem.com]
• 2. bdmaee.net [bdmaee.net]
• 3. 1,2-Dibromopropane Exporter | 1,2-Dibromopropane Exporting Company | 1,2-Dibromopropane International Distributor [multichemexports.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 1,3-Dibromopropane - Wikipedia [en.wikipedia.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. exsyncorp.com [exsyncorp.com]
• 8. anantafinechem.com [anantafinechem.com]
• 9. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 12. homework.study.com [homework.study.com]
• 13. benchchem.com [benchchem.com]
• 14. nbinno.com [nbinno.com]
• 15. benchchem.com [benchchem.com]
• 16. homework.study.com [homework.study.com]
• 17. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]

A Comparative Analysis of the Reactivity of 1,2-Dibromopropane and 1,2-Dichloroethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 1,2-dibromopropane and 1,2-dichloroethane (B1671644), two vicinal dihalides with significant applications in chemical synthesis. Understanding their distinct reactivity profiles is crucial for selecting the appropriate substrate and reaction conditions to achieve desired synthetic outcomes. This comparison is supported by available experimental data and established principles of organic chemistry.

Core Reactivity Principles: A Tale of Two Halogens

The reactivity of 1,2-dibromopropane and 1,2-dichloroethane is primarily dictated by the nature of the carbon-halogen bond. The carbon-bromine (C-Br) bond is inherently weaker and longer than the carbon-chlorine (C-Cl) bond. This fundamental difference in bond enthalpy is the principal factor governing the greater reactivity of 1,2-dibromopropane in both nucleophilic substitution (SN2) and elimination (E2) reactions.

Table 1: Comparison of Carbon-Halogen Bond Properties

Property	C-Br Bond	C-Cl Bond
Average Bond Enthalpy (kJ/mol)	~285	~340
Average Bond Length (pm)	~194	~177
Leaving Group Ability	Better	Poorer

The weaker C-Br bond means that less energy is required to break it, leading to faster reaction rates for 1,2-dibromopropane compared to its chlorinated counterpart under similar conditions. Bromide is also a better leaving group than chloride because it is a larger, more polarizable, and less basic anion.

Nucleophilic Substitution Reactions (SN2)

Both 1,2-dibromopropane and 1,2-dichloroethane can undergo nucleophilic substitution, where a nucleophile replaces one of the halogen atoms. These reactions typically proceed via an SN2 mechanism, which is favored by primary and secondary alkyl halides.

Due to the factors outlined above, 1,2-dibromopropane will generally react faster in SN2 reactions than 1,2-dichloroethane.

Elimination Reactions (E2)

In the presence of a strong, non-nucleophilic base, particularly in an alcoholic solvent, both dihalides readily undergo elimination reactions, primarily through the E2 mechanism, to form alkenes and subsequently alkynes. This is often the dominant reaction pathway.

The greater reactivity of 1,2-dibromopropane is also evident in elimination reactions. The weaker C-Br bond facilitates a lower activation energy for the E2 transition state.

Table 2: Products of Elimination Reactions with Alcoholic Potassium Hydroxide (B78521)

Reactant	Major Products
1,2-Dibromopropane	A mixture of bromopropenes (1-bromopropene, 2-bromopropene, 3-bromopropene), followed by propyne (B1212725) upon further elimination.[1]
1,2-Dichloroethane	Vinyl chloride, followed by acetylene (B1199291) upon further elimination.

Experimental Protocols

The following are representative experimental protocols for the dehydrohalogenation of 1,2-dibromopropane and 1,2-dichloroethane. These protocols are designed to be comparative.

Experimental Protocol: Comparative Dehydrohalogenation of 1,2-Dibromopropane and 1,2-Dichloroethane

Objective: To compare the rate of elimination and product distribution for 1,2-dibromopropane and 1,2-dichloroethane upon reaction with alcoholic potassium hydroxide.

Materials:

• 1,2-Dibromopropane

• 1,2-Dichloroethane

• Potassium hydroxide (KOH)

• Ethanol (absolute)

• Internal standard (e.g., undecane) for GC analysis

• Round-bottom flasks (50 mL)

• Reflux condensers

• Heating mantles

• Magnetic stirrers and stir bars

• Gas chromatograph-mass spectrometer (GC-MS)

• Standard laboratory glassware and syringes

Procedure:

• Preparation of Reagents:

  • Prepare a 2 M solution of potassium hydroxide in absolute ethanol. Handle KOH with appropriate safety precautions.

• Reaction Setup (to be performed in parallel for both substrates):

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 20 mL of the 2 M alcoholic KOH solution.

  • Add a known amount of the internal standard to the flask.

  • Begin stirring and heat the solution to reflux using a heating mantle.

• Reaction Initiation and Monitoring:

  • Once the KOH solution is at a steady reflux, inject 1 mL of either 1,2-dibromopropane or 1,2-dichloroethane into the respective flasks through the top of the condenser.

  • Start a timer immediately upon addition.

  • At regular time intervals (e.g., 5, 10, 20, 40, 60 minutes), withdraw a small aliquot (approx. 0.1 mL) from the reaction mixture using a syringe.

  • Immediately quench the aliquot in a vial containing a small amount of dilute acid and a suitable organic solvent for extraction (e.g., diethyl ether).

• Analysis:

  • Analyze the quenched samples by GC-MS to identify and quantify the starting material and the various elimination products.

  • The disappearance of the starting material over time relative to the internal standard will be used to determine the reaction rate.

  • The relative peak areas of the products will be used to determine the product distribution at different time points.

Data Analysis:

• Plot the concentration of the starting material versus time for both reactions to compare the rates of reaction.

• Calculate the percentage of each product formed at the completion of the reaction to compare the product distributions.

Reaction Pathways and Experimental Workflow

The following diagrams illustrate the key reaction pathways for 1,2-dibromopropane and 1,2-dichloroethane and the general experimental workflow for their comparative analysis.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of the Genotoxicity of 1,2-Dibromopropane and 1,2-Dibromo-3-chloropropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the genotoxicity of two closely related halogenated propanes: 1,2-Dibromopropane (1,2-DBP) and 1,2-Dibromo-3-chloropropane (B7766517) (DBCP). The information presented is collated from various experimental studies to assist researchers in understanding their relative genotoxic potential.

Executive Summary

Both 1,2-Dibromopropane and 1,2-Dibromo-3-chloropropane are recognized genotoxic agents, capable of inducing mutations and chromosomal damage. Their genotoxicity is largely attributed to their metabolic activation into reactive electrophilic intermediates that can form adducts with DNA. While both compounds exhibit similar mechanisms of toxicity, the available data suggests that DBCP is a more potent genotoxin. This guide will delve into the quantitative data from key genotoxicity assays, detail the experimental methodologies, and illustrate the metabolic pathways leading to their genotoxic effects.

Quantitative Genotoxicity Data

The following tables summarize the quantitative data from various genotoxicity assays for 1,2-DBP and DBCP. It is important to note that a direct quantitative comparison can be challenging due to variations in experimental conditions across different studies.

Table 1: Ames Test (Bacterial Reverse Mutation Assay)

Compound	Strain(s)	Metabolic Activation (S9)	Result	Fold Induction (approx.)
1,2-Dibromopropane (1,2-DBP)	S. typhimurium TA100, TA1535	With and Without	Positive	Data not consistently reported
1,2-Dibromo-3-chloropropane (DBCP)	S. typhimurium TA98, TA100, TA1535	With	Positive[1]	2-10 fold increase over background

Table 2: In Vivo Micronucleus Assay

Compound	Species	Route of Administration	Dose Range	Result	% Micronucleated Polychromatic Erythrocytes (MN-PCE)
1,2-Dibromopropane (1,2-DBP)	Mouse	Intraperitoneal	Not specified	Positive	Data not consistently reported
1,2-Dibromo-3-chloropropane (DBCP)	Rat, Mouse	Oral, Inhalation	Varied	Positive[2][3]	Dose-dependent increase

Table 3: DNA Adduct Formation

Compound	Species	Tissue	Adduct Level
1,2-Dibromopropane (1,2-DBP)	Not specified	Not specified	Data not consistently reported
1,2-Dibromo-3-chloropropane (DBCP)	Rat	Liver	~1 pmol/mg DNA

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are crucial for the interpretation and replication of experimental findings. The following protocols are based on OECD guidelines and common laboratory practices.

Ames Test (Bacterial Reverse Mutation Assay) - OECD 471

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

• Tester Strains : Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2uvrA are commonly used. These strains are auxotrophic for histidine (Salmonella) or tryptophan (E. coli) and readily revert to prototrophy upon mutation.

• Metabolic Activation : The test is performed with and without a metabolic activation system (S9 fraction), typically derived from the liver of rats pre-treated with an enzyme inducer like Aroclor 1254. This is to mimic mammalian metabolism.

• Exposure : The test compound is mixed with the bacterial culture and molten top agar (B569324), with or without the S9 mix. This mixture is then poured onto minimal glucose agar plates.

• Incubation : Plates are incubated at 37°C for 48-72 hours.

• Scoring : The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it induces a dose-related increase in the number of revertant colonies compared to the solvent control.

In Vivo Micronucleus Assay - OECD 474

This assay detects damage to chromosomes or the mitotic apparatus in erythroblasts of treated animals.

• Animal Model : Typically, mice or rats are used.

• Administration : The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, once or twice within a 24-hour interval.

• Dose Selection : A preliminary toxicity study is often conducted to determine the maximum tolerated dose (MTD). At least three dose levels, including the MTD, are typically used in the main study.

• Sample Collection : Bone marrow is collected from the femur or tibia at appropriate time points after the last administration (usually 24 and 48 hours).

• Slide Preparation and Staining : Bone marrow cells are flushed, smeared onto microscope slides, and stained with a dye such as Giemsa or acridine (B1665455) orange to differentiate polychromatic erythrocytes (PCEs) from normochromatic erythrocytes (NCEs).

• Analysis : At least 2000 PCEs per animal are scored for the presence of micronuclei. The ratio of PCEs to NCEs is also determined to assess bone marrow toxicity.

• Evaluation : A significant, dose-dependent increase in the frequency of micronucleated PCEs in treated animals compared to controls indicates a positive result.[4][5]

Signaling Pathways and Experimental Workflows

Visualizing the metabolic activation pathways and experimental workflows can aid in understanding the mechanisms of genotoxicity and the experimental design.

Caption: Comparative metabolic activation pathways of 1,2-DBP and DBCP leading to genotoxicity.

References

• 1. Table 2-5, Genotoxicity of 1,2-Dibromo-3-Chloropropane In Vitro - Toxicological Profile for 1,2-Dibromo-3-Chloropropane - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Micronucleus induction by azobenzene and 1,2-dibromo-3-chloropropane in the rat: evaluation of a triple-dose protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,2-Dibromo-3-chloropropane (96-12-8) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 4. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vivo Micronucleus Assay in Mouse Bone Marrow - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Carcinogenicity Assessment of 1,2-Dibromopropane and Other Halopropanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the carcinogenic potential of 1,2-dibromopropane and other selected halopropanes, supported by experimental data from key toxicological studies. The information is intended to serve as a resource for researchers and professionals involved in drug development and chemical safety assessment.

Executive Summary

Halogenated propanes are a class of chemicals with various industrial applications, but also with significant toxicological concerns, including carcinogenicity. This guide focuses on a comparative assessment of 1,2-dibromopropane, 1,2,3-trichloropropane (B165214), and 1,3-dichloro-2-propanol, with additional information on other relevant halopropanes. The data presented is primarily derived from long-term animal bioassays conducted by the National Toxicology Program (NTP) and evaluations by the International Agency for Research on Cancer (IARC).

The evidence strongly indicates that these halopropanes are carcinogenic in animal models, inducing tumors at multiple sites. The primary mechanism of carcinogenicity is believed to involve metabolic activation to reactive electrophilic intermediates, leading to genotoxicity through the formation of DNA adducts and induction of oxidative stress.

Carcinogenicity Classification

Regulatory and research agencies have classified the carcinogenic potential of these halopropanes based on available evidence:

Compound	IARC Classification	NTP Classification
1,2-Dibromo-3-chloropropane (DBCP)	Group 2B: Possibly carcinogenic to humans[1]	Reasonably anticipated to be a human carcinogen[2]
1,2,3-Trichloropropane (TCP)	Group 2A: Probably carcinogenic to humans[3]	Reasonably anticipated to be a human carcinogen[4]
1,3-Dichloro-2-propanol (DCP)	Group 2B: Possibly carcinogenic to humans	Not listed
1-Bromo-3-chloropropane	Group 2B: Possibly carcinogenic to humans[5]	Not listed
1,3-Dichloropropene	Group 2B: Possibly carcinogenic to humans[6]	Reasonably anticipated to be a human carcinogen[6]
2,3-Dichloropropene	Not classifiable	Not listed

Quantitative Carcinogenicity Data

The following tables summarize the tumor incidence data from key long-term animal studies.

Table 1: Carcinogenicity of 1,2-Dibromo-3-chloropropane (Inhalation)

Species/Sex	Organ	Tumor Type	Control	Low Dose (0.6 ppm)	High Dose (3.0 ppm)
Rat/Male	Nasal Cavity	Adenoma, Carcinoma, Squamous Cell Carcinoma	0/50	2/50	29/50
Tongue	Squamous Cell Papilloma	0/50	1/50	10/50
Rat/Female	Nasal Cavity	Adenoma, Carcinoma, Squamous Cell Carcinoma	0/50	1/50	26/50
Pharynx	Squamous Cell Papilloma, Carcinoma	0/50	0/50	5/50
Tongue	Squamous Cell Papilloma	0/50	1/50	14/50
Mouse/Male	Nasal Cavity	Adenocarcinoma, Carcinoma	0/50	2/50	14/50
Lung	Alveolar/Bronchiolar Adenoma or Carcinoma	5/50	15/50	20/50
Mouse/Female	Nasal Cavity	Adenocarcinoma, Carcinoma	0/50	1/50	18/50
Lung	Alveolar/Bronchiolar Adenoma or Carcinoma	2/50	10/50	21/50
Data from NTP Technical Report No. 206[1]

Table 2: Carcinogenicity of 1,2,3-Trichloropropane (Oral Gavage)

Species/Sex	Organ	Tumor Type	Control	Low Dose	Medium Dose	High Dose
Rat/Male	Forestomach	Squamous Cell Papilloma/Carcinoma	0/50	29/50 (3 mg/kg)	46/50 (10 mg/kg)	48/50 (30 mg/kg)
Oral Mucosa	Squamous Cell Papilloma/Carcinoma	0/50	2/50 (3 mg/kg)	12/50 (10 mg/kg)	29/50 (30 mg/kg)
Pancreas	Acinar Adenoma	1/50	3/50 (3 mg/kg)	10/50 (10 mg/kg)	14/50 (30 mg/kg)
Kidney	Tubular Adenoma	0/50	1/50 (3 mg/kg)	4/50 (10 mg/kg)	11/50 (30 mg/kg)
Rat/Female	Forestomach	Squamous Cell Papilloma/Carcinoma	0/50	25/50 (3 mg/kg)	44/50 (10 mg/kg)	47/50 (30 mg/kg)
Oral Mucosa	Squamous Cell Papilloma/Carcinoma	0/50	1/50 (3 mg/kg)	15/50 (10 mg/kg)	33/50 (30 mg/kg)
Mammary Gland	Adenocarcinoma	3/50	5/50 (3 mg/kg)	10/50 (10 mg/kg)	18/50 (30 mg/kg)
Mouse/Male	Forestomach	Squamous Cell Papilloma/Carcinoma	0/50	44/50 (6 mg/kg)	48/50 (20 mg/kg)	49/50 (60 mg/kg)
Liver	Hepatocellular Adenoma/Carcinoma	14/50	24/50 (6 mg/kg)	35/50 (20 mg/kg)	40/50 (60 mg/kg)
Mouse/Female	Forestomach	Squamous Cell Papilloma/Carcinoma	1/50	41/50 (6 mg/kg)	47/50 (20 mg/kg)	48/50 (60 mg/kg)
Uterus	Adenoma, Stromal Polyp, Adenocarcinoma	1/50	3/50 (6 mg/kg)	10/50 (20 mg/kg)	22/50 (60 mg/kg)
Data from NTP Technical Report No. 384[3][4]

Table 3: Carcinogenicity of 1,3-Dichloro-2-propanol (Drinking Water)

Species/Sex	Organ	Tumor Type	Control	Low Dose (2.1/3.4 mg/kg)	Medium Dose (6.3/9.6 mg/kg)	High Dose (19/30 mg/kg)
Rat/Male	Liver	Hepatocellular Adenoma/Carcinoma	1/50	2/50	10/50	28/50
Tongue	Squamous Cell Papilloma/Carcinoma	0/50	0/50	2/50	24/50
Kidney	Renal Tubular Adenoma/Carcinoma	0/50	0/50	1/50	8/50
Thyroid	Follicular Cell Adenoma/Carcinoma	1/50	1/50	3/50	7/50
Rat/Female	Liver	Hepatocellular Adenoma/Carcinoma	0/50	1/50	8/50	38/50
Tongue	Squamous Cell Papilloma/Carcinoma	0/50	0/50	1/50	21/50
Thyroid	Follicular Cell Adenoma/Carcinoma	0/50	0/50	2/50	11/50
Doses for males/females. Data from a study by Hercules, Inc. as reported by OEHHA.

Experimental Protocols

NTP Inhalation Bioassay of 1,2-Dibromo-3-chloropropane (TR-206)

• Test Animals: F344/N rats and B6C3F1 mice, 50 animals/sex/group.

• Administration: Whole-body inhalation exposure.

• Dose Levels: 0, 0.6, or 3.0 ppm.

• Duration: 6 hours/day, 5 days/week for 103 weeks for rats and 76-103 weeks for mice.

• Observations: Animals were observed twice daily for mortality and morbidity. Body weights were recorded weekly for the first 13 weeks and monthly thereafter. Complete necropsies were performed on all animals. Histopathological examinations were conducted on all major tissues and organs and any gross lesions.

NTP Oral Gavage Bioassay of 1,2,3-Trichloropropane (TR-384)

• Test Animals: F344/N rats and B6C3F1 mice, 60 animals/sex/group.

• Administration: Gavage in corn oil.

• Dose Levels (Rats): 0, 3, 10, or 30 mg/kg body weight.

• Dose Levels (Mice): 0, 6, 20, or 60 mg/kg body weight.

• Duration: 5 days/week for up to 104 weeks. Due to high tumor incidence, high-dose groups were terminated early.

• Observations: Similar to the inhalation bioassay, with regular monitoring of clinical signs, body weight, and comprehensive histopathological examination of tissues from all animals.

Drinking Water Bioassay of 1,3-Dichloro-2-propanol

• Test Animals: Wistar rats, 50 animals/sex/group.

• Administration: In drinking water.

• Dose Levels: 0, 27, 80, or 240 mg/L, corresponding to average daily doses of approximately 0, 2.1, 6.3, and 19 mg/kg for males and 0, 3.4, 9.6, and 30 mg/kg for females.

• Duration: 104 weeks.

• Observations: Standard monitoring of health, body weight, and survival. Comprehensive histopathological examinations were performed at the end of the study.

Mechanisms of Carcinogenicity and Signaling Pathways

The carcinogenicity of these halopropanes is primarily driven by their metabolic activation into reactive electrophiles that can damage cellular macromolecules, including DNA.

Metabolic Activation

The initial step in the bioactivation of many halopropanes is oxidation by Cytochrome P450 (CYP450) enzymes, primarily CYP2E1. This is followed by conjugation with glutathione (GSH) , a reaction catalyzed by glutathione S-transferases (GSTs) . While GSH conjugation is typically a detoxification pathway, for certain halocarbons, it can lead to the formation of highly reactive and genotoxic intermediates, such as episulfonium ions.[7][8][9]

References

• 1. 1,2-Dibromo-3-chloropropane (IARC Summary & Evaluation, Volume 71, 1999) [inchem.org]
• 2. 1,2-Dibromo-3-chloropropane - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. 1,2,3-Trichloropropane - Dry Cleaning, Some Chlorinated Solvents and Other Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. waterboards.ca.gov [waterboards.ca.gov]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. Transformation and biodegradation of 1,2,3-trichloropropane (TCP) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glutathione conjugate mediated toxicities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactivation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validated GC-MS Methods for 1,2-Dibromopropane Detection

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of three common Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantitative analysis of 1,2-dibromopropane. The methodologies discussed—Liquid-Liquid Microextraction (LLME), Static Headspace (sHS), and Purge and Trap (P&T)—are critically evaluated to assist in selecting the most appropriate technique for specific analytical requirements. This document outlines detailed experimental protocols, presents comparative performance data, and includes visual workflows to facilitate understanding and implementation.

Data Presentation: A Comparative Overview of Method Performance

The selection of an appropriate analytical method is contingent on the specific requirements of the study, including the sample matrix, required sensitivity, and available instrumentation. The following table summarizes the key performance parameters for the three validated GC-MS methods for 1,2-dibromopropane detection. Data presented is a synthesis from validated methods for 1,2-dibromopropane and its close structural analogs, providing a reliable reference for method selection and performance expectation.

Parameter	Liquid-Liquid Microextraction (LLME) GC-MS	Static Headspace (sHS) GC-MS	Purge and Trap (P&T) GC-MS
Principle	Solvent extraction of the analyte from a liquid sample.	Analysis of the vapor phase in equilibrium with the sample.	Inert gas purging of volatiles from the sample onto a trap.
Typical Sample Matrix	Water, Wastewater	Biological fluids (urine, blood), solid matrices	Water, Soil, Solid Waste
Limit of Detection (LOD)	~0.01 µg/L (for 1,2-dibromoethane (B42909) by GC-ECD)[1]	~2 ng/mL (for 1-bromopropane (B46711) in urine by GC-ECD)[2]	Sub-µg/L levels achievable
Limit of Quantification (LOQ)	~0.03 µg/L (for 1,2-dibromoethane by GC-ECD)[1]	Not explicitly stated, but quantifiable at low ng/mL.	Typically in the low µg/L range.
Linearity (R²)	>0.995	>0.99	>0.995
Accuracy (% Recovery)	75-115% for matrix spike[3]	104-121% (for 1-bromopropane in urine)[2]	Method dependent, typically 80-120%
Precision (%RSD)	<15% for matrix spike duplicate[3]	5-17%[2]	<15%
Throughput	Moderate	High	Low to Moderate
Automation Potential	High	High	High

Experimental Protocols

Detailed methodologies for each of the three GC-MS methods are provided below. These protocols are based on established methods and can be adapted for specific laboratory instrumentation and sample types.

Method 1: Liquid-Liquid Microextraction (LLME) GC-MS

This method is adapted from EPA Method 8011 for the analysis of similar halogenated compounds.[1][4]

1. Sample Preparation:

• To a 35-mL sample vial, add 7 g of sodium chloride.

• Shake to dissolve the salt.

• Add 2 mL of a suitable extraction solvent (e.g., hexane).

• Vigorously shake the vial for 1 minute to ensure thorough mixing.

• Allow the phases to separate.

2. GC-MS Parameters:

• GC Column: DB-1, 30 m x 0.25 mm ID, 1.0 µm film thickness or equivalent.[5]

• Injector: Splitless, 200°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program: 40°C hold for 4 min, then ramp to 190°C at 8°C/min.[1]

• Injection Volume: 2 µL.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Mass Spectrometer: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-250.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of 1,2-dibromopropane (e.g., m/z 121, 123, 200, 202).

Method 2: Static Headspace (sHS) GC-MS

This protocol is based on methods developed for the analysis of brominated propanes in biological matrices.[2][6][7]

1. Sample Preparation:

• Place 1-5 mL of the liquid sample (or a known weight of solid sample with a suitable solvent) into a headspace vial.

• Add an internal standard if required.

• Seal the vial with a septum and cap.

• Incubate the vial in a headspace autosampler at a constant temperature (e.g., 75°C) for a set time (e.g., 35 minutes) to allow for equilibration of the analyte between the sample and the headspace.[2]

2. GC-MS Parameters:

• GC Column: DB-1, 30 m x 0.32 mm ID, or a DB-624 for better separation of volatile polar compounds.

• Injector: Split/Splitless, 250°C.

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.

• Oven Program: 50°C hold for 2 min, then ramp to 240°C at 10°C/min.

• Injection: Automated headspace injection.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Mass Spectrometer: EI at 70 eV.

• Scan Range: m/z 40-250.

• Acquisition Mode: SIM for target analysis.

Method 3: Purge and Trap (P&T) GC-MS

This method is a highly sensitive technique for the analysis of volatile organic compounds in water and is based on EPA methodologies.[8][9]

1. Sample Preparation and Analysis:

• The purge and trap system is fully automated. A standard sample volume (e.g., 5-25 mL) is placed in the sparging vessel.

• An inert gas (helium or nitrogen) is bubbled through the sample for a specific time (e.g., 11 minutes).

• The purged volatiles are carried to an adsorbent trap (e.g., Tenax®).

• After purging, the trap is rapidly heated, and the desorbed analytes are backflushed with the carrier gas into the GC column.

2. GC-MS Parameters:

• GC Column: Rtx-VMS, 30 m x 0.25 mm ID, 1.4 µm film thickness, or equivalent column designed for volatile analysis.[10]

• Injector: The interface from the purge and trap unit acts as the injection system.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program: 40°C hold for 2 min, then ramp to 220°C at 15°C/min.

• MS Transfer Line: 280°C.

• Ion Source: 250°C.

• Mass Spectrometer: EI at 70 eV.

• Scan Range: m/z 35-300.

• Acquisition Mode: Full Scan for qualitative and quantitative analysis, or SIM for lower detection limits.

Mandatory Visualizations

The following diagrams illustrate the logical workflows of the described analytical methods.

LLME-GC-MS Workflow

sHS-GC-MS Workflow

P&T-GC-MS Workflow

References

• 1. epa.gov [epa.gov]
• 2. Development of a headspace gas chromatographic test for the quantification of 1- and 2-bromopropane in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. epa.gov [epa.gov]
• 5. agilent.com [agilent.com]
• 6. 1‐Bromopropane and 2‐bromopropane – Determination of 1‐bromopropane and 2‐bromopropane in urine by dynamic headspace GC/MS. Biomonitoring Method – Translation of the German version from 2019 | Publisso [books.publisso.de]
• 7. 1‐Bromopropane and 2‐bromopropane – Determination of 1‐bromopropane and 2‐bromopropane in urine by dynamic headspace GC/MS. Biomonitoring Method – Translation of the German version from 2019 | Publisso [series.publisso.de]
• 8. s4science.at [s4science.at]
• 9. agilent.com [agilent.com]
• 10. A 12-Minute Purge and Trap GC/MS Analysis for Volatiles [restek.com]

Inter-laboratory Comparison of 1,2-Dibromopropane Analysis in Water: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: To date, a formal, large-scale inter-laboratory comparison study specifically for the analysis of 1,2-Dibromopropane in water has not been publicly documented. This guide provides a comparative framework based on the performance of established analytical methods for similar volatile organic compounds (VOCs), particularly halogenated hydrocarbons. The data presented herein is a projection of expected performance based on U.S. Environmental Protection Agency (EPA) methods and other relevant literature, intended to serve as a practical benchmark for laboratories undertaking such analyses.

Introduction

1,2-Dibromopropane is a halogenated organic compound that may be present in water sources due to industrial activities or as a byproduct of other chemical processes. Accurate and reliable quantification of this compound is crucial for environmental monitoring, water quality assessment, and in various research and development applications. This guide offers a comprehensive overview of the analytical methodologies available for the determination of 1,2-Dibromopropane in water and presents a projected summary of expected performance from an inter-laboratory comparison.

The primary analytical techniques for the determination of 1,2-Dibromopropane in water are gas chromatography (GC) coupled with either an electron capture detector (ECD) or a mass spectrometer (MS). These methods, particularly purge and trap GC-MS as outlined in EPA Method 524.2 and 8260, are capable of achieving the low detection limits required for regulatory and research purposes.[1][2][3][4][5][6][7]

Data Presentation: Projected Inter-laboratory Performance

The following tables summarize the projected quantitative data that could be expected from an inter-laboratory comparison of 1,2-Dibromopropane analysis in water. These projections are based on performance data reported for other volatile organic compounds with similar chemical properties in proficiency testing schemes and method validation studies.[8][9][10]

Table 1: Projected Performance Characteristics of Analytical Methods

Parameter	GC-ECD (e.g., EPA Method 8011)	GC-MS (e.g., EPA Method 524.2/8260)
Projected Method Detection Limit (MDL) (µg/L)	0.01 - 0.05	0.02 - 0.25[1][2]
Projected Limit of Quantification (LOQ) (µg/L)	0.03 - 0.15	0.06 - 0.75
Projected Accuracy (% Recovery)	70 - 130%	80 - 120%
Projected Precision (% Relative Standard Deviation - %RSD)	< 20%	< 15%
Typical Calibration Range (µg/L)	0.03 - 200[11]	0.25 - 50[12]

Table 2: Hypothetical Inter-laboratory Comparison Results (Spiked Water Sample at 5.0 µg/L)

Laboratory	Method Used	Reported Concentration (µg/L)	Recovery (%)	Z-Score*
Lab A	GC-MS	4.85	97	-0.5
Lab B	GC-ECD	5.30	106	1.0
Lab C	GC-MS	4.60	92	-1.3
Lab D	GC-MS	5.15	103	0.5
Lab E	GC-ECD	4.40	88	-2.0
Lab F	GC-MS	4.95	99	-0.2
Consensus Mean	4.88	97.5
Standard Deviation	0.35

*Z-scores are calculated based on the consensus mean and standard deviation of the participating laboratories and are a measure of a laboratory's performance relative to the group.

Experimental Protocols

The following are detailed methodologies for the key experiments that would be employed in an inter-laboratory comparison for 1,2-Dibromopropane analysis in water. These are primarily based on established EPA methods.

Sample Preparation and Handling

• Sample Collection: Samples should be collected in 40-mL glass vials with Teflon-lined septa. The vials should be filled to overflowing to ensure no headspace is present.

• Preservation: To inhibit bacterial degradation, the samples should be preserved by adding a reducing agent like sodium thiosulfate, if residual chlorine is present, and by acidifying with hydrochloric acid to a pH <2. Samples should be stored at 4°C until analysis.

• Holding Time: Samples should be analyzed within 14 days of collection.

Analytical Methodology: Purge and Trap GC-MS (Based on EPA Method 524.2/8260)

This is the most common and robust method for the analysis of volatile organic compounds in water.[1][2][3][4][5][6][7]

• Purge and Trap Concentrator:

  • An inert gas (e.g., helium) is bubbled through a 5-25 mL water sample in a purging chamber.

  • The volatile organic compounds, including 1,2-Dibromopropane, are stripped from the water and carried into a sorbent trap.

  • The trap is heated, and the analytes are desorbed and backflushed with the carrier gas into the gas chromatograph.

• Gas Chromatography (GC):

  • Column: A capillary column, such as a DB-624 or equivalent, is typically used for the separation of volatile organic compounds.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature program is used to separate the analytes. A typical program might start at 35°C, hold for a few minutes, and then ramp up to over 200°C.

• Mass Spectrometry (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: A quadrupole mass spectrometer is commonly used.

  • Acquisition Mode: Full scan mode is used to acquire mass spectra for qualitative identification, and selected ion monitoring (SIM) can be used for enhanced sensitivity and quantitative analysis.

Quality Control

To ensure the reliability of the data, a stringent quality control protocol should be followed:

• Method Blank: An analyte-free water sample is analyzed with each batch of samples to check for contamination.

• Laboratory Control Sample (LCS): A sample of analyte-free water spiked with a known concentration of 1,2-Dibromopropane is analyzed to assess the accuracy of the method.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A pair of samples are spiked with a known concentration of 1,2-Dibromopropane to evaluate the effect of the sample matrix on the analytical method.

• Surrogate Standards: Compounds that are chemically similar to the analyte of interest but not expected to be in the sample are added to every sample to monitor the performance of the method with each analysis.

Visualizations

The following diagrams illustrate the workflow of an inter-laboratory comparison study and the analytical process for 1,2-Dibromopropane.

Inter-laboratory comparison study workflow.

Analytical workflow for 1,2-Dibromopropane.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. ysi.com [ysi.com]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gcms.cz [gcms.cz]
• 7. epa.gov [epa.gov]
• 8. qualitychecksrl.com [qualitychecksrl.com]
• 9. Proficiency Testing for Environmental Labs: Achieving Data Excellence in Water, Soil, and Air Analysis | Lab Manager [labmanager.com]
• 10. fapas.com [fapas.com]
• 11. epa.gov [epa.gov]
• 12. agilent.com [agilent.com]

Comparative Toxicity of 1,2-Dibromopropane Enantiomers: A Review of Available Data and Future Research Directions

A critical analysis of the current scientific literature reveals a significant gap in the understanding of the stereoselective toxicity of 1,2-dibromopropane (1,2-DBP). While toxicity data for the racemic mixture of 1,2-DBP is available, dedicated studies comparing the toxicological profiles of its individual enantiomers, (R)-1,2-dibromopropane and (S)-1,2-dibromopropane, are conspicuously absent. This guide synthesizes the existing data for racemic 1,2-DBP and explores the potential for enantioselective toxicity by drawing parallels with structurally similar compounds and considering its metabolic pathways.

Quantitative Toxicity Data for Racemic 1,2-Dibromopropane

The following table summarizes the available quantitative toxicity data for the racemic mixture of 1,2-dibromopropane. It is crucial to note that these values do not differentiate between the contributions of the individual enantiomers.

Parameter	Value	Species	Route of Administration	Reference
LD50	741 mg/kg	Rat	Oral	[Not explicitly cited]
LC50	12,000 mg/m³ / 4h	Rat	Inhalation	[1]

Experimental Protocols

The methodologies employed in the key toxicity studies for racemic 1,2-dibromopropane provide a framework for future enantiomer-specific investigations.

Acute Oral Toxicity (LD50)

A standard acute oral toxicity study, likely following OECD Guideline 401 or a similar protocol, would have been conducted to determine the LD50 in rats.

• Test Animals: Typically, young adult rats of a specific strain (e.g., Wistar, Sprague-Dawley) are used.

• Administration: A single dose of 1,2-dibromopropane, usually dissolved in a vehicle like corn oil, is administered by oral gavage.

• Dose Levels: A range of dose levels are tested to establish a dose-response relationship.

• Observation Period: Animals are observed for a period of 14 days for signs of toxicity and mortality.

• Endpoint: The LD50, the statistically estimated dose that is lethal to 50% of the test animals, is calculated.

Acute Inhalation Toxicity (LC50)

The determination of the LC50 value for inhalation exposure would have followed a protocol similar to OECD Guideline 403.

• Test Animals: Rats are commonly used for inhalation toxicity studies.

• Exposure: Animals are exposed to various concentrations of 1,2-dibromopropane vapor in an inhalation chamber for a fixed period, typically 4 hours.

• Observation Period: Following exposure, the animals are observed for 14 days for toxic effects and mortality.

• Endpoint: The LC50, the concentration of the substance in the air that is lethal to 50% of the exposed animals, is determined.

Potential for Enantioselective Toxicity and Metabolic Pathways

The primary mechanism for the metabolism of halogenated alkanes like 1,2-dibromopropane is through conjugation with glutathione (B108866) (GSH), a process often catalyzed by glutathione S-transferases (GSTs). This metabolic pathway is a likely source of enantioselective differences in toxicity.

The chirality of 1,2-dibromopropane means that its enantiomers can interact differently with the active sites of metabolic enzymes, such as cytochrome P450s and GSTs. This can lead to different rates of metabolism and the formation of different metabolites, some of which may be more toxic than others.

For instance, studies on the structurally similar compound 1,2-dibromo-3-chloropropane (B7766517) (DBCP) have suggested that its toxicity may be stereoselective. Although direct comparative toxicity data for 1,2-DBP enantiomers is not available, the principles of stereoselective metabolism and toxicity observed for other chiral compounds are likely applicable.

The metabolism of racemic 1,2-dibromopropane in rats has been shown to produce several mercapturic acid derivatives in the urine, which are breakdown products of glutathione conjugates.[2] These include N-acetyl-S-(2-oxopropyl)-L-cysteine, N-acetyl-S-(2-hydroxypropyl)-L-cysteine, and others. It is plausible that the (R)- and (S)-enantiomers of 1,2-DBP are metabolized to these and potentially other unique metabolites at different rates.

A proposed general metabolic pathway that could exhibit enantioselectivity is outlined below.

Conceptual workflow of potential enantioselective metabolism and toxicity of 1,2-DBP.

Conclusion and Future Perspectives

The absence of comparative toxicity data for the enantiomers of 1,2-dibromopropane represents a critical knowledge gap in the toxicological assessment of this compound. Given that enantiomers of chiral compounds frequently exhibit different pharmacological and toxicological properties, it is imperative that future research addresses this gap.

Recommendations for future research:

• Chiral Synthesis and Separation: Development of methods for the synthesis or separation of the individual (R)- and (S)-enantiomers of 1,2-dibromopropane is a prerequisite for any comparative toxicity testing.

• Comparative Toxicity Studies: In vivo studies to determine and compare the acute (e.g., LD50, LC50), sub-chronic, and chronic toxicity of the individual enantiomers are essential. These studies should also investigate target organ toxicity, genotoxicity, and carcinogenicity.

• Stereoselective Metabolism Studies: In vitro and in vivo studies are needed to elucidate the metabolic pathways of each enantiomer, with a focus on the role of cytochrome P450 and glutathione S-transferase isoenzymes. This will help to identify any differences in the rates of metabolism and the profiles of metabolites formed.

By undertaking these research efforts, the scientific community can develop a more complete and accurate understanding of the risks associated with exposure to 1,2-dibromopropane, leading to more informed risk assessments and regulatory decisions.

References

• 1. 1,2-Dibromopropane - Hazardous Agents | Haz-Map [haz-map.com]
• 2. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting the Optimal GC Column for Brominated Hydrocarbon Analysis

For researchers, scientists, and drug development professionals engaged in the analysis of brominated hydrocarbons, the choice of a gas chromatography (GC) column is a critical determinant of analytical success. This guide provides an objective comparison of the performance of various GC columns, supported by experimental data, to facilitate the selection of the most appropriate column for your specific application.

The analysis of brominated hydrocarbons, a class of compounds that includes persistent environmental pollutants like polybrominated diphenyl ethers (PBDEs), presents unique challenges due to their high boiling points and thermal lability.[1] The selection of a GC column with the appropriate stationary phase, dimensions, and temperature limits is paramount to achieving accurate and reproducible results.

Performance Comparison of GC Columns

The selection of the stationary phase is the most critical factor influencing the separation of brominated hydrocarbons.[2][3][4] Non-polar and mid-polar stationary phases are commonly employed for this purpose. The following tables summarize the performance of several commercially available GC columns for the analysis of brominated hydrocarbons, with a focus on PBDEs.

Table 1: Comparison of Non-Polar GC Columns for Brominated Hydrocarbon Analysis

Column Brand & Model	Stationary Phase	Dimensions (L x I.D., Film Thickness)	Max Temperature (°C)	Key Performance Characteristics	Manufacturer
Agilent J&W DB-5ms	5% Phenyl-methylpolysiloxane	30 m x 0.25 mm, 0.25 µm[5]	325/350	General-purpose column, good for a wide range of semi-volatile compounds.[6][7] Provides good resolution for many PBDE congeners.[1]	Agilent Technologies
Restek Rxi-5Sil MS	Silarylene phase with selectivity close to 5% diphenyl/95% dimethyl polysiloxane	30 m x 0.25 mm, 0.25 µm	330/350	Low bleed characteristics, ideal for GC-MS applications.[8] Excellent inertness for active compounds.	Restek
Phenomenex ZB-5MS	5% Phenyl-Arylene / 95% Dimethylpolysiloxane	30 m x 0.25 mm, 0.25 µm[6]	325/350	Low bleed and high stability, suitable for sensitive GC-MS analysis of semi-volatiles.[6][9]	Phenomenex
Thermo Scientific TR-5MS	5% Phenyl Polysilphenylene-siloxane	15 m x 0.25 mm, 0.1 µm[10]	330/350	Short column configuration is recommended for thermally labile compounds like Deca-BDE to minimize degradation.[10][11][12]	Thermo Fisher Scientific

Table 2: Comparison of Mid-Polar and Specialized GC Columns for Brominated Hydrocarbon Analysis

Column Brand & Model	Stationary Phase	Dimensions (L x I.D., Film Thickness)	Max Temperature (°C)	Key Performance Characteristics	Manufacturer
Agilent J&W DB-XLB	Proprietary low-polarity, low-bleed stationary phase	30 m x 0.18 mm, 0.18 µm[1]	360	Excellent for detailed, high-resolution analysis of PCB and PBDE congeners due to structural similarities.[1] High thermal stability.	Agilent Technologies
Restek Rtx-1614	Proprietary phase optimized for PBDE analysis	15 m x 0.25 mm, 0.10 µm	340	Specifically designed for EPA Method 1614 for PBDE analysis.[8] Shorter column reduces thermal breakdown of highly brominated congeners.[8]	Restek
Agilent J&W DB-35MS UI	35% Phenyl-methylpolysiloxane	30 m x 0.25 mm, 0.25 µm[5]	300/320	Mid-polarity column, can offer different selectivity for specific isomer separations.	Agilent Technologies

Experimental Protocols

Detailed methodologies are essential for the replication and comparison of results. The following are representative experimental protocols for the analysis of brominated hydrocarbons using different GC columns.

Method 1: Analysis of PBDEs using Agilent J&W DB-5ms

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness[5]

• Injection: Splitless injection (1 µL)[5]

• Injector Temperature: 280 °C[5]

• Oven Program:

  • Initial Temperature: 60 °C, hold for 0.5 min[5]

  • Ramp: 15 °C/min to 320 °C[5]

  • Hold: 5 min at 320 °C[5]

• Carrier Gas: Helium at a constant flow of 1.3 mL/min[5]

• Detector: Mass Spectrometer (MS) in scan mode (m/z 50-650)[5]

Method 2: High-Resolution Analysis of PBDEs using Thermo Scientific TR-5MS

• Column: Thermo Scientific TR-5MS, 15 m x 0.25 mm I.D., 0.1 µm film thickness[10]

• Injection: Splitless injection (1 µL)[10]

• Injector Temperature: 280 °C[10]

• Oven Program:

  • Initial Temperature: 110 °C, hold for 1 min

  • Ramp 1: 20 °C/min to 200 °C

  • Ramp 2: 8 °C/min to 320 °C, hold for 10 min

• Carrier Gas: Helium

• Detector: High-Resolution Mass Spectrometer (HRMS)[10]

Method 3: Fast Analysis of Brominated Flame Retardants using a Micro-bore Column

• Column: Supelco SLB-5ms, 10 m x 100 µm I.D., 0.1 µm film thickness[5]

• Injection: Split injection (1:50)[5]

• Injector Temperature: 280 °C[5]

• Oven Program:

  • Initial Temperature: 60 °C, hold for 1 min[5]

  • Ramp: 30 °C/min to 300 °C[5]

  • Hold: 2 min at 300 °C[5]

• Carrier Gas: Hydrogen at a flow of 0.47 mL/min[5]

• Detector: Flame Ionization Detector (FID)[5]

Logical Workflow for GC Column Selection

The selection of an appropriate GC column is a systematic process. The following diagram illustrates the key decision-making steps for analyzing brominated hydrocarbons.

Caption: A logical workflow for selecting a suitable GC column for brominated hydrocarbon analysis.

Conclusion

The optimal GC column for analyzing brominated hydrocarbons will depend on the specific requirements of the analysis, including the target analytes, sample matrix, and desired level of sensitivity. For general-purpose screening of a wide range of PBDEs, a 5% phenyl-methylpolysiloxane stationary phase, such as the Agilent J&W DB-5ms or its equivalents, offers a robust starting point. For high-resolution separation of complex mixtures or for trace analysis, specialized columns like the Agilent J&W DB-XLB or low-bleed MS-certified columns are recommended. To mitigate the thermal degradation of highly brominated congeners, such as BDE-209, shorter columns with thinner films are advantageous.[10][11][12] Ultimately, careful consideration of the factors outlined in this guide will enable researchers to select the most appropriate GC column to achieve reliable and high-quality data in their analysis of brominated hydrocarbons.

References

• 1. agilent.com [agilent.com]
• 2. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 3. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 4. gcms.cz [gcms.cz]
• 5. Automated GC-FID Analysis of Brominated Flame Retardants in Polyester Resins with Hydrogen Carrier Gas [mdpi.com]
• 6. Zebron ZB-5MS Gas Chromatography (GC) Columns: Phenomenex [phenomenex.com]
• 7. fishersci.com [fishersci.com]
• 8. chromtech.net.au [chromtech.net.au]
• 9. amxpress.com [amxpress.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Simultaneous Method for Selected PBDEs and HBCDDs in Foodstuffs Using Gas Chromatography—Tandem Mass Spectrometry and Liquid Chromatography—Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. gcms.labrulez.com [gcms.labrulez.com]

The Efficacy of 1,2-Dibromopropane as a Precursor Compared to Other Dihalides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable starting material is a critical decision in the synthesis of novel chemical entities. Dihaloalkanes are a versatile class of precursors, and their reactivity is significantly influenced by the nature of the halogen atoms and their relative positions on the alkyl chain. This guide provides an in-depth comparison of the efficacy of 1,2-dibromopropane with other dihalides, such as 1,2-dichloroethane, 1,3-dibromopropane (B121459), and 1,2-diiodopropane (B3344142), in various chemical transformations. The information presented is supported by experimental data and established principles of organic chemistry to aid in the rational design of synthetic routes.

Core Principles of Dihalide Reactivity

The efficacy of a dihalide precursor is primarily governed by two key factors: the nature of the halogen, which influences its ability to act as a leaving group, and the spatial arrangement of the two halogen atoms (vicinal vs. geminal vs. isolated), which dictates the preferred reaction pathway.

Leaving Group Ability: The reactivity of haloalkanes in both nucleophilic substitution (SN2) and elimination (E2) reactions is directly related to the stability of the departing halide ion. A better leaving group is a weaker base and can better stabilize the negative charge. The established order of leaving group ability for halogens is I⁻ > Br⁻ > Cl⁻ > F⁻.[1] This trend is a consequence of factors including polarizability and bond strength. Larger atoms like iodine have a more diffuse electron cloud, which enhances polarizability and stabilizes the transition state. Furthermore, the carbon-halogen bond strength decreases down the group (C-Cl > C-Br > C-I), requiring less energy to break the bond with heavier halogens.[1] Consequently, for a given alkyl backbone, diiodides are the most reactive, followed by dibromides, and then dichlorides.

Structural Isomerism:

• Vicinal Dihalides (1,2-Dihalides): With halogens on adjacent carbons, such as 1,2-dibromopropane, these compounds are predisposed to undergo elimination reactions to form alkenes or, with stronger bases and harsher conditions, alkynes.[2] They can also participate in nucleophilic substitution reactions at both carbon centers.

• Geminal Dihalides (1,1-Dihalides): Having both halogens on the same carbon, these are also precursors for alkynes via double dehydrohalogenation.

• Isolated Dihalides (e.g., 1,3-Dihalides): When the halogens are separated by three or more carbons, as in 1,3-dibromopropane, intramolecular cyclization reactions become a dominant pathway, leading to the formation of cyclic compounds.[2]

Comparative Efficacy in Key Chemical Transformations

The following sections provide a comparative analysis of 1,2-dibromopropane and other dihalides in specific synthetic applications.

Nucleophilic Substitution Reactions

Nucleophilic substitution is a fundamental reaction for introducing a wide range of functional groups. The SN2 mechanism, a single-step concerted process, is typical for primary and secondary haloalkanes. The rate of an SN2 reaction is highly dependent on the leaving group.

Comparison of 1,2-Dibromopropane and 1,2-Dichloropropane (B32752):

While direct comparative yield data for the same nucleophilic substitution reaction on 1,2-dibromopropane and 1,2-dichloropropane under identical conditions is not extensively documented in readily available literature, the principles of chemical kinetics strongly support the superior efficacy of 1,2-dibromopropane. The carbon-bromine bond is weaker and bromide is a better leaving group than chloride, leading to faster reaction rates and generally higher yields under the same conditions.[1]

Table 1: Comparison of Dihalide Precursors in Nucleophilic Substitution

Precursor	Halogen	Leaving Group Ability	Expected Reactivity in SN2
1,2-Dichloropropane	Cl	Fair	Moderate
1,2-Dibromopropane	Br	Good	High
1,2-Diiodopropane	I	Excellent	Very High

Experimental Protocol: Synthesis of 1,2-Diazidopropane from 1,2-Dibromopropane

This protocol describes a representative nucleophilic substitution reaction.

• Materials: 1,2-dibromopropane, sodium azide (B81097) (NaN₃), dimethylformamide (DMF, anhydrous), water, diethyl ether.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,2-dibromopropane (1 equivalent) in anhydrous DMF.

  • Add sodium azide (2.2 equivalents) to the solution.

  • Heat the reaction mixture to 60-70 °C and stir for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.

  • Extract the aqueous layer with diethyl ether (3 x volume of DMF).

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude 1,2-diazidopropane. Further purification can be achieved by column chromatography.

Expected Outcome with 1,2-Dichloropropane: A significantly slower reaction rate and likely lower yield would be expected due to the poorer leaving group ability of chloride. More forcing conditions (e.g., higher temperature, longer reaction time) may be required to achieve a comparable conversion.

Experimental workflow for the synthesis of 1,2-diazidopropane.

Elimination Reactions: Synthesis of Alkynes

Vicinal dihalides are common precursors for the synthesis of alkynes through a double dehydrohalogenation reaction. This transformation requires a strong base, such as sodium amide (NaNH₂) or alcoholic potassium hydroxide (B78521) (KOH), and typically proceeds via a twofold E2 elimination mechanism.

Comparison of 1,2-Dibromopropane and Other Dihalides:

The efficiency of alkyne formation is also dependent on the leaving group. Better leaving groups facilitate the elimination process. Therefore, 1,2-diiodopropane would be expected to undergo elimination more readily than 1,2-dibromopropane, which in turn would be more reactive than 1,2-dichloropropane. While specific comparative yields are not always reported side-by-side, the use of stronger bases is often cited to improve yields for less reactive dihalides. For instance, sodium amide is often preferred over alcoholic KOH for the dehydrohalogenation of dichlorides to minimize side reactions and drive the reaction to completion.[3]

Table 2: Comparison of Dihalide Precursors in Alkyne Synthesis

Precursor	Reagent	Product	Reported/Expected Yield
1,2-Dichloropropane	Alc. KOH and NaNH₂	Propyne (B1212725)	Good (best yield with NaNH₂)[3]
1,2-Dibromopropane	Alc. KOH and NaNH₂	Propyne	Good [4]
1,2-Diiodopropane	Strong Base	Propyne	Expected to be very good

Experimental Protocol: Synthesis of Propyne from 1,2-Dibromopropane

• Materials: 1,2-dibromopropane, alcoholic potassium hydroxide (KOH), sodium amide (NaNH₂), mineral oil, heating mantle, condenser, and a collection apparatus (e.g., cold trap).

• Procedure:

  • Place 1,2-dibromopropane in a round-bottom flask.

  • Add a solution of alcoholic KOH.

  • Heat the mixture to induce the first dehydrohalogenation to form a mixture of bromo-propenes.

  • In a separate flask, prepare a suspension of sodium amide in mineral oil and heat to approximately 150-200 °C.

  • Slowly add the bromo-propene mixture from the first step to the hot sodium amide suspension.

  • The propyne gas evolved is passed through a condenser and collected in a cold trap cooled with dry ice/acetone.

  • The collected propyne can be further purified by distillation.

Reaction pathway for the synthesis of propyne from 1,2-dibromopropane.

Cyclization Reactions

While vicinal dihalides like 1,2-dibromopropane are not the ideal precursors for cyclization reactions, their 1,3-isomers are excellent starting materials for the synthesis of three- and four-membered rings.

Comparison of 1,2-Dibromopropane and 1,3-Dibromopropane:

In the presence of a nucleophile like malonic ester, 1,3-dibromopropane readily undergoes an intramolecular SN2 reaction to form a cyclobutane (B1203170) ring.[2] In contrast, 1,2-dibromopropane under similar conditions would primarily lead to intermolecular substitution or elimination products rather than the highly strained cyclopropane (B1198618) ring via this pathway. For the synthesis of cyclopropanes, a different approach, such as the Simmons-Smith reaction with an alkene, is generally employed.

Table 3: Suitability of Dibromopropane (B1216051) Isomers for Cyclization

Precursor	Reaction Type	Primary Product
1,2-Dibromopropane	Intramolecular Cyclization	Not favored
1,3-Dibromopropane	Intramolecular Cyclization	Cyclobutane derivatives

Experimental Protocol: Synthesis of Diethyl 1,1-cyclobutanedicarboxylate from 1,3-Dibromopropane

• Materials: 1,3-dibromopropane, diethyl malonate, sodium ethoxide, absolute ethanol.

• Procedure:

  • Prepare a solution of sodium ethoxide in absolute ethanol.

  • Add diethyl malonate to the sodium ethoxide solution.

  • Slowly add 1,3-dibromopropane to the reaction mixture.

  • Reflux the mixture for several hours.

  • After cooling, neutralize the mixture and remove the ethanol.

  • The product is isolated by extraction and purified by vacuum distillation.

Logical relationship between dibromopropane isomer and reaction outcome.

Conclusion

1,2-Dibromopropane is a valuable and reactive precursor for a variety of chemical transformations, particularly those involving nucleophilic substitution and elimination reactions. Its efficacy is generally superior to its chlorinated counterpart, 1,2-dichloropropane, due to the better leaving group ability of bromide. In the synthesis of alkynes, it is a viable precursor, though diiodo analogs would be expected to react more readily. It is important to note that for applications requiring intramolecular cyclization to form small rings, a 1,3-dihalide such as 1,3-dibromopropane is the more appropriate choice of precursor. The selection of the optimal dihalide for a given synthesis will ultimately depend on a balance of reactivity, cost, and the desired reaction pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,2-Dibromopropane synthesis - chemicalbook [chemicalbook.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Navigating the Analytical Maze: A Comparative Guide to Monitoring 1,2-Dibromopropane

For researchers, scientists, and drug development professionals engaged in environmental monitoring, the accurate detection of contaminants is paramount. This guide provides a comprehensive comparison of analytical methodologies for 1,2-Dibromopropane, a compound of environmental concern. We delve into the established, highly specific chromatographic techniques and explore the potential and challenges of immunoassay-based methods, with a focus on the critical aspect of cross-reactivity.

While immunoassays offer the allure of rapid and high-throughput screening, their application for small molecules like 1,2-Dibromopropane is not yet established in routine environmental monitoring. The primary challenge lies in developing antibodies with high specificity, as structurally similar compounds can often lead to cross-reactivity, resulting in false positives or inaccurate quantification. In contrast, chromatographic methods, particularly Gas Chromatography coupled with Mass Spectrometry (GC-MS) or an Electron Capture Detector (GC-ECD), are the gold standard for the analysis of 1,2-Dibromopropane, offering high sensitivity and specificity.

This guide will provide a detailed comparison of these approaches, present experimental protocols for the established methods, and offer a logical workflow for selecting the appropriate analytical technique.

Performance Comparison: Chromatography vs. Hypothetical Immunoassay

The following table summarizes the key performance characteristics of Gas Chromatography-Mass Spectrometry (GC-MS) and a hypothetical Enzyme-Linked Immunosorbent Assay (ELISA) for the detection of 1,2-Dibromopropane. This comparison is based on established data for GC-MS and inferred performance for an immunoassay based on existing assays for other small organic molecules.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Hypothetical 1,2-Dibromopropane Immunoassay (ELISA)
Specificity	Very High (Mass spectral data provides definitive identification)	Moderate to High (Dependent on antibody specificity; potential for cross-reactivity with structurally similar compounds)
Potential Cross-Reactants	Minimal (Co-eluting isomers can be distinguished by mass spectra)	1,2-Dichloropropane, 1,3-Dibromopropane, 1-Bromopropane, 2-Bromopropane, other small halogenated hydrocarbons
Sensitivity	High (Sub-ppb levels achievable)	Potentially High (Dependent on antibody affinity)
Throughput	Low to Moderate (Sample preparation and run times can be lengthy)	High (Amenable to automation and multi-well plate formats)
Application	Confirmatory analysis, precise quantification, identification of unknowns	High-throughput screening, rapid field testing (if developed)
Cost per Sample	High (Instrumentation and operational costs)	Low to Moderate (Reagents and consumables)
Development Status	Well-established and validated methods exist	Not commercially available; would require significant R&D for antibody development and assay validation

Experimental Protocols: The Gold Standard

The following are detailed methodologies for the key established experiments for the detection and quantification of 1,2-Dibromopropane in environmental samples.

Method 1: Purge and Trap Gas Chromatography-Mass Spectrometry (GC-MS)

This method is a standard for the analysis of volatile organic compounds (VOCs) in water.

1. Principle: Volatile compounds are purged from a water sample with an inert gas. The purged compounds are trapped on a solid sorbent. The trap is then heated, and the desorbed compounds are backflushed into a gas chromatograph for separation and detection by a mass spectrometer.

2. Sample Preparation:

• Collect water samples in vials with zero headspace.

• Add a surrogate standard to each sample to monitor method performance.

3. Purge and Trap Procedure:

• A specific volume of the sample is placed in a purging chamber.

• The sample is purged with an inert gas (e.g., helium) at a defined flow rate for a specific time.

• The volatile organic compounds are trapped on a sorbent trap (e.g., Tenax®, silica (B1680970) gel, and charcoal).

4. GC-MS Analysis:

• The trap is rapidly heated to desorb the analytes.

• The desorbed analytes are transferred to the GC column.

• GC Column: A capillary column suitable for separating volatile halogenated hydrocarbons (e.g., DB-624).

• Temperature Program: An optimized temperature gradient is used to separate the target analytes.

• Mass Spectrometer: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

5. Quantification:

• Quantification is performed using the internal standard method, comparing the response of the analyte to that of a known concentration of an internal standard.

Method 2: Liquid-Liquid Extraction Gas Chromatography with Electron Capture Detection (GC-ECD)

This method is suitable for the analysis of halogenated compounds in water and offers excellent sensitivity.

1. Principle: 1,2-Dibromopropane is extracted from a water sample into a small volume of an organic solvent. The extract is then injected into a gas chromatograph equipped with an electron capture detector, which is highly sensitive to halogenated compounds.

2. Sample Preparation and Extraction:

• A measured volume of the water sample is placed in a separatory funnel.

• A small volume of a water-immiscible organic solvent (e.g., hexane (B92381) or pentane) is added.

• The mixture is shaken vigorously to partition the 1,2-Dibromopropane into the organic phase.

• The organic layer is collected and may be concentrated if necessary.

3. GC-ECD Analysis:

• An aliquot of the extract is injected into the GC.

• GC Column: A capillary column suitable for the separation of halogenated hydrocarbons.

• Detector: An Electron Capture Detector (ECD). The ECD is highly sensitive to electronegative compounds like those containing halogens.

4. Quantification:

• Quantification is typically performed using an external standard calibration curve.

Understanding Cross-Reactivity in Immunoassays

Immunoassays rely on the specific binding of an antibody to its target antigen. Cross-reactivity occurs when the antibody binds to a non-target molecule that has a similar chemical structure to the target analyte. For a hypothetical 1,2-Dibromopropane immunoassay, compounds with a similar propane (B168953) backbone and halogen substitutions would be the most likely cross-reactants.

The degree of cross-reactivity is typically expressed as a percentage, calculated as:

% Cross-Reactivity = (Concentration of 1,2-Dibromopropane at 50% inhibition / Concentration of cross-reactant at 50% inhibition) x 100

A high percentage indicates significant cross-reactivity. The development of a highly specific immunoassay for a small molecule like 1,2-Dibromopropane would require extensive screening of antibodies to minimize binding to other structurally related environmental contaminants.

Visualizing the Analytical Workflow

The selection of an appropriate analytical method depends on several factors, including the study's objectives, the required level of certainty, and budget constraints. The following diagram illustrates a logical workflow for the analysis of small halogenated hydrocarbons like 1,2-Dibromopropane.

Caption: Decision workflow for analyzing 1,2-Dibromopropane.

Conclusion

For the definitive and quantifiable analysis of 1,2-Dibromopropane in environmental samples, Gas Chromatography-based methods, particularly GC-MS, remain the undisputed gold standard. These techniques offer unparalleled specificity and sensitivity, minimizing the risk of misidentification. While the development of an immunoassay for 1,2-Dibromopropane could potentially offer a rapid and cost-effective screening tool, significant hurdles in antibody development to overcome cross-reactivity with other small halogenated hydrocarbons would need to be addressed. Researchers and professionals should carefully consider the objectives of their monitoring programs to select the most appropriate analytical methodology. For regulatory compliance and legally defensible data, chromatographic methods are essential. For large-scale screening or preliminary assessments, a future, well-validated immunoassay could serve as a valuable complementary tool.

A Comparative Guide to the Extraction of 1,2-Dibromopropane from Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common extraction methodologies for the quantification of 1,2-Dibromopropane from environmental samples, including water and soil. The selection of an appropriate extraction technique is critical for accurate and reliable analysis, directly impacting data quality in environmental monitoring and research. This document presents a comprehensive overview of prevalent methods, supported by experimental data, to assist researchers in choosing the most suitable approach for their specific needs.

Overview of Extraction Methods

The extraction of 1,2-Dibromopropane, a volatile organic compound (VOC), from environmental matrices is a crucial first step prior to chromatographic analysis. The most common methods employed include Purge and Trap (P&T), Liquid-Liquid Extraction (LLE), Static Headspace (HS) analysis, Solid-Phase Microextraction (SPME), and Ultrasound-Assisted Extraction (UAE). Each method offers distinct advantages and limitations in terms of efficiency, sensitivity, sample throughput, and applicability to different matrices.

Quantitative Performance Comparison

The following tables summarize the performance of various extraction methods for 1,2-Dibromopropane and similar volatile organic compounds from water and soil matrices. Data has been compiled from established environmental protection agency (EPA) methods and scientific literature.

Table 1: Comparison of Extraction Methods for 1,2-Dibromopropane in Water

Method	Analyte	Recovery (%)	Precision (RSD %)	Method Detection Limit (MDL)
Purge and Trap (P&T)	VOCs	88 (mean)	<10	<0.25 µg/L[1]
Liquid-Liquid Extraction	1,2-Dibromoethane (B42909)	107 - 108	8 - 10	0.01 µg/L[2]
Static Headspace (HS)	Fumigants	Not Reported	Similar to LLE	Not Reported
Solid-Phase Microextraction	VOCs	81 - 119	1 - 12	0.008 - 0.7 ng/mL

Note: Data for Purge and Trap and Solid-Phase Microextraction are for a broad range of VOCs as specific data for 1,2-Dibromopropane was not available. Data for Liquid-Liquid Extraction is for the closely related compound 1,2-Dibromoethane as per EPA Method 504.1.

Table 2: Comparison of Extraction Methods for 1,2-Dibromopropane in Soil

Method	Analyte	Recovery (%)	Precision (RSD %)	Method Detection Limit (MDL)
Purge and Trap (P&T)	VOCs	Not Specified	<10	<0.25 µg/kg[1]
Static Headspace (HS)	VOCs	78.2 - 125.9	1.0 - 4.3	0.51 - 1.21 µg/kg[3]
Ultrasound-Assisted Extraction	Chlorobenzenes	93 - 105	<6.8	0.7 - 27.3 ng/g[4]

Note: Data for Purge and Trap and Static Headspace are for a broad range of VOCs. Data for Ultrasound-Assisted Extraction is for Chlorobenzenes and is included as a representative application for semi-volatile compounds from a solid matrix.

Experimental Workflows and Logical Relationships

The general workflow for the analysis of 1,2-Dibromopropane from environmental samples involves sample collection, extraction, and subsequent analysis, typically by gas chromatography (GC) coupled with a suitable detector. The choice of extraction method dictates the specific steps within this workflow.

Figure 1. General experimental workflow for the analysis of 1,2-Dibromopropane.

Detailed Experimental Protocols

Purge and Trap (P&T) for Water and Soil (Based on EPA Method 8260)

This method is suitable for the determination of volatile organic compounds in a variety of solid waste matrices, including water and soil.[5]

Protocol for Water Samples (based on EPA Method 5030C):

• Sample Preparation: An aqueous sample is placed in a specially designed purging chamber.

• Purging: An inert gas (e.g., helium or nitrogen) is bubbled through the sample at an elevated temperature (e.g., 40°C) for a specified time (e.g., 11 minutes).[6] The volatile compounds are efficiently transferred from the aqueous phase to the vapor phase.

• Trapping: The vapor is passed through a sorbent trap, which retains the VOCs.

• Desorption and Analysis: The trap is rapidly heated, and the trapped compounds are desorbed into the carrier gas stream of a gas chromatograph (GC) for analysis.

Protocol for Soil Samples (based on EPA Method 5035):

• Sample Collection: A soil sample is collected in a sealed vial to prevent loss of volatiles.

• Extraction: For low-level analysis, the entire vial is placed in the P&T autosampler. For high-level analysis, a subsample is extracted with a solvent (e.g., methanol).

• Purging and Trapping: The soil sample (or an aliquot of the methanol (B129727) extract) is purged with an inert gas, and the volatiles are collected on a sorbent trap.

• Desorption and Analysis: The trap is heated to desorb the analytes onto the GC column.

Liquid-Liquid Extraction (Microextraction) for Water (Based on EPA Method 504.1)

This method is applicable to the determination of 1,2-dibromoethane (EDB), 1,2-dibromo-3-chloropropane (B7766517) (DBCP), and other similar compounds in drinking water and groundwater.[7][8]

• Sample Preparation: A 35-mL water sample is measured into a vial.

• Extraction: 2 mL of hexane (B92381) is added to the sample vial.

• Shaking: The vial is sealed and shaken vigorously for 1 minute to ensure thorough mixing and extraction of the analytes into the hexane phase.

• Phase Separation: The vial is allowed to stand until the hexane and water layers have separated.

• Analysis: A small aliquot (e.g., 2 µL) of the hexane extract is injected into a GC equipped with an electron capture detector (ECD) for analysis.

Static Headspace (HS) for Soil and Water (General Protocol)

This technique is used for the analysis of volatile compounds by analyzing the vapor phase in equilibrium with the sample in a sealed vial.

• Sample Preparation: A known amount of soil or water is placed in a headspace vial. For soil, a matrix-modifying solution (e.g., a salt solution) may be added.[9]

• Equilibration: The vial is sealed and heated in an autosampler at a specific temperature (e.g., 80°C) for a set amount of time (e.g., 30 minutes) to allow the volatile compounds to partition into the headspace.[3]

• Injection: A portion of the headspace gas is automatically injected into the GC for analysis.

Solid-Phase Microextraction (SPME) for Water (General Protocol)

SPME is a solvent-free extraction technique that uses a coated fiber to concentrate analytes from a sample.

• Fiber Selection: A fused silica (B1680970) fiber coated with a suitable stationary phase (e.g., polydimethylsiloxane/divinylbenzene) is chosen based on the polarity of the target analyte.

• Extraction: The SPME fiber is exposed to the headspace above the water sample or directly immersed in the sample for a specific time to allow the analytes to adsorb to the fiber coating.

• Desorption: The fiber is then retracted and transferred to the heated injection port of a GC, where the analytes are thermally desorbed from the fiber and introduced into the analytical column.

Ultrasound-Assisted Extraction (UAE) for Soil (Based on a method for Chlorobenzenes)

UAE uses high-frequency sound waves to facilitate the extraction of analytes from solid matrices.

• Sample Preparation: A soil sample (e.g., 1 g) is placed in an extraction vessel with a suitable solvent (e.g., 10 mL of ultrapure water for subsequent microextraction).[4]

• Sonication: The vessel is placed in an ultrasonic bath and subjected to sonication for a defined period (e.g., 30 minutes) and power (e.g., 100 W).[4] The ultrasonic waves create cavitation bubbles, which collapse and disrupt the soil matrix, enhancing solvent penetration and analyte extraction.

• Extract Separation: After sonication, the extract is separated from the solid matrix by centrifugation or filtration.

• Clean-up and Analysis: The extract may require a clean-up step before analysis by GC.

Conclusion

The choice of an appropriate extraction method for 1,2-Dibromopropane is dependent on the sample matrix, the required sensitivity, and the available instrumentation.

• Purge and Trap is a highly sensitive and automated method, making it a preferred choice for the analysis of VOCs in both water and soil, as reflected in its use in numerous EPA methods.[1][10]

• Liquid-Liquid Extraction (Microextraction) is a simple and cost-effective technique for water samples, offering good recovery and precision for compounds like 1,2-dibromoethane.[2]

• Static Headspace provides a simple and automated approach for the analysis of volatiles in both soil and water, minimizing matrix effects.

• Solid-Phase Microextraction is a solventless and sensitive technique that is well-suited for the analysis of VOCs in water.

• Ultrasound-Assisted Extraction shows promise for the extraction of semi-volatile compounds from solid matrices and can be a rapid and efficient alternative to traditional solvent extraction methods.[4]

Researchers should carefully consider the performance characteristics outlined in this guide to select the most appropriate extraction method to achieve their analytical objectives. Validation of the chosen method for the specific matrix and analyte is always recommended to ensure data quality and reliability.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. agilent.com [agilent.com]
• 4. Ultrasonic-assisted water extraction and solvent bar microextraction followed by gas chromatography-ion trap mass spectrometry for determination of chlorobenzenes in soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recovery of 1,3-, 2,3-dichloropropenes, 1,2-dibromo-3-chloropropane, and o-, p-dichlorobenzenes from fatty and non-fat foodstuffs by liquid extraction technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. settek.com [settek.com]
• 8. Method 504.1: EDB, DBCP, and 123TCP Analysis in Water by Microextraction and GC [restek.com]
• 9. ars.usda.gov [ars.usda.gov]
• 10. Purge and Trap Overview | Teledyne LABS [teledynelabs.com]

A Comparative Guide to the Thermodynamic Stability of Vicinal and Geminal Dibromoalkanes

For Researchers, Scientists, and Drug Development Professionals

The relative stability of isomeric compounds is a fundamental concept in chemistry with significant implications for reaction kinetics, product distributions, and the design of synthetic pathways. This guide provides an objective comparison of the thermodynamic stability of vicinal and geminal dibromoalkanes, supported by experimental data. Understanding these stability differences is crucial for professionals in chemical research and drug development, where the precise arrangement of atoms can dramatically alter a molecule's properties and biological activity.

Executive Summary

Thermodynamic data, specifically the standard enthalpy of formation (ΔfH°), reveals that for dibromoethanes, the vicinal isomer (1,2-dibromoethane) is more stable than the geminal isomer (1,1-dibromoethane). This is evidenced by its more negative heat of formation. While comprehensive experimental data for dibromopropane (B1216051) isomers is less readily available, the trend observed for dibromoethanes provides a valuable point of reference. The greater stability of the vicinal isomer can be attributed to factors such as reduced steric hindrance and more favorable electronic interactions between the bromine atoms and the carbon skeleton.

Data Presentation: Thermodynamic and Physical Properties

The following tables summarize the available experimental data for the standard enthalpy of formation and key physical properties of various vicinal and geminal dibromoalkanes. A lower (more negative) standard enthalpy of formation indicates greater thermodynamic stability.

Table 1: Thermodynamic and Physical Properties of Dibromoethane Isomers

Property	1,2-Dibromoethane (Vicinal)	1,1-Dibromoethane (Geminal)
Structure	BrCH₂CH₂Br	CH₃CHBr₂
Standard Enthalpy of Formation (ΔfH°), liquid (kJ/mol)	-80.3 ± 1.2[1]	-67.3 ± 1.3[2]
Boiling Point (°C)	131-132[3]	108.1
Melting Point (°C)	9.4 to 10.2[3]	-63.0
Density (g/mL at 25°C)	2.18[3]	~2.055

Table 2: Thermodynamic and Physical Properties of Dibromopropane Isomers

Property	1,2-Dibromopropane (Vicinal)	1,1-Dibromopropane (Geminal)	2,2-Dibromopropane (B1583031) (Geminal)
Structure	CH₃CHBrCH₂Br	CH₃CH₂CHBr₂	CH₃CBr₂CH₃
Standard Enthalpy of Formation (ΔfH°), liquid (kJ/mol)	-113.6	Not available	Not available
Boiling Point (°C)	140-142	131.8	114
Melting Point (°C)	-55.2	Not available	-44.69 (estimate)[4]
Density (g/mL at 20°C)	1.9323	1.926	1.78

Note: The absence of experimental standard enthalpy of formation data for 1,1- and 2,2-dibromopropane in readily accessible literature highlights a potential area for further research.

Discussion of Stability

The experimental data for dibromoethane isomers clearly indicates that the vicinal isomer, 1,2-dibromoethane, is thermodynamically more stable than the geminal isomer, 1,1-dibromoethane, by approximately 13 kJ/mol. This difference in stability can be rationalized by considering the following factors:

• Steric Hindrance: In geminal dibromoalkanes, two bulky bromine atoms are attached to the same carbon atom. This leads to increased steric strain due to the close proximity of these large atoms, which raises the molecule's internal energy and decreases its stability. In contrast, the bromine atoms in vicinal isomers are on adjacent carbons, allowing for a more relaxed and lower-energy conformation.

• Dipole-Dipole Interactions: The carbon-bromine bond is polar. In geminal dibromoalkanes, the two C-Br bond dipoles are oriented from the same carbon atom, leading to a significant molecular dipole moment. In vicinal dibromoalkanes, the C-Br bond dipoles are on adjacent carbons and can adopt conformations (e.g., anti-periplanar) that minimize repulsive dipole-dipole interactions, contributing to greater stability.

• Hyperconjugation: While less dominant than steric effects, hyperconjugation can also play a role. In vicinal dibromoalkanes, there can be stabilizing interactions between the lone pairs of one bromine atom and the antibonding orbital of the adjacent C-Br bond.

Experimental Protocols: Determination of Enthalpy of Formation

The standard enthalpy of formation of organic compounds is typically determined experimentally using bomb calorimetry . This technique measures the heat released during the complete combustion of a substance in a constant-volume container (the "bomb").

General Protocol for Combustion Calorimetry of Liquid Organobromine Compounds

• Sample Preparation: A precisely weighed sample of the liquid dibromoalkane (typically 0.5 - 1.5 g) is placed in a crucible made of a material resistant to corrosion by the combustion products (e.g., platinum or quartz). A small amount of a hydrocarbon oil with a known heat of combustion may be added to ensure complete combustion. A fuse wire (e.g., iron or platinum) is positioned to be in contact with the sample.

• Bomb Assembly: The crucible and sample are placed inside the stainless steel bomb. A small, known amount of distilled water (typically 1 mL) is added to the bomb to saturate the internal atmosphere with water vapor, ensuring that any water formed during combustion is in the liquid state. The bomb is then sealed and purged with a small amount of pure oxygen to remove atmospheric nitrogen. Finally, the bomb is filled with high-pressure (typically 30 atm) pure oxygen.

• Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The calorimeter is equipped with a high-precision thermometer and a stirrer to ensure uniform temperature distribution.

• Combustion and Temperature Measurement: The initial temperature of the water in the calorimeter is recorded. The sample is then ignited by passing an electric current through the fuse wire. The combustion reaction releases heat, which is transferred to the bomb and the surrounding water, causing the temperature to rise. The temperature is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Analysis of Products: After the combustion, the bomb is depressurized, and the contents are analyzed to confirm complete combustion and to quantify any side products, such as nitric acid (from residual nitrogen) and hydrobromic acid.

• Calculation of Enthalpy of Combustion: The heat capacity of the calorimeter system (bomb, water, etc.) is determined in a separate experiment by burning a standard substance with a precisely known heat of combustion, such as benzoic acid. The heat of combustion of the dibromoalkane sample is then calculated from the observed temperature rise and the heat capacity of the calorimeter, with corrections applied for the heat of formation of side products and the heat of ignition.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation of the dibromoalkane is then calculated from its standard enthalpy of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and Br₂).

Visualization of Stability Relationship

The following diagram illustrates the logical relationship between the isomeric structure of dibromoalkanes and their relative thermodynamic stability based on the available experimental data.

References

• 1. atct.anl.gov [atct.anl.gov]
• 2. atct.anl.gov [atct.anl.gov]
• 3. 1,2-Dibromoethane - Wikipedia [en.wikipedia.org]
• 4. Ethane, 1,2-dibromo- [webbook.nist.gov]

A Comparative Study of the Solvent Effects of 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1,2-Dibromopropane as a solvent against a range of common laboratory alternatives. The selection of an appropriate solvent is critical in chemical synthesis and drug development, as it can significantly influence reaction rates, mechanisms, and product yields. This document offers objective comparisons based on key physical properties and provides detailed experimental protocols for evaluating solvent effects.

Data Presentation: Physical and Chemical Properties

The utility of a solvent is largely determined by its physical properties. 1,2-Dibromopropane is a colorless, non-polar liquid.[1] Its properties are compared with those of other common solvents in the table below.

Property	1,2-Dibromopropane	Hexane	Toluene	Diethyl Ether	Acetone	Ethanol	Water	Dimethyl Sulfoxide (DMSO)
Formula	C₃H₆Br₂	C₆H₁₄	C₇H₈	C₄H₁₀O	C₃H₆O	C₂H₅OH	H₂O	C₂H₆OS
Molecular Weight ( g/mol )	201.89[2]	86.18	92.14	74.12	58.08	46.07	18.02	78.13
Boiling Point (°C)	140-142[3]	68.7[4]	110.6[4]	34.5[4]	56.3[4]	78.3[4]	100.0[4]	189[4]
Melting Point (°C)	-55[3]	-95.3[4]	-94.5[4]	-117.4[4]	-94.7[4]	-114.1[4]	0.0[4]	18.5[4]
Density (g/mL at 20°C)	1.932[5]	0.655	0.867	0.713	0.788	0.789	0.998	1.096
Viscosity (cP at 20°C)	1.623[2]	0.29	0.55	0.22	0.32[6]	1.074	1.002	1.996
Dielectric Constant (at 20°C)	4.30[5]	1.88[4]	2.38[4]	4.33[4]	20.7[4]	24.5[7]	80.1[4]	46.68[4]
Dipole Moment (D)	1.20[5]	0.08[4]	0.31[4]	1.15[4]	2.69[4]	1.69[7]	1.87[4]	4.1[4]
Solubility in Water	Low / Slightly Soluble[1][8]	Insoluble	Insoluble	Slightly Soluble	Miscible	Miscible	N/A	Miscible
Solvent Class	Non-Polar Aprotic	Non-Polar Aprotic	Non-Polar Aprotic	Non-Polar Aprotic	Polar Aprotic	Polar Protic	Polar Protic	Polar Aprotic

Solvent Effects on Chemical Reactions

The choice of solvent can dramatically alter the course of a chemical reaction. Solvents influence reaction rates and mechanisms by stabilizing or destabilizing reactants, transition states, and products.[9][10]

1,2-Dibromopropane's low dielectric constant and dipole moment classify it as a non-polar, aprotic solvent.[5] This has significant implications for various reaction types:

• Nucleophilic Substitution (Sₙ1 and Sₙ2):

  • Sₙ1 Reactions: These reactions proceed through a carbocation intermediate. Polar protic solvents, like water and ethanol, are most effective at stabilizing this charged intermediate through hydrogen bonding and high dielectric constants, thus accelerating the Sₙ1 pathway.[11][12] 1,2-Dibromopropane, being non-polar, is a poor choice for Sₙ1 reactions as it cannot effectively stabilize the carbocation intermediate.

  • Sₙ2 Reactions: These reactions involve a backside attack by a nucleophile on the substrate. Polar aprotic solvents (e.g., Acetone, DMSO) are ideal for Sₙ2 reactions because they solvate the cation but leave the nucleophile relatively "naked" and highly reactive.[12] While 1,2-Dibromopropane is aprotic, its non-polar nature makes it less suitable than polar aprotic alternatives for reactions involving charged nucleophiles. It may be employed in Sₙ2 reactions where the nucleophile is neutral.

• Elimination Reactions (E1 and E2):

  • E1 Reactions: Similar to Sₙ1, the E1 mechanism involves a carbocation intermediate and is therefore favored by polar protic solvents.

  • E2 Reactions: This pathway is a concerted, one-step mechanism favored by strong, sterically hindered bases. The solvent polarity requirement is less stringent than for Sₙ2 reactions, but aprotic solvents are generally preferred. 1,2-Dibromopropane can be a suitable solvent for E2 reactions, particularly when reactants are non-polar.

Experimental Protocols

To quantitatively assess the solvent effects of 1,2-Dibromopropane, the following experimental protocols can be employed.

Protocol for Determination of Solubility

Objective: To determine the solubility of a solid compound in 1,2-Dibromopropane at a specific temperature.

Materials:

• Compound of interest (solute)

• 1,2-Dibromopropane (solvent)

• Analytical balance

• Vials or test tubes with closures

• Thermostatic shaker or water bath

• Filtration apparatus (e.g., syringe filters)

• Spectrophotometer or HPLC for concentration analysis

Methodology (Shake-Flask Method):

• Add an excess amount of the solid compound to a vial containing a known volume of 1,2-Dibromopropane. The presence of undissolved solid is necessary to ensure saturation.[13]

• Seal the vial and place it in a thermostatic shaker set to the desired temperature (e.g., 25°C).

• Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• After equilibration, allow the mixture to stand undisturbed at the constant temperature for several hours to allow undissolved solids to settle.

• Carefully extract a sample of the supernatant using a syringe. Immediately filter the sample through a syringe filter (e.g., 0.45 µm PTFE) to remove any suspended solid particles.

• Dilute the filtered solution with a suitable solvent to a concentration within the analytical range of the chosen detection method.

• Determine the concentration of the solute in the diluted sample using a pre-calibrated analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculate the original concentration in the saturated solution to determine the solubility, typically expressed in mg/mL or mol/L.

Protocol for Kinetic Studies by UV-Visible Spectroscopy

Objective: To determine the rate constant of a reaction in 1,2-Dibromopropane where at least one reactant or product absorbs light in the UV-Visible range.

Materials:

• Reactants

• 1,2-Dibromopropane (solvent)

• UV-Visible Spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

• Volumetric flasks and pipettes

• Stopwatch

Methodology:

• Prepare stock solutions of the reactants in 1,2-Dibromopropane at known concentrations.

• Determine the wavelength of maximum absorbance (λ_max) for the species to be monitored by scanning the spectrum of a dilute solution.

• Set the spectrophotometer to measure absorbance at this fixed λ_max.

• Equilibrate the spectrophotometer's cell holder and the reactant solutions to the desired reaction temperature.

• In a quartz cuvette, pipette the required volumes of the reactant solutions (all except one, which will initiate the reaction).

• Place the cuvette in the spectrophotometer and zero the absorbance.

• To initiate the reaction, add the final reactant, quickly mix the solution by inverting the cuvette (with a stopper), and immediately start recording the absorbance as a function of time.[14]

• Collect absorbance data at regular intervals until the reaction is complete or for a sufficient duration to determine the initial rate.

• Using Beer's Law (A = εcl), convert the absorbance data to concentration data.[3]

• Plot concentration versus time, ln(concentration) versus time, and 1/concentration versus time to determine the order of the reaction and calculate the rate constant (k).[3]

Visualizations

Logical Relationships and Workflows

Caption: Classification of common solvents.

Caption: General workflow for evaluating solvent effects.

Caption: Influence of solvent type on Sₙ1 vs. Sₙ2 pathways.

References

• 1. COMMON SOLVENT PROPERTIES [macro.lsu.edu]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Solvent Physical Properties [people.chem.umass.edu]
• 5. ce.sysu.edu.cn [ce.sysu.edu.cn]
• 6. Summary of Key Physical Data for Solvents [fishersci.co.uk]
• 7. depts.washington.edu [depts.washington.edu]
• 8. scribd.com [scribd.com]
• 9. Solvent effects - Wikipedia [en.wikipedia.org]
• 10. Origins of complex solvent effects on chemical reactivity and computational tools to investigate them: a review - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 11. organicchemistrydata.org [organicchemistrydata.org]
• 12. tahirkhanbooks.synthasite.com [tahirkhanbooks.synthasite.com]
• 13. lup.lub.lu.se [lup.lub.lu.se]
• 14. preisig.folk.ntnu.no [preisig.folk.ntnu.no]

A Comparative Guide to the Validation of Analytical Methods for Detecting 1,2-Dibromopropane Metabolites

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of 1,2-Dibromopropane (1,2-DBP) metabolites. It is intended for researchers, scientists, and drug development professionals involved in toxicological and metabolic studies of this compound. The information presented herein is based on established analytical techniques and metabolic pathways.

Metabolic Pathways of 1,2-Dibromopropane

1,2-Dibromopropane undergoes metabolic activation primarily through two pathways: cytochrome P450 (CYP450)-mediated oxidation and glutathione (B108866) (GSH) conjugation.[1][2] These processes lead to the formation of various metabolites, some of which are reactive intermediates. The major metabolites identified in animal studies, particularly in urine and liver, include several mercapturic acids and glutathione conjugates.[3]

Four primary mercapturic acids have been identified in the urine of rats administered 1,2-DBP:

• N-acetyl-S-(2-oxopropyl)-L-cysteine (I)

• N-acetyl-S-(2-hydroxypropyl)-L-cysteine (II)

• N-acetyl-S-(1-carboxyethyl)-L-cysteine (III)

• N-acetyl-S-(2-bromo-2-propenyl)-L-cysteine (IV)[3]

In the liver, the following glutathione conjugates have been identified:

• 2-hydroxypropylglutathione (M1)

• 2-oxopropylglutathione (M2)[3]

The metabolic pathway of 1,2-Dibromopropane is depicted in the following diagram:

Metabolic activation of 1,2-Dibromopropane.

Analytical Methods for Metabolite Detection

The primary analytical techniques for the identification and quantification of 1,2-DBP metabolites are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[3][4]

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds. While it can be used to detect the parent compound, 1,2-dibromopropane, its application for the direct analysis of polar metabolites like mercapturic acids is limited without derivatization. Headspace GC-MS can be employed for the determination of the unmetabolized parent compound in biological matrices like urine.[5]

2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the method of choice for the analysis of polar and non-volatile metabolites such as glutathione and N-acetylcysteine conjugates.[3][4][6] Its high sensitivity and specificity allow for the direct detection of these metabolites in complex biological samples with minimal sample preparation.

Comparison of Analytical Method Performance

The following table summarizes typical performance characteristics for the analysis of halogenated organic compound metabolites using GC-MS and LC-MS/MS. The data is compiled from various studies on related compounds due to the limited availability of a direct comparative study on 1,2-DBP metabolites.[5][7][8]

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	0.01 - 10 ng/mL (analyte dependent)	< 1 ng/mL
Limit of Quantification (LOQ)	0.03 - 30 ng/mL (analyte dependent)	< 5 ng/mL
Accuracy (% Recovery)	52 - 121%	85 - 115%
Precision (%RSD)	3.7 - 17%	< 15%
Specificity	High, especially with high-resolution MS	Very High, with MS/MS transitions
Sample Preparation	Often requires extraction and derivatization	"Dilute-and-shoot" or simple protein precipitation

Experimental Protocols

4.1. Sample Preparation for LC-MS/MS Analysis of Mercapturic Acids in Urine

This protocol outlines a typical "dilute-and-shoot" method for preparing urine samples for LC-MS/MS analysis.

• Sample Collection: Collect urine samples in polypropylene (B1209903) tubes.

• Internal Standard Spiking: Add an internal standard (e.g., a stable isotope-labeled version of the analyte) to each urine sample.

• Dilution: Dilute the urine sample 1:1 (v/v) with a solution of 0.1% formic acid in water.

• Centrifugation: Centrifuge the diluted samples at 10,000 x g for 5 minutes to pellet any particulate matter.

• Transfer: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4.2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Ion Transitions: Monitor for specific precursor-to-product ion transitions for each target metabolite and the internal standard.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for the analysis of 1,2-Dibromopropane metabolites from a biological sample.

Workflow for 1,2-DBP metabolite analysis.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. researchgate.net [researchgate.net]
• 3. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ijpras.com [ijpras.com]
• 5. researchgate.net [researchgate.net]
• 6. Analytical strategies for identifying drug metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Method validation and analysis of halogenated natural products (HNPs) in seafood samples [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]

Comparative Environmental Fate of Brominated Propanes: A Guide for Researchers

A detailed analysis of the environmental persistence, degradation pathways, and transformation products of 1-bromopropane, 2-bromopropane, 1,2-dibromopropane, and 1,3-dibromopropane (B121459).

This guide provides a comparative analysis of the environmental fate of four brominated propanes: 1-bromopropane, 2-bromopropane, 1,2-dibromopropane, and 1,3-dibromopropane. Intended for researchers, scientists, and drug development professionals, this document summarizes key quantitative data, details experimental protocols for assessing environmental fate, and visualizes degradation pathways.

Executive Summary

Brominated propanes are a class of volatile organic compounds with various industrial applications, leading to their potential release into the environment. Understanding their environmental fate is crucial for assessing their ecological risk. This guide reveals that the environmental persistence and degradation pathways of these four brominated propanes vary significantly based on their molecular structure. Key factors influencing their fate include the position and number of bromine atoms, which affect their susceptibility to hydrolysis, biodegradation, and atmospheric degradation.

Data Summary

The following tables summarize the key quantitative data on the environmental fate of the four selected brominated propanes.

Table 1: Physical and Chemical Properties

Property	1-Bromopropane	2-Bromopropane	1,2-Dibromopropane	1,3-Dibromopropane
Molecular Formula	C₃H₇Br	C₃H₇Br	C₃H₆Br₂	C₃H₆Br₂
Molar Mass ( g/mol )	123.00	123.00	201.89	201.89
Vapor Pressure (mm Hg at 25°C)	110	216	7.84	1.36
Water Solubility (mg/L at 25°C)	2500	1800	1230	1680 (at 30°C)
Log K_ow_	1.59	1.63	2.18	2.37
Henry's Law Constant (atm·m³/mol at 25°C)	1.3 x 10⁻³	2.9 x 10⁻³	1.46 x 10⁻³	8.88 x 10⁻⁴

Table 2: Environmental Fate Data

Parameter	1-Bromopropane	2-Bromopropane	1,2-Dibromopropane	1,3-Dibromopropane
Atmospheric Half-Life (OH Radical Reaction)	~14 days[1]	~18 days	~37 days	Data not readily available
Hydrolysis Half-Life (at 25°C, pH 7)	Slow	Data not readily available	~320 days	~48 days[2]
Biodegradation	Readily biodegradable	Biodegradable	Slow to moderate	Data not readily available
Volatilization Half-Life from River	~1.2 hours[1]	Data not readily available	~2 hours	~2 hours[2]
Volatilization Half-Life from Lake	~4.4 days[1]	Data not readily available	~6 days	~6 days[2]

Degradation Pathways and Transformation Products

The environmental degradation of brominated propanes proceeds through several key pathways: hydrolysis, biodegradation, and atmospheric degradation by hydroxyl radicals. The primary transformation products vary depending on the parent compound and the degradation pathway.

1-Bromopropane

1-Bromopropane is susceptible to volatilization, hydrolysis, and biodegradation.[1] In the atmosphere, it is degraded by photochemically produced hydroxyl radicals.[1] Biodegradation can proceed aerobically, with the initial step often being the hydrolytic cleavage of the carbon-bromine bond to form 1-propanol.

2-Bromopropane

2-Bromopropane is also volatile and subject to atmospheric degradation. Elimination reactions can occur, leading to the formation of propene.[3]

1,2-Dibromopropane

1,2-Dibromopropane is more persistent than its monobrominated counterparts. Its degradation can be initiated by dehalogenation.

1,3-Dibromopropane

1,3-Dibromopropane undergoes hydrolysis to form 3-bromo-1-propanol. Further degradation can proceed through oxidation.

Visualizing Degradation and Experimental Workflows

To illustrate the complex processes involved in the environmental fate of brominated propanes, the following diagrams were generated using the Graphviz DOT language.

Caption: General degradation pathways for brominated propanes.

Caption: Workflow for soil biodegradation studies (OECD 307).

Experimental Protocols

Detailed methodologies are essential for the reproducible assessment of the environmental fate of chemicals. Below are summaries of key experimental protocols.

Determination of Hydrolysis Rate

Objective: To determine the rate of abiotic hydrolysis of brominated propanes in aqueous solutions at different pH values and temperatures.

Methodology (based on EPA OPPTS 835.2110):

• Preparation of Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Spiking: Add a known concentration of the brominated propane to each buffer solution in sealed, sterile vessels. Use a co-solvent like methanol (B129727) if necessary, keeping its concentration below 1% (v/v).

• Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C, 40°C, and 55°C).

• Sampling: At predetermined time intervals, withdraw aliquots from each vessel.

• Analysis: Immediately analyze the concentration of the parent compound in the aliquots using a suitable analytical method, such as gas chromatography with mass spectrometry (GC-MS).

• Data Analysis: Plot the natural logarithm of the concentration versus time to determine the pseudo-first-order rate constant (k_obs_) for each pH and temperature. The hydrolysis half-life (t₁/₂) is calculated as ln(2)/k_obs_.

Aerobic Biodegradation in Soil

Objective: To determine the rate and extent of aerobic biodegradation of brominated propanes in soil, identifying major transformation products.

Methodology (based on OECD Guideline 307):

• Soil Collection and Preparation: Collect fresh soil from a location with no known history of contamination by the test substance. Sieve the soil (e.g., <2 mm) and adjust the moisture content to 40-60% of its water-holding capacity.[4]

• Test Substance Application: Apply the ¹⁴C-labeled brominated propane to the soil at a concentration relevant to environmental exposure. A co-solvent may be used for even distribution.

• Incubation: Place the treated soil in biometer flasks or a similar closed system that allows for the trapping of CO₂ and volatile organic compounds.[5] Incubate in the dark at a constant temperature (e.g., 20-25°C).

• Trapping of Volatiles: Pass a stream of CO₂-free air through the flasks and trap any evolved ¹⁴CO₂ in an alkaline solution (e.g., NaOH or KOH). Volatile organic metabolites can be trapped using a suitable sorbent material.

• Sampling and Extraction: At various time intervals, sacrifice replicate flasks. Extract the soil with an appropriate solvent or series of solvents to recover the parent compound and its transformation products.

• Analysis: Analyze the soil extracts and trapping solutions. Quantify the parent compound and transformation products using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric detection and/or GC-MS.[6] Mineralization is determined by the amount of ¹⁴CO₂ produced.

• Data Analysis: Determine the dissipation half-life (DT₅₀) of the parent compound and identify and quantify major transformation products.

Analytical Methods for Transformation Products

Objective: To identify and quantify the transformation products of brominated propanes in environmental matrices.

Methodology (GC-MS):

• Sample Preparation: Extract the environmental sample (water or soil) with a suitable organic solvent (e.g., dichloromethane, hexane). Concentrate the extract to a small volume.

• Derivatization (if necessary): For polar transformation products (e.g., alcohols, acids), derivatization may be required to increase their volatility and improve chromatographic separation.

• GC-MS Analysis: Inject the extract into a gas chromatograph coupled to a mass spectrometer.

  • Gas Chromatograph Conditions: Use a capillary column appropriate for separating volatile organic compounds. Program the oven temperature to achieve good separation of the analytes.

  • Mass Spectrometer Conditions: Operate the mass spectrometer in full-scan mode to identify unknown transformation products by comparing their mass spectra to spectral libraries. For quantification of known transformation products, operate in selected ion monitoring (SIM) mode for higher sensitivity and selectivity.

• Data Interpretation: Identify transformation products by matching their mass spectra and retention times with those of authentic standards or by interpreting the fragmentation patterns. Quantify the identified products using calibration curves.

Conclusion

The environmental fate of 1-bromopropane, 2-bromopropane, 1,2-dibromopropane, and 1,3-dibromopropane is a complex interplay of physical, chemical, and biological processes. This guide provides a foundational understanding for researchers by comparing their key environmental properties, outlining their degradation pathways, and detailing the experimental protocols necessary for their assessment. The provided data and methodologies can serve as a valuable resource for future research and risk assessment of these and similar compounds.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Degradation of 1,3-Dichloropropene by Pseudomonas cichorii 170 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Biodegradation of Volatile Chemicals in Soil: Separating Volatilization and Degradation in an Improved Test Setup (OECD 307) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1,2-Dibromopropane: A Procedural Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous management of chemical reagents is paramount for ensuring both laboratory safety and environmental stewardship. 1,2-Dibromopropane, a halogenated organic compound, necessitates specific handling and disposal protocols due to its hazardous nature. This guide delivers essential, procedural information for the proper disposal of 1,2-Dibromopropane, in line with established best practices for laboratory safety and chemical handling.

Immediate Safety and Handling Protocols

Prior to initiating any disposal procedure, it is imperative to handle 1,2-Dibromopropane with the utmost care within a controlled laboratory environment. Adherence to the following safety measures is critical:

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is crucial to minimize exposure. This includes:

  • Eye Protection: Chemical safety goggles and a face shield should be worn, especially when there is a risk of splashing.

  • Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are mandatory. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.

  • Body Protection: A flame-resistant lab coat, fully buttoned, along with long pants and closed-toe shoes are required.

• Engineering Controls:

  • Ventilation: All handling of 1,2-Dibromopropane must be conducted within a certified chemical fume hood to minimize the inhalation of vapors.[1]

• Storage: Store 1,2-Dibromopropane in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents, strong bases, and strong reducing agents.[2][3] Keep the container tightly closed.[2]

Step-by-Step Disposal Procedure

The disposal of 1,2-Dibromopropane is governed by its classification as a hazardous and flammable liquid.[2] It is crucial to manage this substance as hazardous waste in compliance with all local, state, and federal regulations.

Step 1: Waste Segregation

• Dedicated Waste Stream: 1,2-Dibromopropane waste must be collected separately from non-halogenated organic waste, as well as acidic and basic waste streams.[1] Cross-contamination can lead to hazardous chemical reactions and complicate the disposal process.[1]

• Labeling: The waste container must be clearly and accurately labeled as "Hazardous Waste" and include the full chemical name: "1,2-Dibromopropane".

Step 2: Waste Collection

• Container Selection: Use a designated, leak-proof, and chemically compatible container for waste collection. Glass or lined metal cans are generally suitable.

• Container Management: Do not overfill the waste container. Keep the container securely sealed when not in use.

Step 3: Waste Storage

• Satellite Accumulation Area (SAA): Store the waste container in a designated and secure SAA that is accessible only to authorized personnel. This area should be under the control of the operator of the process generating the waste.

• Secondary Containment: It is best practice to store waste containers in a secondary containment unit to mitigate the impact of potential spills.[1]

Step 4: Final Disposal

• Professional Disposal Service: The final disposal of 1,2-Dibromopropane must be carried out by a licensed hazardous waste disposal company or through your institution's Environmental Health and Safety (EHS) office.[1][4]

• Regulatory Compliance: Ensure that the entire disposal process adheres to all applicable local, state, and federal regulations, including the Resource Conservation and Recovery Act (RCRA).[5] While a specific RCRA waste code for 1,2-Dibromopropane is not explicitly identified in the search results, it would likely fall under codes for ignitable wastes (D001) or spent halogenated solvents (F001/F002) depending on its use.

• Prohibition: Never dispose of 1,2-Dibromopropane by pouring it down the drain or mixing it with non-hazardous waste.[4]

Step 5: Spill Management

In the event of a spill, immediate and appropriate action is necessary.

• Small Spills:

  • Evacuate non-essential personnel from the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[1][2] Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Carefully collect the absorbed material using spark-proof tools and place it into the designated hazardous waste container.[2]

  • Decontaminate the spill area with a detergent solution followed by a thorough rinse.

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's EHS department or emergency response team without delay.[1]

Quantitative Data Summary

At present, there is no publicly available quantitative data specifying concentration limits for the disposal of 1,2-Dibromopropane or detailing specific quantities of reagents for neutralization prior to disposal. The standard industry practice and regulatory guidance emphasize containment and professional disposal.

Data Point	Value
Permissible Concentration for Sewer Disposal	Not established; do not dispose in sewer.[4]
Recommended Neutralizing Agent	Not specified; chemical neutralization is not recommended for bulk waste. The primary disposal method is incineration by a licensed facility.[5]
RCRA Hazardous Waste Classification	Likely falls under codes for ignitable (D001) or spent halogenated solvent wastes (F001/F002). Generators must perform a hazardous waste determination.

Experimental Protocols

Disposal Workflow

Caption: Logical workflow for the proper disposal of 1,2-Dibromopropane.

References

• 1. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Federal Register :: Addition of 1-Bromopropane to the List of CERCLA Hazardous Substances; List of Hazardous Substances; Technical Corrections [federalregister.gov]
• 3. Electrochemical dehalogenation of dibromomethane and 1,2‐dibromoethane to non‐toxic products using a carbon fiber brush electrode | SeRMN – NMR Service at UAB [sermn.uab.cat]
• 4. California Code of Regulations, Title 8, Section 5212. 1,2 Dibromo-3-Chloropropane (DBCP), Appendix B [dir.ca.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

Essential Safety and Logistical Information for Handling 1,2-Dibromopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, procedural information for the safe handling and disposal of 1,2-Dibromopropane (CAS No. 78-75-1). Adherence to these protocols is critical for minimizing exposure risks and ensuring a safe laboratory environment.

Hazard Summary and Quantitative Data

1,2-Dibromopropane is a flammable liquid and vapor that is harmful if swallowed or inhaled and causes skin and serious eye irritation.[1][2] It is crucial to handle this chemical with appropriate engineering controls and personal protective equipment at all times.

Table 1: Hazard Classifications for 1,2-Dibromopropane

Hazard Classification	Category
Flammable liquids	Category 3[1][2]
Acute toxicity, Oral	Category 4[1]
Acute toxicity, Inhalation	Category 4[1]
Skin irritation	Category 2[1]
Eye irritation	Category 2A[1]
Chronic aquatic hazard	Category 2[1]

Table 2: Physical and Chemical Properties of 1,2-Dibromopropane

Property	Value
Synonyms	Propylene dibromide[2][3]
Molecular Formula	C₃H₆Br₂[2][4]
Molecular Weight	201.89 g/mol [2][4]
Appearance	Colorless liquid[4]
Boiling Point	140-142 °C (284-288 °F)[2][4]
Melting Point	-55 °C (-67 °F)[2]
Flash Point	50 °C (122 °F) - closed cup[2]
Density	1.937 g/mL at 25 °C[2]
Vapor Density	6.96 (Air = 1)[5]
Solubility	Sparingly soluble in water, but miscible with many organic solvents.[5]

Personal Protective Equipment (PPE)

A robust personal protective equipment strategy is critical to minimize exposure.[6] The employer shall provide, at no cost to the employee, and assure that the employee wears impermeable protective clothing and equipment.[7]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type	Recommended Equipment	Specifications & Best Practices
Eye and Face Protection	Chemical safety goggles and face shield.	Goggles must be worn at all times. A face shield should be worn over the goggles when there is a risk of splashing.[6] Eyewear must meet appropriate national standards (e.g., ANSI Z87.1 in the US).
Skin and Body Protection	Chemical-resistant and flame-resistant lab coat. Long pants and closed-toe shoes.	A lab coat should be fully buttoned.[6] Do not allow clothing wet with the material to stay in contact with skin.[8]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times. Inspect gloves before each use and replace them immediately if they are contaminated or damaged.[6]
Respiratory Protection	NIOSH-approved respirator.	For weighing and diluting, a half-face respirator with an organic vapor cartridge is recommended.[9] In situations with potential for higher concentrations or in emergencies, a self-contained breathing apparatus (SCBA) should be used.[10][11]

Procedural Guide for Handling 1,2-Dibromopropane

Pre-Operational Plan

• Engineering Controls : Always handle 1,2-Dibromopropane inside a certified chemical fume hood to ensure good ventilation.[12] Keep the sash at the lowest possible height.

• Safety Equipment : Ensure an eyewash station, safety shower, and a Class B fire extinguisher (CO2, dry chemical, or foam) are readily accessible and operational.[3]

• Incompatible Materials : Store away from strong oxidizing agents, strong bases, and chemically active metals.[3][10]

• Ignition Sources : Keep away from heat, sparks, open flames, and hot surfaces.[1][3] Use explosion-proof electrical and lighting equipment.[1][3]

Step-by-Step Handling Protocol

• Donning PPE : Before entering the designated handling area, put on all required PPE in the following order: lab coat, closed-toe shoes, long pants, respirator (if required), safety goggles, face shield, and finally, gloves pulled over the cuffs of the lab coat.

• Receiving and Transport : Upon receipt, transport the chemical in a secondary, shatter-resistant container to the laboratory. Inspect the primary container for any signs of damage or leakage within the fume hood.

• Dispensing and Use :

  • Ground and bond the container and receiving equipment during transfers to prevent static discharge.[1][3]

  • Use only non-sparking tools.[1][3]

  • Avoid breathing vapors or mist.[3]

  • If you must weigh the chemical, do so within the fume hood.

  • Keep the container tightly closed when not in use.[3]

• Post-Handling :

  • Thoroughly wash hands, face, and any exposed skin with soap and water after handling.[3]

  • Decontaminate all work surfaces.

• Doffing PPE : Remove PPE in a manner that avoids cross-contamination, typically in the reverse order of donning. Remove gloves first, followed by the face shield, goggles, lab coat, and respirator. Dispose of single-use PPE in the designated hazardous waste container.

Emergency Procedures

• Spill Response :

  • Small Spills : Use absorbent paper or inert material (e.g., sand, silica (B1680970) gel) to soak up the spill.[3][9] Place the contaminated material into a sealed, vapor-tight plastic bag for disposal.[9] Wash the spill area with soap and water.[9]

  • Large Spills : Evacuate the area immediately. Isolate the spill area for at least 50 meters (150 feet) in all directions.[9] Consider initial downwind evacuation for at least 300 meters (1000 feet).[9] Do not re-enter without appropriate respiratory protection (SCBA).

• First Aid Measures :

  • Inhalation : Remove the person to fresh air and keep them comfortable for breathing.[3][11] If breathing is difficult or has stopped, provide artificial respiration.[3][11] Seek immediate medical attention.[3][11]

  • Skin Contact : Immediately take off all contaminated clothing.[3][11] Rinse the skin with plenty of water and wash with soap.[3][11] Seek medical attention.[3][11]

  • Eye Contact : Immediately rinse cautiously with water for at least 15 minutes, also under the eyelids.[3][11] Remove contact lenses if present and easy to do.[3] Continue rinsing and seek immediate medical attention.[3]

  • Ingestion : Rinse mouth with water.[3] Do NOT induce vomiting.[13] Never give anything by mouth to an unconscious person.[13] Call a poison control center or doctor immediately.[3][13]

Disposal Plan

Proper disposal of 1,2-Dibromopropane and associated waste is mandatory to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation and Collection :

  • Chemical Waste : All unused or waste 1,2-Dibromopropane and solutions containing it must be collected as hazardous waste.[6]

  • Contaminated Materials : Any item that has come into contact with the chemical, including gloves, absorbent pads, and disposable labware, must also be disposed of as hazardous waste.[6]

• Containerization :

  • Collect waste in a designated, properly labeled, and sealed container that is compatible with the chemical.

  • Do not mix with incompatible waste streams.

  • Label the container clearly as "Hazardous Waste: 1,2-Dibromopropane".

• Final Disposal :

  • All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[3][6]

  • Never dispose of 1,2-Dibromopropane or contaminated materials in the standard trash or down the sanitary sewer.[6]

Handling and Disposal Workflow

Caption: Workflow for the safe handling and disposal of 1,2-Dibromopropane.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 1,2-Dibromopropane 97 78-75-1 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. 1,2-Dibromopropane | C3H6Br2 | CID 6553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Respiratory protection equipments C3H6Br2 (1,2-dibromopropane), CAS number 78-75-1 [en.gazfinder.com]
• 6. benchchem.com [benchchem.com]
• 7. osha.oregon.gov [osha.oregon.gov]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. 1,2-DIBROMOPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 10. CDC - NIOSH Pocket Guide to Chemical Hazards - 1,2-Dibromo-3-chloropropane [cdc.gov]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. agilent.com [agilent.com]
• 13. cleanchemlab.com [cleanchemlab.com]